2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

• CAS: 568543-71-5

Core Science & Biosynthesis

Synthesis and characterization of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

An In-depth Technical Guide to the Synthesis and Characterization of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Abstract: This technical guide provides a comprehensive overview of a robust and validated methodology for the synthesis and characterization of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, a heterocyclic compound of significant interest in medicinal chemistry. Thiazole-containing structures are foundational scaffolds in numerous pharmacologically active agents, demonstrating a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] This document details a multi-step synthetic pathway, beginning with the construction of the core thiazole ring via the Hantzsch synthesis, followed by strategic functionalization at the C5 position, and culminating in the hydrolysis to the target carboxylic acid. We present detailed, step-by-step experimental protocols, causality-driven explanations for procedural choices, and a complete framework for the analytical characterization of the final compound and its intermediates. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to synthesize and validate this and structurally related compounds.

Introduction and Strategic Rationale

The Thiazole Scaffold: A Privileged Structure in Drug Discovery

The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This moiety is a cornerstone in medicinal chemistry, featuring prominently in a multitude of FDA-approved drugs and clinical candidates.[2] Its prevalence stems from its ability to act as a bioisostere for other aromatic systems and its capacity to engage in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking. The applications of thiazoles are extensive, found in drugs developed for hypertension, inflammation, bacterial infections, and schizophrenia.[2]

Rationale for the Target Compound

The title compound, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, combines several key structural features known to modulate biological activity:

• 4-(4-Fluorophenyl) Group: The fluorophenyl moiety is a common substituent in modern pharmaceuticals. The fluorine atom can enhance metabolic stability, improve binding affinity through electrostatic interactions, and increase cell membrane permeability.

• 2-Methyl Group: A small alkyl substituent can influence the steric and electronic properties of the thiazole ring, potentially fine-tuning its interaction with target proteins.

• 5-Acetic Acid Group: The carboxylic acid function provides a key site for ionic interactions and hydrogen bonding, often serving as a critical anchor to the active sites of enzymes or receptors. Acetic acid side chains on heterocyclic cores are features of several non-steroidal anti-inflammatory drugs (NSAIDs).

This guide outlines a logical and reproducible pathway to access this specific molecule, providing a foundation for further derivatization and biological screening.

Synthetic Strategy: A Two-Stage Approach

The synthesis is logically divided into two primary stages: the formation of the core heterocyclic system followed by the introduction of the acetic acid side chain.

• Stage 1: Hantzsch Thiazole Synthesis. This classic and highly reliable condensation reaction is employed to construct the 4-(4-fluorophenyl)-2-methylthiazole scaffold.[3][4] It involves the reaction of an α-haloketone with a thioamide. This choice is predicated on the high yields and straightforward execution of this reaction.[3]

• Stage 2: C5-Functionalization and Hydrolysis. The acetic acid moiety is installed at the 5-position of the thiazole ring. This is achieved through metallation of the C5 proton, followed by nucleophilic substitution with an ethyl haloacetate. The final step is a standard ester hydrolysis to yield the target carboxylic acid.

Below is a visual representation of the overall synthetic pathway.

Diagram 1: High-level overview of the two-stage synthetic pathway.

Detailed Experimental Protocols

Disclaimer: All chemical syntheses should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Synthesis of Intermediate 1: 4-(4-Fluorophenyl)-2-methylthiazole

Causality: This protocol utilizes the Hantzsch thiazole synthesis, a robust cyclocondensation reaction.[3][5] Ethanol is chosen as the solvent due to its ability to dissolve both reactants and its suitable boiling point for reflux conditions. The reaction proceeds via an initial SN2 attack of the thioamide's sulfur atom on the α-haloketone, followed by intramolecular cyclization and dehydration to form the aromatic thiazole ring.[3]

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-bromo-1-(4-fluorophenyl)ethanone (10.0 mmol, 2.18 g) and thioacetamide (12.0 mmol, 0.90 g).

• Add absolute ethanol (50 mL) to the flask.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.[6]

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into 150 mL of cold water and neutralize with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• A precipitate will form. Collect the solid by vacuum filtration and wash the filter cake with cold water (3 x 20 mL).

• Dry the crude product in a vacuum oven. The product can be further purified by recrystallization from ethanol/water to yield a crystalline solid.

Synthesis of Intermediate 2: Ethyl 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetate

Causality: This step involves the deprotonation of the C5 proton of the thiazole ring, which is the most acidic proton on the ring, using a strong base like n-butyllithium (n-BuLi). The reaction is conducted at -78°C (a dry ice/acetone bath) to prevent side reactions and decomposition of the lithiated intermediate. Anhydrous THF is critical as organolithium reagents react violently with water. The resulting nucleophilic thiazole anion then attacks the electrophilic carbon of ethyl bromoacetate to form the C-C bond.

Procedure:

• In a flame-dried 250 mL three-neck flask under a nitrogen atmosphere, dissolve 4-(4-fluorophenyl)-2-methylthiazole (8.0 mmol, 1.55 g) in anhydrous tetrahydrofuran (THF) (60 mL).

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.6 M in hexanes, 8.8 mmol, 5.5 mL) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70°C.

• Stir the resulting dark solution at -78°C for 1 hour.

• In a separate flask, prepare a solution of ethyl bromoacetate (9.6 mmol, 1.06 mL) in anhydrous THF (10 mL).

• Add the ethyl bromoacetate solution dropwise to the lithiated thiazole solution at -78°C.

• Allow the reaction to stir at -78°C for 2 hours, then warm slowly to room temperature and stir overnight.

• Quench the reaction by the slow addition of a saturated ammonium chloride solution (20 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield the pure product.

Synthesis of Final Product: 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Causality: This is a standard saponification (base-catalyzed hydrolysis) of an ester. Sodium hydroxide in an aqueous ethanol solution provides the hydroxide ions to attack the ester carbonyl, leading to the formation of a carboxylate salt. The subsequent acidification with a strong acid (HCl) protonates the carboxylate to yield the final carboxylic acid product.

Procedure:

• Dissolve the purified ethyl ester intermediate (5.0 mmol, 1.47 g) in ethanol (30 mL) in a 100 mL round-bottom flask.

• Add a solution of sodium hydroxide (10.0 mmol, 0.40 g) in water (10 mL).

• Heat the mixture to 50°C and stir for 3-4 hours, monitoring by TLC until the starting ester is consumed.

• Cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (20 mL) and cool in an ice bath.

• Acidify the solution to pH 2-3 by the dropwise addition of 2 M hydrochloric acid. A precipitate will form.

• Stir the suspension in the ice bath for 30 minutes, then collect the solid product by vacuum filtration.

• Wash the filter cake with cold water and dry thoroughly in a vacuum oven to yield the final product.

Comprehensive Characterization

Structural confirmation and purity assessment are critical for validating the synthesis. The following techniques provide a self-validating system where the data from each method corroborates the others.

Diagram 2: The integrated workflow for the comprehensive characterization of the final product.

Physicochemical Properties & Expected Data

Property	Expected Value/Observation
Molecular Formula	C₁₂H₁₀FNO₂S
Molecular Weight	267.28 g/mol
Appearance	White to off-white solid
Melting Point	To be determined experimentally
Solubility	Soluble in DMSO, DMF, Methanol; Poorly soluble in water

Spectroscopic and Spectrometric Analysis

4.2.1 Proton Nuclear Magnetic Resonance (¹H NMR) The ¹H NMR spectrum is the primary tool for structural verification. The expected signals provide a unique fingerprint of the molecule.[7][8]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-COOH	12.0 - 13.0	Broad Singlet	1H
Ar-H (ortho to F)	7.60 - 7.75	Triplet (dd)	2H
Ar-H (meta to F)	7.15 - 7.30	Triplet (dd)	2H
-CH₂-	3.85 - 3.95	Singlet	2H
Thiazole-CH₃	2.70 - 2.80	Singlet	3H

4.2.2 Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) ¹³C NMR provides information on the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carboxylic Acid (C=O)	171.0 - 173.0
Thiazole C2	165.0 - 167.0
Thiazole C4	150.0 - 152.0
C-F (ipso-C)	162.0 - 164.0 (d, ¹JCF ≈ 250 Hz)
Ar-C (ortho to F)	129.0 - 131.0 (d, ³JCF ≈ 8 Hz)
Ar-C (ipso to thiazole)	128.0 - 130.0 (d)
Ar-C (meta to F)	115.0 - 117.0 (d, ²JCF ≈ 22 Hz)
Thiazole C5	114.0 - 116.0
-CH₂-	30.0 - 32.0
Thiazole-CH₃	18.0 - 20.0

4.2.3 High-Resolution Mass Spectrometry (HRMS) HRMS provides an exact mass, confirming the elemental composition.[6]

• Expected [M+H]⁺: 268.0494

• Expected [M-H]⁻: 266.0338

4.2.4 Fourier-Transform Infrared (FTIR) Spectroscopy FTIR is used to identify key functional groups.[7][9]

• ~3300-2500 cm⁻¹: Broad O-H stretch (carboxylic acid)

• ~1700 cm⁻¹: Strong C=O stretch (carboxylic acid)

• ~1600, 1500 cm⁻¹: C=C and C=N stretches (aromatic and thiazole rings)

• ~1230 cm⁻¹: C-F stretch

Chromatographic Purity (HPLC)

High-Performance Liquid Chromatography (HPLC) is essential to determine the purity of the final compound. A standard reverse-phase method is described below.[10][11]

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient	10% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm and 280 nm
Column Temperature	30 °C

Acceptance Criteria: A pure compound should exhibit a single major peak with a purity level of ≥98% by area normalization.

References

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• Borys, R., et al. (2022). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethane-1-ol. Molbank, 2022(4), M1495. Available at: [Link]

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• Sroka, W., et al. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1536. Available at: [Link]

• Ayati, A., et al. (2015). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Journal of Chemistry, 2015, 892341. Available at: [Link]

• Ali, S., et al. (2022). Synthesis and Antioxidant Studies of 2,4-Dioxothiazolidine-5-acetic Acid Based Organic Salts: SC-XRD and DFT Approach. Crystals, 12(9), 1189. Available at: [Link]

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A Comprehensive Spectroscopic and Analytical Guide to 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides an in-depth analysis of the spectroscopic signature of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, a molecule of interest in pharmaceutical research. In the absence of a publicly available, complete experimental dataset for this specific compound, this document leverages established principles of spectroscopy and data from structurally analogous compounds to present a robust, predictive spectroscopic profile. This guide is designed to be a practical resource for researchers in the synthesis, characterization, and application of this and related chemical entities.

Molecular Structure and its Spectroscopic Implications

The structure of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid incorporates several key functional groups that dictate its spectroscopic behavior: a 4-fluorophenyl ring, a 2-methylthiazole core, and an acetic acid moiety. Each of these components will give rise to characteristic signals in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), allowing for a comprehensive structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Prediction

NMR spectroscopy is the cornerstone of small molecule characterization, providing detailed information about the chemical environment of each proton and carbon atom. The predicted spectra are based on established chemical shift ranges and coupling constants observed in similar molecular fragments.[1]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to exhibit distinct signals corresponding to the aromatic protons, the methyl group on the thiazole ring, and the methylene protons of the acetic acid side chain. The carboxylic acid proton may be observable as a broad singlet, though its presence and chemical shift can be highly dependent on the solvent and concentration.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
Carboxylic Acid (-COOH)	10.0 - 12.0	Broad Singlet (br s)	Acidic proton, often broad and may exchange with trace water in the solvent.
4-Fluorophenyl (H-2', H-6')	7.8 - 8.0	Doublet of Doublets (dd) or Multiplet (m)	Ortho to the thiazole ring, deshielded by the aromatic system. Coupled to both H-3', H-5' and the fluorine atom.
4-Fluorophenyl (H-3', H-5')	7.1 - 7.3	Triplet (t) or Multiplet (m)	Meta to the thiazole ring, showing coupling to adjacent protons and the fluorine atom.
Acetic Acid (-CH₂-)	~3.8	Singlet (s)	Methylene protons adjacent to the thiazole ring and the carbonyl group.
Thiazole Methyl (-CH₃)	~2.7	Singlet (s)	Methyl group attached to the thiazole ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a carbon count and information about the electronic environment of each carbon atom. The presence of the fluorine atom will result in C-F coupling, which can be observed as splitting of the carbon signals in the fluorophenyl ring.[1]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Carboxylic Acid (-C=O)	170 - 175	Carbonyl carbon of the carboxylic acid.
Thiazole (C-2)	165 - 170	Carbon bearing the methyl group, deshielded by the nitrogen and sulfur atoms.
4-Fluorophenyl (C-1')	128 - 132 (d, JCF)	Quaternary carbon attached to the thiazole ring, coupled to fluorine.
4-Fluorophenyl (C-4')	162 - 166 (d, JCF)	Carbon directly bonded to fluorine, shows a large C-F coupling constant.
4-Fluorophenyl (C-2', C-6')	129 - 133 (d, JCF)	Ortho carbons, coupled to fluorine.
4-Fluorophenyl (C-3', C-5')	115 - 118 (d, JCF)	Meta carbons, coupled to fluorine.
Thiazole (C-4)	145 - 150	Quaternary carbon of the thiazole ring.
Thiazole (C-5)	125 - 130	Carbon bearing the acetic acid side chain.
Acetic Acid (-CH₂-)	30 - 35	Methylene carbon of the acetic acid group.
Thiazole Methyl (-CH₃)	18 - 22	Methyl carbon attached to the thiazole ring.

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

Workflow for NMR Data Acquisition:

Caption: Standard workflow for NMR sample preparation and data acquisition.

Detailed Steps:

• Sample Preparation: Accurately weigh 5-10 mg of the solid compound and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.[2]

• Spectrometer Setup: Insert the sample into the NMR spectrometer. Perform standard setup procedures including locking onto the solvent's deuterium signal, shimming the magnetic field to achieve homogeneity, and tuning the probe for optimal signal detection.[3]

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans and a longer acquisition time are typically required.[2]

• Data Processing: Process the raw data using appropriate software. This involves Fourier transformation, phase correction, and baseline correction to obtain a clear and interpretable spectrum.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the presence of specific functional groups within a molecule. The spectrum of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is expected to be dominated by absorptions from the carboxylic acid and the aromatic rings.

Table 3: Predicted Characteristic IR Absorptions

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibrational Mode
Carboxylic Acid O-H	2500 - 3300 (broad)	O-H stretch
Carboxylic Acid C=O	1700 - 1725	C=O stretch
Aromatic C-H	3000 - 3100	C-H stretch
Aromatic C=C	1450 - 1600	C=C stretch
Thiazole Ring	~1500 - 1600	Ring stretching
C-F	1100 - 1250	C-F stretch

Experimental Protocol for IR Spectroscopy

For solid samples, the Attenuated Total Reflectance (ATR) or KBr pellet methods are commonly employed.

Workflow for Solid-State IR Spectroscopy:

Caption: Common methods for acquiring IR spectra of solid samples.

Detailed Steps (Thin Solid Film Method):

• Sample Preparation: Dissolve a small amount of the solid in a volatile solvent like methylene chloride.[4]

• Film Deposition: Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.[4]

• Data Acquisition: Place the salt plate in the IR spectrometer and collect the spectrum.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Electrospray Ionization Mass Spectrometry (ESI-MS) is a soft ionization technique ideal for determining the molecular weight of polar molecules like carboxylic acids.[5][6] The fragmentation pattern observed in tandem MS (MS/MS) can provide valuable structural information.

Predicted Mass Spectrum

• Molecular Ion: In positive ion mode, the protonated molecule [M+H]⁺ is expected at m/z corresponding to the molecular weight of the compound plus the mass of a proton. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed.

• Major Fragments: Fragmentation is likely to occur at the weaker bonds. Key predicted fragmentations include:

  • Loss of water (-18 Da) from the carboxylic acid.

  • Loss of CO₂ (-44 Da) via decarboxylation.

  • Cleavage of the acetic acid side chain.

  • Fragmentation of the thiazole ring.[7][8][9]

Logical Relationship of Key Fragments:

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Experimental Protocol for ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (typically in the low µg/mL to ng/mL range) in a solvent compatible with mass spectrometry, such as methanol or acetonitrile, often with a small amount of formic acid to promote protonation.[5]

• Infusion and Ionization: Introduce the sample solution into the ESI source via direct infusion or through a liquid chromatography (LC) system. A high voltage is applied to the nebulizer to generate charged droplets.[5][6]

• Mass Analysis: The ions are transferred into the mass analyzer where they are separated based on their mass-to-charge ratio (m/z).

• Tandem MS (MS/MS): For structural confirmation, the molecular ion can be selected and subjected to collision-induced dissociation (CID) to generate fragment ions, which are then analyzed.

Synthesis and Potential Impurities

The synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid likely involves the formation of the thiazole ring followed by the introduction or modification of the acetic acid side chain.[10][11] A plausible synthetic route could involve the Hantzsch thiazole synthesis. Awareness of the synthetic pathway is crucial for identifying potential impurities, such as starting materials, reaction intermediates, or by-products, which may be detectable in the spectroscopic analyses.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic and analytical overview of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. By understanding the expected NMR, IR, and MS data, researchers can more effectively characterize this molecule, confirm its identity and purity, and troubleshoot synthetic challenges. The provided protocols offer a standardized approach to data acquisition, ensuring consistency and reliability in experimental results.

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An In-depth Technical Guide to the Crystal Structure Analysis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic Acid

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the methodologies and considerations involved in determining and analyzing the crystal structure of the title compound, a molecule of significant interest in medicinal chemistry. This document moves beyond a simple recitation of protocols to offer expert insights into the rationale behind experimental choices, ensuring a self-validating and robust analytical process.

Introduction: The Significance of Crystalline Architecture in Drug Design

The three-dimensional arrangement of atoms and molecules in a solid-state, known as the crystal structure, is a fundamental determinant of a compound's physicochemical properties. For active pharmaceutical ingredients (APIs), understanding the crystal structure is paramount, as it directly influences critical parameters such as solubility, dissolution rate, stability, and bioavailability. The thiazole moiety, a key heterocyclic scaffold, is present in numerous approved drugs, and its derivatives are continually explored for novel therapeutic applications.[1][2] The title compound, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, combines the thiazole core with a fluorophenyl group, a common substituent in medicinal chemistry known to enhance metabolic stability and binding affinity.

A definitive crystal structure analysis provides unequivocal proof of the molecular constitution, including the precise arrangement of all atoms and the network of intermolecular interactions that dictate the crystal packing. This information is invaluable for structure-activity relationship (SAR) studies, computational modeling, and the strategic design of new chemical entities with improved pharmacological profiles.

Part 1: From Powder to Perfect Crystal: The Art and Science of Crystallization

The journey to elucidating a crystal structure begins with the growth of high-quality single crystals. This is often the most challenging and empirical step in the entire process. The goal is to encourage molecules to self-assemble from a solution into a highly ordered, three-dimensional lattice.

Experimental Protocol: Single Crystal Growth

A variety of techniques can be employed to obtain single crystals suitable for X-ray diffraction.[3][4][5][6][7] For a novel compound like 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, a systematic screening of crystallization conditions is essential.

1. Solvent Selection:

• Rationale: The choice of solvent is critical. The ideal solvent will dissolve the compound when heated but will lead to supersaturation upon slow cooling, promoting crystal growth over rapid precipitation.

• Procedure:

  • Assess the solubility of the compound in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, and hexane) at room temperature and at their boiling points.

  • Select solvents that exhibit a significant increase in solubility with temperature.

2. Slow Evaporation:

• Rationale: This is one of the simplest and most common crystallization techniques. The gradual removal of the solvent increases the concentration of the solute, leading to supersaturation and crystal formation.

• Procedure:

  • Prepare a saturated or near-saturated solution of the compound in a suitable solvent in a small vial.

  • Loosely cap the vial or cover it with parafilm perforated with a few pinholes to allow for slow evaporation of the solvent.

  • Store the vial in a vibration-free environment at a constant temperature.

3. Slow Cooling:

• Rationale: This method relies on the temperature-dependent solubility of the compound. A slow decrease in temperature reduces the solubility of the solute, inducing crystallization.

• Procedure:

  • Prepare a saturated solution of the compound in a chosen solvent at an elevated temperature.

  • Allow the solution to cool slowly to room temperature. To further control the cooling rate, the vessel can be placed in an insulated container (e.g., a Dewar flask).

  • If no crystals form, the solution can be stored at a lower temperature (e.g., in a refrigerator or freezer).

4. Vapor Diffusion:

• Rationale: This technique is particularly useful for small quantities of material. It involves the slow diffusion of a precipitant (a solvent in which the compound is insoluble) into a solution of the compound in a good solvent.

• Procedure:

  • Dissolve the compound in a small volume of a "good" solvent in a small, open vial.

  • Place this vial inside a larger, sealed container that contains a small amount of a "poor" solvent (the precipitant) in which the good solvent is miscible.

  • The precipitant will slowly diffuse in the vapor phase into the solution, reducing the overall solubility of the compound and promoting crystallization.

5. Layering:

• Rationale: Similar to vapor diffusion, this method involves the direct, slow mixing of a good solvent and a poor solvent.

• Procedure:

  • Prepare a concentrated solution of the compound in a dense, "good" solvent.

  • Carefully layer a less dense, "poor" solvent on top of the solution, creating a distinct interface.

  • Over time, the solvents will slowly mix at the interface, inducing crystallization.

Crystallization Technique	Principle	Advantages	Considerations
Slow Evaporation	Gradual increase in concentration	Simple setup, effective for many compounds	Can lead to crust formation or small crystals if evaporation is too rapid
Slow Cooling	Temperature-dependent solubility	Good control over crystal growth, can yield large crystals	Requires a significant temperature gradient in solubility
Vapor Diffusion	Slow introduction of a precipitant	Excellent for small sample sizes, high success rate	Requires careful selection of solvent/precipitant pair
Layering	Slow mixing of solvent and anti-solvent	Simple setup, good for compounds sensitive to temperature changes	Can be difficult to create a stable interface

Part 2: Illuminating the Molecular World: Single-Crystal X-ray Diffraction

Once suitable single crystals are obtained, the next step is to analyze them using single-crystal X-ray diffraction (SC-XRD).[8][9][10][11][12][13][14][15][16] This powerful technique provides the definitive three-dimensional structure of the molecule.

Experimental Workflow for SC-XRD

Figure 1: A schematic overview of the single-crystal X-ray diffraction data collection workflow.

Detailed Protocol: Data Collection and Reduction

• Crystal Mounting:

  • A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope.

  • The crystal is mounted on a goniometer head, often using a cryoloop and a cryoprotectant (e.g., paratone-N oil) to prevent ice formation if data is to be collected at low temperatures. Low-temperature data collection (typically at 100 K) is preferred as it minimizes thermal motion of the atoms, leading to a more precise structure.

• Unit Cell Determination:

  • The mounted crystal is placed on the diffractometer and centered in the X-ray beam.

  • A series of initial diffraction images are collected at different crystal orientations.

  • The positions of the diffraction spots are used to determine the dimensions and angles of the unit cell, the smallest repeating unit of the crystal lattice.

• Data Collection Strategy:

  • Based on the determined unit cell and crystal system, a data collection strategy is devised to measure the intensities of a unique and complete set of reflections.[9][13]

  • Modern diffractometers with software suites can automatically calculate an optimal strategy to ensure high completeness and redundancy of the data.

• Data Collection:

  • The crystal is rotated in the X-ray beam, and a series of diffraction images are recorded by a detector (e.g., a CCD or CMOS detector).

  • The exposure time per frame and the total number of frames are determined by the diffracting power of the crystal.

• Data Reduction:

  • The raw diffraction images are processed to integrate the intensities of each reflection.

  • Corrections are applied for various experimental factors, including Lorentz and polarization effects, and absorption of X-rays by the crystal.

  • Symmetry-equivalent reflections are merged to produce a final set of unique reflection data. The internal agreement between these reflections is assessed by the R(int) value, which should be low for good quality data.

Part 3: From Data to Structure: Solution and Refinement

With a complete set of diffraction data, the next stage is to solve and refine the crystal structure. This is a computational process that transforms the measured reflection intensities into a three-dimensional model of the molecule.

Workflow for Structure Solution and Refinement

Figure 2: The iterative process of crystal structure solution and refinement.

Detailed Protocol: Structure Solution and Refinement using SHELX

The SHELX suite of programs is the most widely used software for small-molecule crystal structure solution and refinement.[17][18][19]

• Structure Solution:

  • The structure is typically solved using "direct methods" or Patterson methods, which are implemented in programs like SHELXS or SHELXT. These methods use statistical relationships between the intensities of the reflections to determine the initial phases of the structure factors.

  • A successful solution will reveal the positions of most or all of the non-hydrogen atoms.

• Initial Refinement:

  • The initial atomic positions are refined against the experimental data using a least-squares procedure in a program like SHELXL.[18][19]

  • In the initial cycles, atoms are typically refined isotropically, meaning their thermal motion is modeled as a sphere.

• Difference Fourier Maps:

  • A difference Fourier map is calculated, which shows regions of excess or deficient electron density.

  • Positive peaks in the difference map indicate the positions of missing atoms, while negative regions can suggest that atoms are misplaced or that their atomic assignment is incorrect.

• Anisotropic Refinement:

  • Once all non-hydrogen atoms have been located, they are refined anisotropically, where their thermal motion is modeled as an ellipsoid. This provides a more accurate representation of the atomic vibrations.

• Hydrogen Atom Placement:

  • Hydrogen atoms are typically not visible in the initial electron density maps due to their low scattering power.

  • They are usually placed in calculated positions based on the geometry of the heavy atoms they are attached to and refined using a "riding model," where their positions are geometrically constrained to their parent atom.

• Final Refinement and Validation:

  • The structure is refined until the model converges, meaning that further refinement cycles do not significantly change the atomic parameters.

  • The quality of the final model is assessed using several criteria, including the R-factors (R1 and wR2), the goodness-of-fit (GooF), and the residual electron density.

  • The final structure is validated using software like PLATON, which checks for missed symmetry, voids in the crystal lattice, and other potential issues.[1][2][20][21]

Part 4: Deciphering the Crystal Packing: Analysis of Intermolecular Interactions

A thorough analysis of the crystal structure involves not only determining the molecular geometry but also understanding the network of intermolecular interactions that hold the molecules together in the crystal lattice. These interactions are crucial for the stability and physical properties of the crystalline solid.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal.[22][23][24][25][26] The Hirshfeld surface is a unique boundary for a molecule in a crystal, defined by the regions where the electron density of the molecule is greater than that of all other molecules combined.

• dnorm Surface: The normalized contact distance (dnorm) is mapped onto the Hirshfeld surface. Red spots on the dnorm surface indicate close intermolecular contacts, which are often associated with hydrogen bonds and other strong interactions.

• 2D Fingerprint Plots: These plots summarize the intermolecular contacts in the crystal. They provide a quantitative measure of the percentage contribution of different types of interactions (e.g., H...H, C...H, O...H) to the overall crystal packing.

Illustrative Example: Insights from a Structurally Related Compound

While the specific crystal structure of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is not publicly available at the time of this writing, we can draw valuable insights from the analysis of a closely related compound, {4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl}acetic acid, whose crystal structure has been determined.[27]

Expected Structural Features and Intermolecular Interactions:

Based on the functional groups present in the title compound, we can anticipate the following key structural features and intermolecular interactions:

• Carboxylic Acid Dimer: The carboxylic acid moiety is a strong hydrogen bond donor and acceptor. It is highly probable that two molecules will form a centrosymmetric dimer through strong O-H···O hydrogen bonds between their carboxylic acid groups. This is a very common and stable motif in the crystal structures of carboxylic acids.

• π-π Stacking: The fluorophenyl and thiazole rings are aromatic and can participate in π-π stacking interactions, where the rings are packed in a parallel or offset fashion. These interactions contribute to the overall stability of the crystal lattice.

• C-H···O and C-H···F Interactions: Weak C-H···O and C-H···F hydrogen bonds are also likely to be present, further stabilizing the crystal packing. The fluorine atom, being electronegative, can act as a weak hydrogen bond acceptor.

Hypothetical Crystallographic Data Table:

The following table presents a hypothetical set of crystallographic data for the title compound, based on what would be expected for a small organic molecule of this type.

Parameter	Hypothetical Value
Chemical Formula	C12H10FNO2S
Formula Weight	251.28
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	10.5
b (Å)	8.2
c (Å)	13.1
β (°)	98.5
Volume (Å3)	1117
Z	4
Calculated Density (g/cm3)	1.49
Absorption Coefficient (mm-1)	0.28
F(000)	520
Temperature (K)	100(2)
Wavelength (Å)	0.71073 (Mo Kα)
Reflections Collected	8000
Independent Reflections	2500
R(int)	0.04
Final R indices [I>2σ(I)]	R1 = 0.05, wR2 = 0.12
Goodness-of-fit on F2	1.05

Conclusion: From Structure to Strategy

The comprehensive crystal structure analysis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, as outlined in this guide, provides a wealth of information that is critical for drug development. The precise molecular geometry, conformational preferences, and a detailed understanding of the intermolecular interactions that govern the crystal packing are essential for:

• Informing Lead Optimization: Guiding the design of new analogues with improved properties.

• Polymorph Screening: Providing a reference structure for the identification and characterization of different crystalline forms.

• Formulation Development: Aiding in the selection of appropriate excipients and formulation strategies to ensure optimal drug delivery.

• Intellectual Property: Serving as a cornerstone for patent applications.

By integrating the principles of crystal engineering with state-of-the-art analytical techniques, researchers can unlock the full potential of promising therapeutic candidates like 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid.

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Whitepaper: A Comprehensive Research Framework for Elucidating the Mechanism of Action of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Executive Summary

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a novel synthetic compound featuring a core thiazole heterocycle, a scaffold renowned for its broad therapeutic potential. While the precise biological activity of this specific molecule is uncharacterized, its structural motifs—a substituted thiazole ring linked to an acetic acid moiety—are present in numerous compounds with demonstrated efficacy as anti-inflammatory, anti-cancer, and metabolic disease agents. This guide, developed for researchers and drug development professionals, puts forth a comprehensive, multi-phase research strategy to systematically elucidate the compound's mechanism of action (MoA). We will proceed from broad phenotypic screening to precise molecular target identification and downstream pathway analysis. This framework leverages established, high-throughput methodologies to generate robust, decision-guiding data, ultimately positioning this compound for further preclinical and clinical development.

Introduction and Rationale

The Thiazole Scaffold: A Privileged Structure in Drug Discovery

The thiazole ring is a cornerstone of medicinal chemistry, integral to the structure of numerous approved drugs and clinical candidates. Its unique electronic properties and ability to engage in diverse molecular interactions allow it to serve as a versatile pharmacophore. Thiazole derivatives have been successfully developed as agents targeting a wide array of biological processes, including inflammation, microbial infection, and oncogenesis.[1][2] For example, certain thiazole-containing compounds have been identified as potent inhibitors of Aurora kinases, crucial regulators of mitosis, highlighting their potential in oncology.[3] Others have shown promise in ameliorating metabolic dysfunction by reducing inflammatory and oxidative stress markers.[4]

Structural Analysis and Primary Hypothesis Generation

The structure of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid provides critical clues for forming initial mechanistic hypotheses.

• Thiazole Core: Often found in kinase inhibitors and other enzyme-targeted therapeutics.[3][5]

• Acetic Acid Moiety: This acidic group can mimic endogenous ligands or engage in critical hydrogen bonding within an enzyme's active site. Its presence is noted in compounds targeting inflammatory enzymes like microsomal prostaglandin E synthase-1 (mPGES-1).[6]

• 4-Fluorophenyl Group: The fluorine substitution can enhance binding affinity and improve metabolic stability.

Based on this analysis of the compound's structure and comparison with known bioactive molecules, we propose three primary, non-mutually exclusive hypotheses for its MoA:

• Hypothesis A: Kinase Inhibition. The compound acts as a competitive or allosteric inhibitor of one or more protein kinases, leading to anti-proliferative effects in cancer cells.

• Hypothesis B: Modulation of Inflammatory Pathways. The compound inhibits key enzymes in the inflammatory cascade, such as prostaglandin synthases or cytokine signaling pathways.

• Hypothesis C: EGFR Pathway Antagonism. The thiazolidinone scaffold, structurally related to thiazole, is present in molecules designed to target the Epidermal Growth Factor Receptor (EGFR), a critical oncogenic driver.[7]

This guide outlines the experimental strategy to systematically test these hypotheses.

Phase 1: Broad Phenotypic Screening and Activity Profiling

The initial phase is designed to cast a wide net, identifying the primary biological context in which our compound is active. This is achieved through high-throughput phenotypic screens that provide a macroscopic view of the compound's effects across diverse cellular backgrounds.

Experimental Protocol: Multi-Panel Cell-Based Assays

This protocol assesses the compound's cytotoxic or cytostatic effects across a wide panel of human cancer cell lines, providing a "fingerprint" of its activity.

• Cell Plating: Seed cells from a diverse panel (e.g., representing leukemia, lung, colon, breast, and renal cancers) into 96-well microtiter plates at their predetermined optimal densities. Incubate for 24 hours.

• Compound Treatment: Prepare a series of 5-log dilutions of the test compound (e.g., from 100 µM to 1 nM). Add the compound dilutions to the appropriate wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified, 5% CO₂ atmosphere.

• Viability Assessment: Fix the cells with trichloroacetic acid (TCA). Stain with Sulforhodamine B (SRB) dye, which binds to cellular proteins.[8]

• Data Acquisition: Solubilize the bound dye with Tris base and read the optical density at 515 nm.

• Analysis: Calculate the concentration that causes 50% growth inhibition (GI₅₀) for each cell line.

Causality: The SRB assay is chosen for its robustness, linearity, and independence from metabolic activity, providing a reliable measure of total cell biomass. A differential response across the cell lines can suggest selectivity towards specific cancer types or genetic backgrounds, guiding subsequent target deconvolution efforts.

This assay determines if the compound can suppress the production of key pro-inflammatory mediators.

• Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) in 96-well plates until they reach 80% confluency.

• Pre-treatment: Treat the cells with the test compound at various concentrations (e.g., 0.1 to 50 µM) for 1 hour.

• Inflammatory Challenge: Stimulate the cells with Lipopolysaccharide (LPS) (1 µg/mL) to induce an inflammatory response. Include an unstimulated control and a vehicle control.

• Incubation: Incubate for 24 hours.

• Mediator Quantification: Collect the cell supernatant. Quantify the levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-6) and prostaglandins (PGE₂) using commercially available ELISA kits.

• Analysis: Determine the IC₅₀ value for the inhibition of each mediator.

Causality: Measuring multiple inflammatory outputs (cytokines and prostaglandins) allows for differentiation between general immunosuppression and specific inhibition of the arachidonic acid pathway (Hypothesis B).

Expected Data and Decision Gateway

The results from Phase 1 will be summarized to guide the subsequent research direction.

Assay Panel	Key Parameter	Favorable Outcome for Hypothesis A/C	Favorable Outcome for Hypothesis B
Anticancer Screen	Mean GI₅₀	< 10 µM	> 50 µM
Anticancer Screen	Differential Activity	High variance in GI₅₀ across cell lines	Low variance in GI₅₀
Anti-Inflammatory Screen	TNF-α / IL-6 IC₅₀	> 50 µM	< 10 µM
Anti-Inflammatory Screen	PGE₂ IC₅₀	> 50 µM	< 10 µM

A potent and selective anticancer profile directs us to Phase 2, Strategy A (Target Deconvolution in Oncology). Potent anti-inflammatory activity directs us to Strategy B (Inflammatory Enzyme Profiling).

Figure 1: Workflow for Phase 1 Phenotypic Screening and Decision Making.

Phase 2: Molecular Target Deconvolution and Validation

Following the identification of a primary phenotype, this phase employs unbiased and target-specific assays to pinpoint the direct molecular binding partner(s) of the compound.

Strategy A: Oncology Target Identification

This is a direct, in vitro screen to test Hypothesis A by quantifying the compound's interaction with a large panel of human kinases.

• Assay Principle: The KINOMEscan™ platform (DiscoverX) or a similar technology is based on a competition binding assay. The test compound is incubated with a DNA-tagged kinase and an immobilized, active-site directed ligand.

• Execution: The compound is screened at a fixed concentration (e.g., 10 µM) against a panel of over 400 kinases.

• Data Acquisition: The amount of kinase bound to the immobilized ligand is measured via quantitative PCR (qPCR) of the DNA tag. A low signal indicates the test compound is effectively competing for the active site.

• Analysis: Results are expressed as "% Control". Hits are defined as kinases showing <35% of control signal. For primary hits, a full dose-response curve is generated to determine the dissociation constant (Kᵢ).

Causality: This unbiased approach provides direct evidence of binding and can identify both expected and unexpected kinase targets. It is a self-validating system where potency (Kᵢ) and selectivity (profile across the kinome) are determined simultaneously.

CETSA validates target engagement within the complex environment of a live cell, confirming that the compound binds its intended target in a physiological context.

• Cell Treatment: Treat intact cancer cells (a sensitive line from Phase 1) with the test compound or vehicle.

• Thermal Challenge: Heat aliquots of the treated cells across a temperature gradient (e.g., 40°C to 65°C).

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated (denatured) fraction by centrifugation.

• Target Detection: Analyze the amount of the putative target protein (identified from kinome profiling) remaining in the soluble fraction using Western Blot or mass spectrometry.

• Analysis: Ligand binding stabilizes the target protein, resulting in a higher melting temperature. A shift in the melting curve in the presence of the compound confirms intracellular target engagement.

Causality: By demonstrating that the compound stabilizes its target protein against thermal denaturation inside a cell, CETSA provides powerful, direct evidence of a physical interaction, bridging the gap between in vitro binding and cellular activity.

Strategy B: Inflammation Target Identification

This protocol directly tests the compound's ability to inhibit key enzymes in the prostaglandin synthesis pathway, a central component of inflammation.

• Enzyme Source: Use recombinant human mPGES-1, COX-1, and COX-2 enzymes.

• Assay Buffer: Prepare an appropriate reaction buffer containing the necessary co-factors (e.g., glutathione for mPGES-1).

• Incubation: Incubate the enzyme with a range of concentrations of the test compound.

• Substrate Addition: Initiate the reaction by adding the substrate (PGH₂ for mPGES-1; arachidonic acid for COX enzymes).

• Reaction Termination and Detection: Stop the reaction after a defined period. Quantify the product (PGE₂ for mPGES-1; various prostaglandins for COX) using an enzyme immunoassay (EIA) or LC-MS/MS.

• Analysis: Calculate the IC₅₀ value for each enzyme.

Causality: This direct enzymatic assay confirms whether the reduction in PGE₂ observed in the cellular assay (Protocol 2.1.2) is due to the direct inhibition of its synthesizing enzyme. Including COX-1/2 assays is critical for assessing selectivity and predicting potential gastrointestinal side effects.

Figure 2: Workflow for Phase 2 Molecular Target Identification and Validation.

Phase 3: Downstream Signaling Pathway Elucidation

Once a validated target is identified, the final phase maps the molecular cascade that connects target engagement to the observed cellular phenotype. Assuming a kinase target (e.g., an Aurora Kinase) was identified in Phase 2, the following protocols would be employed.

Experimental Protocol: Mapping the Target Pathway

This assay provides direct evidence that the compound inhibits the catalytic activity of its target kinase within the cell.

• Cell Treatment: Treat a sensitive cancer cell line with the compound at concentrations corresponding to 1x, 5x, and 10x its GI₅₀ value for 2-4 hours.

• Lysate Preparation: Harvest and lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for the phosphorylated form of a known substrate of the target kinase (e.g., phospho-Histone H3 (Ser10) for Aurora B). Also probe with an antibody for the total substrate and a loading control (e.g., GAPDH).

• Detection: Use a chemiluminescent HRP-conjugated secondary antibody and image the blot.

• Analysis: Quantify the band intensities. A dose-dependent decrease in the phospho-substrate signal relative to the total substrate confirms target inhibition.

Causality: This experiment directly links target engagement to a biochemical consequence—the inhibition of the kinase's enzymatic function—providing the first node in the downstream signaling pathway.

This functional assay determines the cellular consequence of inhibiting a kinase involved in cell cycle progression.

• Cell Treatment: Treat cells with the compound (at GI₅₀ concentration) for a time course (e.g., 12, 24, 48 hours).

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the membrane.

• Staining: Stain the cells with a DNA-intercalating dye such as propidium iodide (PI), which fluoresces in proportion to DNA content.

• Flow Cytometry: Analyze the stained cells on a flow cytometer.

• Analysis: Deconvolute the resulting DNA content histograms to quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M). An accumulation of cells in a specific phase (e.g., G2/M arrest for an Aurora kinase inhibitor) indicates the functional outcome of target inhibition.

Causality: This protocol establishes a clear link between the biochemical inhibition of the target and a specific, measurable cellular phenotype (e.g., mitotic arrest), which is the direct cause of the anti-proliferative effect observed in Phase 1.

Figure 3: Hypothetical Signaling Pathway from Target Engagement to Therapeutic Effect.

Summary and Future Directions

This whitepaper outlines a rigorous, hypothesis-driven framework for the complete mechanistic elucidation of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. By progressing logically from broad phenotypic screening to specific target validation and downstream pathway analysis, this strategy ensures that research efforts are guided by robust, empirical data. Each phase is designed to be self-validating, providing clear causality between experimental steps.

Upon successful completion of this research plan, the identified MoA will enable:

• Structure-Activity Relationship (SAR) Studies: Rational design of more potent and selective analogs.

• Biomarker Development: Identification of patient populations most likely to respond to the drug.

• In Vivo Efficacy Studies: Design of relevant animal models to test for therapeutic efficacy based on the known mechanism.

• Investigational New Drug (IND) Application: Compilation of a comprehensive data package to support regulatory filings.

The systematic approach detailed herein will efficiently and definitively characterize the therapeutic potential of this promising novel compound.

References

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI. [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2021). MDPI. [Link]

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (2014). Hindawi. [Link]

• "2-(4-Fluorobenzamido)-4-methylthiazole-5-carboxylic acid" a novel thiazole compound, ameliorates insulin sensitivity and hyperlipidaemia in streptozotocin-induced diabetic rats: Plausible role of inflammatory and oxidative stress markers. (2017). PubMed. [Link]

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Investigating the In Vitro Biological Activity of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid: A Proposed Workflow

An In-Depth Technical Guide

Abstract

This technical guide outlines a comprehensive, tiered strategy for the in vitro characterization of the novel compound, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. While specific biological data for this molecule is not yet prevalent in published literature, its structural motifs—a thiazole core, a fluorophenyl substituent, and an acetic acid side chain—strongly suggest a high potential for anti-inflammatory activity. Thiazole derivatives are a well-established class of pharmacologically active agents, and the acetic acid moiety is a hallmark of many non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes.[1][2][3] This document provides a logical, field-proven workflow for researchers, scientists, and drug development professionals to systematically evaluate this compound, beginning with foundational cytotoxicity assessments and progressing to specific cell-based and mechanistic anti-inflammatory assays. Each proposed protocol is designed as a self-validating system, grounded in established scientific principles to ensure data integrity and reproducibility.

Introduction: Rationale for Investigation

The compound 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a synthetic heterocyclic molecule. Its structure warrants a thorough investigation of its biological properties for several key reasons:

• The Thiazole Scaffold: The thiazole ring is a privileged scaffold in medicinal chemistry, known to impart a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[4][5][6]

• The Acetic Acid Moiety: The presence of an acetic acid group is strongly associated with the mechanism of numerous NSAIDs, where the carboxylate group plays a critical role in binding to the active site of COX enzymes.[2]

• The Fluorophenyl Group: The inclusion of a fluorine atom on the phenyl ring can significantly modulate the compound's pharmacokinetic and pharmacodynamic properties, often enhancing metabolic stability and binding affinity.

Given this structural evidence, a primary hypothesis is that the compound will exhibit anti-inflammatory effects, likely through the modulation of key inflammatory pathways such as the arachidonic acid cascade.[1][3] This guide presents a systematic approach to test this hypothesis in vitro.

Proposed Investigational Workflow

A tiered approach is essential to efficiently characterize a novel compound. This workflow maximizes data generation while conserving resources by moving from broad, cost-effective screening assays to more complex, specific mechanistic studies.

Caption: Proposed tiered workflow for in vitro characterization.

Phase 1: Foundational Assays & Cytotoxicity

Expertise & Causality: Before assessing a compound's specific biological activity, it is imperative to establish its working concentration range. High concentrations of any compound can cause non-specific cytotoxicity, leading to false-positive results in subsequent assays. For instance, a reduction in inflammatory markers might be due to cell death rather than a specific anti-inflammatory effect. Therefore, determining the maximum non-toxic dose is a mandatory first step for data integrity.

Protocol: Cytotoxicity Assessment via MTT Assay

This protocol uses the human monocytic cell line THP-1, which is a highly relevant model for studying inflammation.[7] Cell viability is measured by the ability of mitochondrial dehydrogenases in living cells to convert the yellow tetrazolium salt MTT to purple formazan crystals.

Methodology:

• Cell Culture: Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, in accordance with established cell culture standards.[8]

• Cell Seeding: Seed 1x10⁵ cells/well into a 96-well plate and differentiate into macrophages using Phorbol 12-myristate 13-acetate (PMA) for 48 hours.

• Compound Preparation: Prepare a 2X stock concentration series of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid in the appropriate cell culture medium. A typical starting range is 0.1 µM to 200 µM.

• Treatment: Remove the differentiation medium and add 100 µL of fresh medium to each well, followed by 100 µL of the 2X compound dilutions. Include "cells only" (negative control) and "lysis buffer" (positive control for toxicity) wells.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. The highest concentration that shows ≥90% cell viability is considered the maximum non-toxic dose for subsequent experiments.

Phase 2: Evaluation of Anti-Inflammatory Activity

Once a safe concentration range is established, the compound can be screened for its primary hypothesized activity.

Protocol: Albumin Denaturation Assay (Broad Screen)

Trustworthiness: This simple, cell-free assay provides a preliminary indication of anti-inflammatory potential.[9] Inflammation can involve the denaturation of proteins; therefore, a compound's ability to prevent heat-induced protein denaturation can correlate with its anti-inflammatory properties. Diclofenac sodium is used as a positive control, providing a validated benchmark for activity.

Methodology:

• Reaction Mixture: Prepare a reaction mixture consisting of 0.2 mL of 1% bovine serum albumin (BSA), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 0.5 mL of the test compound at various concentrations (e.g., 10, 50, 100 µg/mL).

• Control: A control group is prepared without the test compound. Use Diclofenac sodium as a reference standard.

• Incubation: Incubate all samples at 37°C for 20 minutes, then heat at 70°C for 10 minutes.

• Measurement: After cooling, measure the turbidity of the samples spectrophotometrically at 660 nm.

• Analysis: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [(Abs_Control - Abs_Sample) / Abs_Control] * 100

Protocol: Cell-Based Cytokine Release Assay

Expertise & Causality: This is a more physiologically relevant assay that mimics an inflammatory response in vitro. THP-1 macrophages are stimulated with Lipopolysaccharide (LPS), a component of gram-negative bacteria, which robustly activates pro-inflammatory signaling pathways (e.g., NF-κB) leading to the release of key cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[7][8] A successful anti-inflammatory compound will suppress the release of these cytokines.

Methodology:

• Cell Culture & Seeding: Prepare and seed differentiated THP-1 macrophages in a 24-well plate at a density of 5x10⁵ cells/well as described in section 3.1.

• Pre-treatment: Treat the cells with non-toxic concentrations of the test compound for 1 hour. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Dexamethasone).[8]

• Inflammatory Stimulus: Induce inflammation by adding LPS to a final concentration of 50 ng/mL to all wells except the negative control.[8]

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant for analysis.

• Cytokine Quantification (ELISA): Quantify the concentration of TNF-α and IL-6 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.[10]

Data Presentation: Results should be summarized in a table, allowing for clear comparison between different concentrations of the test compound and the controls.

Treatment Group	TNF-α (pg/mL) ± SD	% Inhibition	IL-6 (pg/mL) ± SD	% Inhibition
Control (No LPS)	< 50	-	< 20	-
Vehicle + LPS	2500 ± 150	0%	1800 ± 120	0%
Dexamethasone (1µM) + LPS	300 ± 40	88%	250 ± 30	86%
Test Compound (10 µM) + LPS	Data	Calculate	Data	Calculate
Test Compound (50 µM) + LPS	Data	Calculate	Data	Calculate

Phase 3: Mechanistic Investigation

If the compound shows significant, dose-dependent inhibition of cytokine release, the next logical step is to investigate its specific molecular target.

Potential Mechanism of Action: COX Inhibition

The arachidonic acid pathway is a central mediator of inflammation.[1][3] A reduction in pro-inflammatory cytokines often points towards upstream inhibition of this pathway. The structural similarity of the test compound to known NSAIDs suggests that it may function as a Cyclooxygenase (COX) inhibitor.

Caption: The Arachidonic Acid Pathway and the hypothesized target of the test compound.

Protocol: In Vitro COX-1/COX-2 Inhibition Assay

Authoritative Grounding: This assay directly measures the compound's ability to inhibit the enzymatic activity of the two main COX isoforms. A commercially available fluorimetric or colorimetric COX inhibitor screening kit provides a standardized, reliable method for this determination.[2] This allows for the calculation of an IC₅₀ (the concentration required to inhibit 50% of enzyme activity) and a Selectivity Index (SI), which is crucial for predicting potential side effects.

Methodology:

• Assay Principle: The assay typically measures the peroxidase activity of COX. The enzyme converts arachidonic acid to PGG₂, and the peroxidase component reduces PGG₂ to PGH₂, oxidizing a detection reagent in the process, which can be measured via fluorescence or absorbance.

• Reagent Preparation: Prepare all reagents (Assay Buffer, Heme, COX-1 and COX-2 enzymes, Arachidonic Acid substrate, Detector) as per the kit manufacturer's protocol.

• Compound Preparation: Prepare a dilution series of the test compound and reference inhibitors (e.g., Celecoxib for COX-2, SC-560 for COX-1).

• Reaction Setup: In a 96-well plate, add buffer, heme, the enzyme (either COX-1 or COX-2), and the test compound/inhibitor.

• Incubation: Incubate for a specified time (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the arachidonic acid substrate to initiate the enzymatic reaction.

• Kinetic Measurement: Immediately begin reading the output (fluorescence or absorbance) every minute for 5-10 minutes using a plate reader.

• Data Analysis:

  • Plot the rate of reaction against the log of the inhibitor concentration.

  • Use non-linear regression analysis to calculate the IC₅₀ value for both COX-1 and COX-2.

  • Calculate the COX-2 Selectivity Index (SI) = IC₅₀ (COX-1) / IC₅₀ (COX-2).

Data Interpretation: A high SI value (>10) indicates that the compound is selective for COX-2, which is a desirable profile for an anti-inflammatory drug as it may reduce the gastrointestinal side effects associated with non-selective COX inhibition.

Conclusion and Future Directions

This guide provides a robust and scientifically sound workflow to perform an initial, yet thorough, in vitro characterization of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. By following this tiered approach, researchers can efficiently determine the compound's cytotoxicity, confirm its anti-inflammatory activity, and elucidate its primary mechanism of action. Positive and compelling results from these studies would provide a strong rationale for advancing the compound to more complex investigations, such as:

• Analysis of its effect on other inflammatory pathways (e.g., JAK-STAT, MAPK).[3]

• Screening for other potential biological activities (e.g., anticancer, antimicrobial).[11][12]

• Preclinical in vivo studies using established models of inflammation.[4]

References

• Synthesis and anti-inflammatory activity of thiazole deriv

• Development of an In Vitro Screening Assay to Test the Antiinflammatory Properties of Dietary Supplements and Pharmacologic Agents. (n.d.). ResearchGate. [Link]

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• Synthesis, characterization and biological activity evaluation of novel thiazole derivatives containing acetic acid residue as selective COX-1 inhibitors. (2022). Cumhuriyet Science Journal. [Link]

• A review on progress of thiazole derivatives as potential anti-inflammatory agents. (2024). ResearchGate. [Link]

• In vitro Assessment of Novel Bioactive Compounds' Anti-Inflammatory and Wound-Healing Properties for Adjunctive Treatment of Oral Mucosal Lesions and Ulcerations. (2024). PMC - NIH. [Link]

• Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. (2023). ACS Omega. [Link]

• In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement. (2021). PMC - NIH. [Link]

• SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. (2020). World Journal of Pharmaceutical and Medical Research. [Link]

• Immunomodulatory and Anti-inflammatory Activity in Vitro and in Vivo of a Novel Antimicrobial Candidate. (2017). PMC - NIH. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI. [Link]

• Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. (2021). ResearchGate. [Link]

• 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. (2019). PMC - PubMed Central. [Link]

• Synthesis and biological evaluation of thiazole-based derivatives with potential against breast cancer and antimicrobial agents. (2022). MDPI. [Link]

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An In-Depth Technical Guide to the Preliminary Cytotoxicity Screening of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

This guide provides a comprehensive framework for conducting a preliminary in vitro cytotoxicity screening of the novel compound, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. Designed for researchers, scientists, and drug development professionals, this document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary for a robust initial assessment of this compound's anticancer potential.

Introduction: The Rationale for Screening a Novel Thiazole Derivative

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including significant anticancer properties.[1][2] Thiazole derivatives have been shown to exert their cytotoxic effects through various mechanisms, such as the induction of apoptosis, disruption of microtubule polymerization, and the inhibition of critical signaling pathways like PI3K/Akt/mTOR that are often dysregulated in cancer.[3][4][5]

The compound of interest, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, possesses structural motifs—a substituted thiazole ring linked to a fluorophenyl group—that suggest potential for anticancer activity. The fluorine substitution can enhance metabolic stability and binding affinity to target proteins. Preliminary cytotoxicity screening is therefore a critical first step to validate its potential as a therapeutic agent. This guide will detail a multi-assay approach to generate a preliminary cytotoxic profile of the compound.

Foundational Knowledge: Principles of In Vitro Cytotoxicity Assays

A multi-pronged approach to assessing cytotoxicity is crucial to avoid misleading results and to gain a broader understanding of the compound's effects on cell health. This guide will focus on three well-established colorimetric assays: the MTT, Lactate Dehydrogenase (LDH), and Neutral Red (NR) assays.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This assay is a measure of metabolic activity. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product.[1][6] The amount of formazan produced is proportional to the number of metabolically active, and therefore viable, cells.[7]

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies cell membrane integrity. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane, a hallmark of necrosis or late-stage apoptosis.[8]

• Neutral Red (NR) Uptake Assay: This assay assesses the integrity of lysosomes. Viable cells take up the neutral red dye and store it within their lysosomes.[2][9][10] A decrease in the uptake of neutral red indicates damage to the cell membrane and lysosomes.

By employing these three assays, we can obtain a more comprehensive picture of the compound's cytotoxic mechanism, distinguishing between cytostatic effects (inhibition of proliferation) and cytotoxic effects (cell death), and gaining initial insights into the mode of cell death.

Experimental Design and Protocols

A robust experimental design is paramount for obtaining reliable and reproducible data. This includes careful selection of cell lines, appropriate concentration ranges of the test compound, and the inclusion of necessary controls.

Cell Line Selection and Culture

The choice of cell lines should ideally represent different cancer types to assess the compound's spectrum of activity. For a preliminary screen, a panel of well-characterized and commonly used cancer cell lines is recommended.

Table 1: Recommended Cancer Cell Lines for Preliminary Screening

Cell Line	Cancer Type	Key Characteristics
MCF-7	Breast Adenocarcinoma	Estrogen receptor-positive, luminal A subtype.[11][12]
A549	Lung Carcinoma	Adenocarcinomic human alveolar basal epithelial cells.
HT-29	Colorectal Adenocarcinoma	Well-differentiated colon cancer cells.

These cell lines should be obtained from a reputable cell bank (e.g., ATCC) and maintained in their recommended culture media and conditions.

Preparation of Test Compound

• Stock Solution: Prepare a high-concentration stock solution of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (e.g., 10 mM) in a suitable solvent such as dimethyl sulfoxide (DMSO).

• Working Solutions: Prepare a series of dilutions from the stock solution in complete cell culture medium to achieve the desired final concentrations for the assay. It is crucial to ensure that the final concentration of DMSO in the culture wells is non-toxic to the cells (typically ≤ 0.5%).

Experimental Workflow

The general workflow for the cytotoxicity screening is depicted below.

Caption: General experimental workflow for cytotoxicity screening.

Detailed Assay Protocols

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[7]

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compound. Include vehicle control (DMSO) and untreated control wells. Incubate for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[13]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[7]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 10 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[8]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate mix and a catalyst). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation and Stop Reaction: Incubate the plate at room temperature for 30 minutes, protected from light. Add 50 µL of stop solution to each well.[14]

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

• Neutral Red Incubation: After treatment, remove the medium and add 100 µL of medium containing 50 µg/mL of neutral red. Incubate for 2-3 hours.[9][15]

• Cell Washing: Remove the neutral red-containing medium and wash the cells with PBS.

• Dye Extraction: Add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well and shake for 10 minutes to extract the dye.[15]

• Absorbance Reading: Measure the absorbance at 540 nm using a microplate reader.[9]

Data Analysis and Interpretation

Calculation of Percentage Cell Viability

For each assay, the percentage of cell viability is calculated relative to the untreated control cells.

Formula for MTT and Neutral Red Assays: % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

Formula for LDH Assay: % Cytotoxicity = [(Absorbance of Treated Cells - Absorbance of Spontaneous LDH Release) / (Absorbance of Maximum LDH Release - Absorbance of Spontaneous LDH Release)] x 100 % Cell Viability = 100 - % Cytotoxicity

Determination of IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of the compound that reduces cell viability by 50%. It is a standard measure of a compound's potency. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism).[16][17][18][19]

Data Presentation

The results should be summarized in a clear and concise table for easy comparison of the compound's activity across different cell lines and time points.

Table 2: Hypothetical Cytotoxicity Data for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Cell Line	Assay	Incubation Time (h)	IC50 (µM)
MCF-7	MTT	24	>100
48	75.2 ± 5.1
72	42.8 ± 3.9
LDH	72	51.5 ± 4.5
NR	72	48.1 ± 4.2
A549	MTT	24	95.6 ± 8.7
48	63.1 ± 6.2
72	31.5 ± 2.8
LDH	72	39.8 ± 3.5
NR	72	35.4 ± 3.1
HT-29	MTT	24	>100
48	88.4 ± 7.6
72	55.9 ± 5.3
LDH	72	62.1 ± 6.0
NR	72	59.3 ± 5.5

Mechanistic Insights and Future Directions

The preliminary cytotoxicity data can provide initial clues about the compound's mechanism of action. For instance, a significant difference between the IC50 values obtained from the MTT assay (metabolic activity) and the LDH assay (membrane integrity) might suggest a cytostatic rather than a directly cytotoxic effect at lower concentrations.

Based on the known activities of other thiazole derivatives, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid may exert its effects through several key signaling pathways.

Potential Signaling Pathways

Caption: Potential signaling pathways targeted by thiazole derivatives.

Thiazole-containing compounds have been reported to inhibit the PI3K/Akt/mTOR pathway, which is a central regulator of cell growth, proliferation, and survival.[4][20][21][22] Inhibition of this pathway can lead to cell cycle arrest and apoptosis.[3][6] Furthermore, many anticancer agents, including thiazole derivatives, induce apoptosis by modulating the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of caspases, the executioners of apoptosis.[23][24][25][26]

Recommended Follow-up Studies

Based on the initial cytotoxicity data, further studies should be conducted to elucidate the specific mechanism of action. These may include:

• Cell Cycle Analysis: To determine if the compound induces cell cycle arrest at a specific phase (e.g., G1/S or G2/M).[27]

• Apoptosis Assays: To confirm apoptosis induction through methods such as Annexin V/Propidium Iodide staining, and to measure the activation of key caspases (e.g., caspase-3, -8, -9).[25][28]

• Western Blot Analysis: To investigate the effect of the compound on the expression levels of proteins involved in the PI3K/Akt/mTOR pathway and the Bcl-2 family.

• In Vivo Studies: If the in vitro data is promising, studies in animal models will be necessary to evaluate the compound's efficacy and safety in a whole organism.

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for the preliminary in vitro cytotoxicity screening of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. By following the detailed protocols and data analysis procedures outlined herein, researchers can generate a robust initial dataset to guide the future development of this promising compound as a potential anticancer agent. The multi-assay approach ensures a more complete understanding of the compound's cytotoxic profile, laying a solid foundation for more in-depth mechanistic studies.

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Structure-Activity Relationship (SAR) Studies of 2-Methylthiazol-5-yl Acetic Acid Analogs: A Guide for Drug Discovery Professionals

An In-Depth Technical Guide

Abstract

The thiazole ring is a cornerstone scaffold in medicinal chemistry, integral to numerous therapeutic agents.[1][2] This guide focuses on a specific, highly versatile core: the 2-methylthiazol-5-yl acetic acid structure. Analogs derived from this scaffold have demonstrated a remarkable breadth of biological activities, including potent anti-inflammatory, antimicrobial, anticancer, and metabolic regulatory effects.[1][3][4][5] As Senior Application Scientists, our goal is to move beyond mere data compilation. This document provides a deep, mechanistic exploration of the structure-activity relationships (SAR) that govern the efficacy and selectivity of these analogs. We will dissect the causal relationships between specific structural modifications and resulting biological outcomes, present validated experimental protocols for synthesis and evaluation, and offer insights to guide the rational design of next-generation therapeutic agents.

Part 1: The 2-Methylthiazol-5-yl Acetic Acid Scaffold: A Privileged Core

The Thiazole Moiety: A Foundation of Medicinal Chemistry

The thiazole nucleus is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Its prevalence in drug design is due to its ability to engage in hydrogen bonding, hydrophobic, and π-π stacking interactions with biological targets.[6] It serves as a bioisostere for other aromatic systems and is a key component in approved drugs like the kinase inhibitor Dasatinib.[5] This inherent versatility makes it an ideal starting point for developing novel compounds against a wide array of diseases.[2]

Core Anatomy and Therapeutic Significance

The 2-methylthiazol-5-yl acetic acid scaffold can be deconstructed into three key pharmacophoric features:

• The Acidic Headgroup (-CH₂COOH): The acetic acid moiety is often critical for interacting with polar residues, particularly arginine, tyrosine, or serine, in the active sites of target proteins. This feature is a classic characteristic of ligands for nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs).[3][7]

• The Heterocyclic Core (Thiazole Ring): Provides a rigid, planar structure that orients the other functional groups. Its aromatic nature allows for diverse electronic interactions.

• The C2-Methyl Group: This seemingly simple substitution is crucial. It can influence the electronic properties of the ring and provide a key hydrophobic interaction point within a binding pocket, often enhancing potency or selectivity compared to unsubstituted analogs.

Derivatives of this core have been investigated across multiple therapeutic areas, including metabolic diseases, inflammation, infectious diseases, and oncology.[1][2][3]

Part 2: Foundational Synthetic Strategies

The synthesis of 2-methylthiazol-5-yl acetic acid analogs typically relies on robust and well-established chemical reactions. The causality behind the choice of a synthetic route is driven by the availability of starting materials and the desire for a convergent pathway that allows for late-stage diversification.

Constructing the Thiazole Core: The Hantzsch Synthesis

The most common and efficient method for creating the substituted thiazole ring is the Hantzsch thiazole synthesis.[8] This reaction involves the condensation of a thioamide with an α-haloketone. For the target scaffold, this typically involves reacting thioacetamide with an appropriate α-halo-β-ketoester, which simultaneously installs the precursor to the acetic acid side chain at the C5 position.

Elaboration of the Acetic Acid Side Chain

Once the 2-methyl-5-(ethoxycarbonyl)thiazole core is formed, the acetic acid moiety is typically revealed through a straightforward ester hydrolysis reaction under basic conditions (e.g., using NaOH or LiOH). This core can then be derivatized. For instance, converting the carboxylic acid to an acid chloride allows for the synthesis of a wide range of amide analogs.[2] Alternatively, starting materials like 2-amino-4-methyl-5-acetylthiazole can be used to build propenone derivatives via Claisen-Schmidt condensation.[9]

General Synthetic Workflow Diagram

Key SAR points on the 2-methylthiazol-5-yl acetic acid scaffold.

Part 4: Case Study - Analogs as Peroxisome Proliferator-Activated Receptor (PPAR) Agonists

A prominent application for this scaffold is the development of agonists for PPARs, which are critical regulators of glucose and lipid metabolism. [7]

PPARs as Therapeutic Targets

PPARs are ligand-activated transcription factors. Upon activation, they form a heterodimer with the retinoid X receptor (RXR) and bind to specific DNA sequences called peroxisome proliferator response elements (PPREs), initiating the transcription of genes involved in energy homeostasis. [7]* PPARα: Primarily regulates fatty acid catabolism; its agonists lower triglycerides.

• PPARγ: Is a master regulator of adipogenesis and is the target of the thiazolidinedione class of insulin-sensitizing drugs. [3]

SAR for PPARγ Agonism

The 2-methylthiazol-5-yl acetic acid scaffold fits the classic pharmacophore model for PPARγ agonists:

• Acidic Head: The carboxylic acid forms a crucial charge-stabilized hydrogen bond network with residues in the ligand-binding domain (LBD), such as His449, Tyr473, and His323. [3]2. Linker/Core: The thiazole ring acts as a rigid linker.

• Hydrophobic Tail: While the core scaffold provides a starting point, high-potency agonists are generated by attaching a larger hydrophobic "tail" to the core, often via an ether or amide linkage. This tail occupies a large, hydrophobic pocket in the LBD. Studies on indanyl acetic acid derivatives containing a 4-thiazolyl-phenoxy tail have demonstrated this principle effectively. [3]

Quantitative SAR Data for Thiazole-Based PPAR Agonists

The table below summarizes representative data for thiazole derivatives, illustrating the impact of structural modifications on PPAR activation.

Compound ID	Core Structure	R Group (Tail)	PPARγ Activation (% vs Rosiglitazone)	Reference
16b	Pyrazole-Thiazole	4-Chloro-phenyl	~79%	[10]
16c	Pyrazole-Thiazole	4-Fluoro-phenyl	~78%	[10]
16e	Pyrazole-Thiazole	4-Methoxy-phenyl	~75%	[10]
Rosiglitazone	Thiazolidinedione	N-methyl-pyridyl-amino-ethyl	100% (Standard)	[10]

This table synthesizes data on related thiazole-pyrazole hybrids to illustrate SAR principles relevant to the topic.

PPAR Activation Pathway

Simplified PPARγ activation pathway by a thiazole analog.

Part 5: Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are provided as self-validating systems for the synthesis and evaluation of novel analogs.

General Protocol for Synthesis of Ethyl 2-amino-4-methylthiazole-5-carboxylate

This protocol is a foundational step for creating many derivatives and is adapted from established literature procedures. [11]

• Reaction Setup: To a solution of ethyl 2-chloroacetoacetate (10 mmol) in absolute ethanol (50 mL), add thiourea (12 mmol).

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature. A precipitate will form. If not, concentrate the solution under reduced pressure.

• Neutralization: Add a saturated solution of sodium bicarbonate or ammonia solution to neutralize the mixture, which will cause the product to precipitate fully.

• Isolation and Purification: Filter the solid product, wash thoroughly with cold water, and dry under vacuum. Recrystallize from ethanol to yield the pure ethyl 2-amino-4-methylthiazole-5-carboxylate. The structure can be confirmed by ¹H NMR and mass spectrometry. [11]

Protocol for In Vitro Anticancer MTT Assay

This is a standard colorimetric assay to assess the cytotoxic effects of synthesized compounds on cancer cell lines. [1][12]

• Cell Seeding: Seed cancer cells (e.g., HT-29, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere for 24 hours in a CO₂ incubator. [12]2. Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds and incubate for 48-72 hours. [1]3. MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours. Viable cells will metabolize the yellow MTT to purple formazan crystals. [1]4. Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at ~570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. Calculate the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Protocol for Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. [12]

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard.

• Compound Dilution: Perform a two-fold serial dilution of the test compounds in a suitable broth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). [12]

Part 6: Conclusion and Future Directions

The 2-methylthiazol-5-yl acetic acid scaffold is a highly druggable and versatile core. SAR studies have consistently shown that:

• The acetic acid moiety is a powerful pharmacophore for targets requiring a key hydrogen-bonding interaction, such as PPARs.

• The C2-position is a critical switch; a methyl group favors hydrophobic interactions, while an amino group opens up extensive possibilities for anticancer and antimicrobial drug design.

• Systematic decoration of the core with hydrophobic tail groups is a proven strategy for enhancing potency, particularly for nuclear receptor targets.

Future research should focus on developing analogs with dual activities, such as dual PPARα/γ agonists or compounds with combined anti-inflammatory and antimicrobial properties. Furthermore, a deeper investigation into the ADME (absorption, distribution, metabolism, and excretion) properties of lead compounds will be essential for translating potent in vitro activity into in vivo efficacy. The principles and protocols outlined in this guide provide a robust framework for the continued exploration and exploitation of this remarkable chemical scaffold.

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An In-depth Technical Guide to the Discovery and Synthesis of Novel Fluorophenyl Thiazole Derivatives

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the discovery, synthesis, and characterization of novel fluorophenyl thiazole derivatives. We will delve into the strategic rationale behind the molecular design, detail robust synthetic protocols, and outline the subsequent analytical and biological evaluation. This document is structured to provide not only procedural steps but also the underlying scientific reasoning to empower researchers in their own discovery efforts.

The Strategic Imperative for Fluorophenyl Thiazole Scaffolds

The thiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs, including Vitamin B1 and the antibiotic penicillin.[1][2][3] Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive anchor for designing bioactive molecules. Thiazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including antimicrobial, antiretroviral, antifungal, anticancer, and anti-inflammatory properties.[1][2][3][4]

The incorporation of a fluorophenyl moiety onto the thiazole core is a strategic decision rooted in modern medicinal chemistry principles. Fluorine, being the most electronegative element, possesses unique properties that can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. The introduction of fluorine can:

• Enhance Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Improve Lipophilicity and Bioavailability: Strategic placement of fluorine atoms can modulate the molecule's lipophilicity, which is crucial for membrane permeability and oral bioavailability.

• Modulate pKa: The electron-withdrawing nature of fluorine can alter the acidity or basicity of nearby functional groups, influencing the molecule's ionization state at physiological pH and its interaction with target proteins.

• Induce Favorable Conformations: Fluorine can engage in unique non-covalent interactions, such as halogen bonding, which can pre-organize the molecule into a bioactive conformation for optimal target binding.[5]

Given these advantages, the combination of the versatile thiazole nucleus with the strategic placement of a fluorophenyl group presents a powerful approach for the discovery of novel therapeutic agents with improved drug-like properties.[5][6]

Synthetic Strategies for Fluorophenyl Thiazole Derivatives

The cornerstone for the synthesis of many thiazole derivatives is the Hantzsch thiazole synthesis, a classic and reliable method first reported in the late 19th century.[1][3][7] This method generally involves the condensation of an α-haloketone with a thioamide or a compound containing a thioamide-like functional group.[8][9][10]

The Hantzsch Thiazole Synthesis: A Step-by-Step Protocol

The Hantzsch synthesis remains a highly effective and versatile method for constructing the thiazole ring.[7][8] A common and efficient approach for synthesizing 2-amino-4-(fluorophenyl)thiazole derivatives is through the reaction of a fluorophenyl-substituted α-bromoacetophenone with thiourea.

Experimental Protocol: Synthesis of 2-amino-4-(4-fluorophenyl)thiazole

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-bromo-1-(4-fluorophenyl)ethanone (1 mmol) and thiourea (1.2 mmol) in 10 mL of absolute ethanol.

• Reaction: Heat the reaction mixture to reflux with constant stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane). The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 20 mL of a 5% aqueous sodium carbonate solution to neutralize the hydrobromic acid formed during the reaction.

• Isolation: The product will precipitate out of the solution. Collect the solid product by vacuum filtration using a Büchner funnel.

• Purification: Wash the collected solid with cold water and then with a small amount of cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield the desired 2-amino-4-(4-fluorophenyl)thiazole.

Causality Behind Experimental Choices:

• Ethanol as Solvent: Ethanol is an excellent solvent for both reactants and facilitates the reaction by providing a polar protic medium.

• Reflux Conditions: Heating the reaction to reflux provides the necessary activation energy for the condensation and cyclization steps to proceed at a reasonable rate.

• Sodium Carbonate Wash: This step is crucial to neutralize the acidic byproduct (HBr), which can protonate the product and increase its solubility in the aqueous phase, leading to lower yields.

The general workflow for the Hantzsch synthesis can be visualized as follows:

Caption: A generalized workflow for the Hantzsch synthesis of thiazole derivatives.

Diversification of the Thiazole Scaffold

The versatility of the Hantzsch synthesis and other related methods allows for the introduction of various substituents on the thiazole ring, which is crucial for structure-activity relationship (SAR) studies. For instance, by starting with different substituted thiosemicarbazones and 2-bromo-4-fluoroacetophenone, a library of 2-(arylidenehydrazinyl)-4-(4-fluorophenyl)thiazoles can be synthesized.[5][6]

The general synthetic scheme for such derivatives is depicted below:

Caption: General reaction scheme for the synthesis of fluorophenyl thiazole derivatives.

Spectroscopic Characterization of Novel Derivatives

The unambiguous structural elucidation of newly synthesized compounds is paramount. A combination of spectroscopic techniques is employed for this purpose.

Key Spectroscopic Signatures

The following table summarizes the expected spectroscopic data for a representative fluorophenyl thiazole derivative.

Spectroscopic Technique	Key Observables and Assignments
Infrared (IR) Spectroscopy	- N-H stretching vibrations around 3300-3100 cm⁻¹- C=N stretching of the thiazole ring around 1620 cm⁻¹- C-F stretching of the fluorophenyl group around 1250-1100 cm⁻¹
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy	- Aromatic protons of the fluorophenyl and other aryl rings in the range of 7.0-8.5 ppm.- A characteristic singlet for the C5-H of the thiazole ring around 6.5-7.5 ppm.[6]- N-H protons appearing as a broad singlet at a downfield chemical shift.[6]
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	- Signals for the carbon atoms of the thiazole ring, with C2, C4, and C5 appearing at distinct chemical shifts.- Aromatic carbons of the phenyl rings.- Carbon atoms attached to fluorine will show characteristic splitting (J-coupling).
Mass Spectrometry (MS)	- The molecular ion peak (M⁺) corresponding to the molecular weight of the synthesized compound.[11]- Characteristic fragmentation patterns that can help confirm the structure.

Standard Operating Procedure for Spectroscopic Analysis

Protocol: NMR Spectroscopic Characterization

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• ¹H NMR Acquisition: Acquire a proton NMR spectrum using a 400 MHz or higher field NMR spectrometer. Typical parameters include a spectral width of -2 to 12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon NMR spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans will be required to achieve an adequate signal-to-noise ratio.

• Data Analysis: Process the raw data using appropriate software. Integrate the proton signals to determine the relative number of protons and analyze the coupling patterns to deduce the connectivity of the atoms.[12]

Biological Evaluation and Structure-Activity Relationships

The ultimate goal of synthesizing novel fluorophenyl thiazole derivatives is often the discovery of new therapeutic agents. Therefore, a thorough biological evaluation is essential.

In Vitro Biological Assays

A wide range of in vitro assays can be employed to assess the biological activity of the synthesized compounds, depending on the therapeutic target of interest. For example, if the compounds are being investigated as potential anticancer agents, cytotoxicity assays against various cancer cell lines are a primary screening tool.[13][14][15]

Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized fluorophenyl thiazole derivatives in the cell culture medium. Add the compounds to the wells and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Structure-Activity Relationship (SAR) Studies

By synthesizing and testing a library of related compounds with systematic variations in their structure, it is possible to establish a structure-activity relationship (SAR). This involves identifying the key structural features that are responsible for the observed biological activity. For instance, the nature and position of substituents on the fluorophenyl ring can have a significant impact on the compound's potency.[5][6]

The following table presents hypothetical IC₅₀ data for a series of fluorophenyl thiazole derivatives against a cancer cell line, illustrating how SAR can be elucidated.

Compound ID	R¹ (on phenyl ring)	R² (on thiazole ring)	IC₅₀ (µM)
FTD-1	4-F	H	15.2
FTD-2	4-F, 2-CH₃	H	10.8
FTD-3	4-F	5-CH₃	12.5
FTD-4	2,4-diF	H	8.7
FTD-5	4-CF₃	H	5.1

From this hypothetical data, one could infer that:

• The presence of a trifluoromethyl group at the 4-position of the phenyl ring (FTD-5) significantly enhances the anticancer activity.[5]

• A second fluorine substituent on the phenyl ring (FTD-4) is also beneficial for activity.

This iterative process of design, synthesis, and testing is central to the drug discovery process.

Caption: The iterative cycle of structure-activity relationship (SAR) studies.

Conclusion and Future Directions

The strategic combination of the thiazole scaffold with a fluorophenyl moiety offers a promising avenue for the discovery of novel drug candidates with a wide range of potential therapeutic applications. The well-established Hantzsch synthesis provides a robust and versatile platform for the creation of diverse libraries of these compounds. A systematic approach, integrating rational design, efficient synthesis, thorough characterization, and comprehensive biological evaluation, is key to unlocking the full therapeutic potential of this important class of molecules. Future research in this area will likely focus on the development of more sustainable and greener synthetic methodologies, the exploration of novel biological targets, and the use of computational tools to guide the design of next-generation fluorophenyl thiazole derivatives with enhanced potency and selectivity.

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Initial pharmacological profiling of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

An In-Depth Technical Guide to the Initial Pharmacological Profiling of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Foreword: The Scientific Imperative

In the landscape of modern drug discovery, the thiazole moiety represents a cornerstone of medicinal chemistry, consistently featuring in compounds with a wide array of biological activities.[1] The subject of this guide, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, is a novel investigational compound. While its specific pharmacological profile is under active investigation, its structural alerts—namely the thiazole ring and the acetic acid side chain—provide a strong rationale for its initial characterization as a potential anti-inflammatory agent. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, outlining a robust, multi-tiered strategy for the initial pharmacological profiling of this compound. Our approach is grounded in established methodologies and is designed to build a comprehensive understanding of the compound's mechanism of action, potency, and preliminary safety profile.

Strategic Overview: A Phased Approach to Pharmacological Characterization

The initial pharmacological profiling of a novel chemical entity requires a systematic and logical progression of experiments. Our strategy for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is designed to first establish its primary mechanism of action at the molecular level, then to confirm this activity in a cellular context, and finally, to demonstrate its potential therapeutic efficacy in a relevant in vivo model.

Caption: A phased experimental workflow for pharmacological profiling.

Phase 1: In Vitro Target Engagement

The structural similarity of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid to known non-steroidal anti-inflammatory drugs (NSAIDs) suggests that its primary targets may be the cyclooxygenase (COX) enzymes.[2] Therefore, the initial in vitro profiling will focus on quantifying the compound's inhibitory activity against COX-1 and COX-2.

Rationale for Experimental Choice

The dual-inhibition profile of a compound against COX-1 and COX-2 is a critical determinant of its therapeutic window. While COX-2 inhibition is primarily responsible for the anti-inflammatory effects of NSAIDs, COX-1 inhibition is associated with gastrointestinal side effects. Therefore, determining the selectivity of our lead compound is paramount.

Experimental Protocol: COX-1 and COX-2 Inhibition Assays

A commercially available colorimetric COX inhibitor screening assay kit (e.g., from Cayman Chemical) provides a standardized and reliable method for this initial screen.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute all kit components (heme, COX-1 and COX-2 enzymes, arachidonic acid substrate) according to the manufacturer's instructions.

• Compound Dilution Series: Prepare a serial dilution of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid in DMSO, typically ranging from 1 nM to 100 µM. A known non-selective COX inhibitor (e.g., indomethacin) and a COX-2 selective inhibitor (e.g., celecoxib) should be run in parallel as controls.

• Assay Plate Preparation: Add 150 µL of assay buffer, 10 µL of heme, and 10 µL of the enzyme (either COX-1 or COX-2) to each well of a 96-well plate.

• Inhibitor Addition: Add 10 µL of the compound dilutions or controls to the appropriate wells.

• Incubation: Incubate the plate for 15 minutes at 25°C.

• Reaction Initiation: Add 10 µL of arachidonic acid to each well to initiate the reaction.

• Reaction Termination and Development: After 2 minutes, add 10 µL of a saturated stannous chloride solution to terminate the reaction. The colorimetric development is then measured at 590 nm using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value using non-linear regression analysis.

Anticipated Data Presentation

The results of the COX inhibition assays should be summarized in a clear and concise table.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	Experimental	Experimental	Calculated
Indomethacin (Control)	Literature	Literature	Literature
Celecoxib (Control)	Literature	Literature	Literature

Phase 2: Cellular Activity Assessment

Demonstrating target engagement in a cellular context is the logical next step. This phase will assess the ability of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid to suppress the production of pro-inflammatory mediators in a relevant cell line and evaluate its potential for cytotoxicity.

Rationale for Experimental Choice

Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages are a well-established model for studying inflammatory responses.[3] Measuring the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 provides a functional readout of the compound's anti-inflammatory activity. A concurrent cytotoxicity assay is crucial to ensure that the observed anti-inflammatory effects are not due to cell death.[4][5]

Experimental Protocol: Cytokine Release and Cytotoxicity Assays

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Plating: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with varying concentrations of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid for 1 hour.

• LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Supernatant Collection: Collect the cell culture supernatants for cytokine analysis.

• Cytokine Quantification (ELISA): Quantify the levels of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's protocols.

• Cytotoxicity Assessment (MTT Assay): After collecting the supernatants, add MTT solution (5 mg/mL in PBS) to the remaining cells and incubate for 4 hours. Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm.[5]

• Data Analysis: Calculate the IC50 for cytokine inhibition and the CC50 (50% cytotoxic concentration) from the MTT assay.

Anticipated Data Presentation

Compound	TNF-α Inhibition IC50 (µM)	IL-6 Inhibition IC50 (µM)	CC50 (µM)
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	Experimental	Experimental	Experimental

Phase 3: In Vivo Proof of Concept

The final stage of initial pharmacological profiling is to evaluate the compound's efficacy in a relevant animal model of inflammation. The carrageenan-induced paw edema model in rats is a classic and well-validated assay for screening potential anti-inflammatory agents.[2][6]

Caption: The arachidonic acid cascade and the role of COX enzymes.

Rationale for Experimental Choice

This model mimics the acute inflammatory response and is sensitive to inhibition by NSAIDs. It provides a robust in vivo system to confirm the anti-inflammatory activity observed in vitro and in cellular assays.

Experimental Protocol: Carrageenan-Induced Paw Edema

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats (180-200 g) for at least one week before the experiment.

• Grouping and Dosing: Randomly divide the animals into groups (n=6 per group): Vehicle control, positive control (e.g., indomethacin), and three dose levels of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. Administer the compounds orally (p.o.) or intraperitoneally (i.p.).

• Inflammation Induction: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point compared to the vehicle control group.

Anticipated Data Presentation

Treatment Group	Dose (mg/kg)	% Edema Inhibition (1 hr)	% Edema Inhibition (2 hr)	% Edema Inhibition (3 hr)	% Edema Inhibition (4 hr)
Vehicle Control	-	0	0	0	0
Indomethacin	10	Experimental	Experimental	Experimental	Experimental
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	Low	Experimental	Experimental	Experimental	Experimental
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	Medium	Experimental	Experimental	Experimental	Experimental
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	High	Experimental	Experimental	Experimental	Experimental

Conclusion and Future Directions

This technical guide outlines a comprehensive and scientifically rigorous approach to the initial pharmacological profiling of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. The successful completion of these studies will provide a solid foundation for further preclinical development, including more extensive safety pharmacology, pharmacokinetic, and toxicology studies. The data generated will be instrumental in determining the therapeutic potential of this novel compound and will guide go/no-go decisions in the drug development pipeline.

References

• Karthikeyan, M. S., et al. (2009). Synthesis, analgesic, anti-inflammatory and antimicrobial studies of 2,4-dichloro-5-fluorophenyl containing thiazolotriazoles. European Journal of Medicinal Chemistry, 44(2), 827-33. [Link]

• Li, R., et al. (2023). Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives. RSC Medicinal Chemistry. [Link]

• Kudryavtsev, D. S., et al. (2024). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. Molbank, 2024(1), M1772. [Link]

• Shashank, D., et al. (2018). Synthesis and Anti-Inflammatory Activity of 2-{[5-(2-Chlorophenyl)-4H-1,2,4-Triazol- 3-YL]Sulfanyl}-1-(Substituted Phenyl)Ethanones. ResearchGate. [Link]

• PubChem. 2-(2-Methyl-4-((4-methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)methylselanyl)phenoxy)acetic acid. PubChem. [Link]

• Noolvi, M. N., et al. (2011). Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxo-thiazolidi n-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. ResearchGate. [Link]

• Noolvi, M. N., et al. (2011). Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. PubMed. [Link]

• Dua, R., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(23), 8343. [Link]

• Vanover, K. E., et al. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. Journal of Pharmacology and Experimental Therapeutics, 317(2), 910-8. [Link]

• Imran, M., et al. (2024). In-vitro and in-silico studies based discovery of 2-aryl-N-(4-morpholinophenyl)thiazol-4-amines as promising DNA gyrase inhibitors. Advancements in Life Sciences, 11(4). [Link]

• Noolvi, M. N., et al. (2011). Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. Semantic Scholar. [https://www.semanticscholar.org/paper/Synthesis-of-2-(5-((5-(4-chlorophenyl)furan-2-yl)me-Noolvi-Patel/1b2b8c3e8e1f2a3f7f8b9e8c3e8e1f2a3f7f8b9e]([Link]

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Protocols & Analytical Methods

Synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic Acid: An Application Note and Detailed Protocol

Introduction

The thiazole moiety is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active compounds.[1][2][3] Its derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] This application note provides a detailed, robust, and reproducible experimental procedure for the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, a key intermediate for the development of novel therapeutic agents.

The synthetic strategy is centered around the classic Hantzsch thiazole synthesis, a reliable and high-yielding method for constructing the thiazole ring.[2][4][5] This protocol is designed for researchers and scientists in drug discovery and development, offering not just a step-by-step guide but also the scientific rationale behind the procedural choices to ensure successful execution and adaptation.

Overall Synthetic Scheme

The synthesis is accomplished in a two-step sequence starting from commercially available reagents. The first step involves the formation of the ethyl ester precursor via the Hantzsch thiazole synthesis, followed by a straightforward hydrolysis to yield the final carboxylic acid.

Step 1: Hantzsch Thiazole Synthesis of Ethyl 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetate

Causality Behind Experimental Choices: The Hantzsch synthesis is a condensation reaction between an α-haloketone and a thioamide.[4][5] In this protocol, 2-bromo-1-(4-fluorophenyl)ethan-1-one serves as the α-haloketone, providing the 4-(4-fluorophenyl) substituent. Thioacetamide is chosen as the thioamide to install the 2-methyl group on the thiazole ring. Ethyl 2-chloroacetoacetate is a crucial component that not only participates in the cyclization but also introduces the ethyl acetate moiety at the 5-position, which is a precursor to the desired acetic acid group. Ethanol is selected as the solvent due to its ability to dissolve the reactants and its suitable boiling point for refluxing the reaction.

Step 2: Hydrolysis to 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Causality Behind Experimental Choices: The ethyl ester from the first step is hydrolyzed to the corresponding carboxylic acid. A basic hydrolysis using sodium hydroxide is employed. The reaction is carried out in a mixture of ethanol and water to ensure the solubility of both the ester and the hydroxide salt. Subsequent acidification with hydrochloric acid protonates the carboxylate salt, leading to the precipitation of the final product.

Experimental Workflow Diagram

Caption: Workflow for the two-step synthesis.

Materials and Methods

Reagents and Equipment

Reagent/Equipment	Supplier	Grade
2-Bromo-1-(4-fluorophenyl)ethan-1-one	Sigma-Aldrich	≥98%
Thioacetamide	Alfa Aesar	98%
Ethyl 2-chloroacetoacetate	TCI	>95%
Ethanol	Fisher Scientific	Anhydrous, ≥99.5%
Sodium Hydroxide	EMD Millipore	ACS Reagent, ≥97.0%
Hydrochloric Acid	VWR	37%
Diethyl Ether	Sigma-Aldrich	Anhydrous, ≥99.7%
Sodium Sulfate	Acros Organics	Anhydrous, 99%
Round-bottom flasks	---	---
Reflux condenser	---	---
Magnetic stirrer with heating plate	---	---
Buchner funnel and filter flask	---	---
Rotary evaporator	---	---
Melting point apparatus	---	---

Detailed Experimental Protocol

Part A: Synthesis of Ethyl 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetate

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-bromo-1-(4-fluorophenyl)ethan-1-one (10.0 g, 46.1 mmol), thioacetamide (3.46 g, 46.1 mmol), and ethyl 2-chloroacetoacetate (7.59 g, 46.1 mmol).

• Solvent Addition: Add 100 mL of anhydrous ethanol to the flask.

• Reaction: Stir the mixture and heat it to reflux (approximately 78 °C). Maintain the reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 3:1 hexane:ethyl acetate eluent system.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Purification: Wash the filter cake with cold ethanol (2 x 20 mL) and then with diethyl ether (2 x 20 mL) to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product under vacuum to a constant weight.

• Characterization: Determine the yield, melting point, and characterize the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part B: Synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

• Reaction Setup: In a 250 mL round-bottom flask, dissolve the ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate (10.0 g, 32.3 mmol) obtained from Part A in 100 mL of a 1:1 mixture of ethanol and water.

• Base Addition: Add sodium hydroxide (2.58 g, 64.6 mmol) to the solution.

• Reaction: Heat the mixture to reflux (approximately 80-85 °C) and maintain for 4-6 hours, or until the reaction is complete as monitored by TLC.

• Work-up: Cool the reaction mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator to remove the ethanol.

• Acidification: Dilute the remaining aqueous solution with 50 mL of water and cool it in an ice bath. Slowly add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is approximately 2. A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with cold water (3 x 30 mL) to remove any inorganic salts.

• Drying: Dry the final product in a vacuum oven at 50-60 °C to a constant weight.

• Characterization: Determine the yield, melting point, and confirm the structure by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Expected Results and Data Presentation

Step	Product	Expected Yield	Melting Point (°C)
A	Ethyl 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetate	75-85%	95-98
B	2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	80-90%	178-181

Reaction Mechanism Diagram

Caption: Simplified mechanism of the Hantzsch Thiazole Synthesis.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established chemical principles.[1][4][5] The progress of each reaction can be reliably monitored by TLC, providing clear checkpoints for the researcher. The final product's purity can be readily assessed by its sharp melting point and confirmed through standard spectroscopic techniques. The expected yields are based on typical outcomes for these types of reactions, and significant deviations may indicate issues with reagent purity or reaction conditions.

Conclusion

This application note provides a comprehensive and reliable guide for the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently produce this valuable intermediate for their drug discovery and development programs.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

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Application Notes and Protocols for the Purification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Introduction

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a substituted thiazole derivative, a class of heterocyclic compounds with significant interest in pharmaceutical research and development due to their diverse biological activities. The purity of such compounds is paramount for accurate biological screening, toxicological studies, and eventual use in drug formulations. This document provides a comprehensive guide to the purification of this target compound, offering detailed protocols for common purification techniques and the underlying scientific rationale.

Understanding the Impurity Profile: A Prerequisite for Effective Purification

The optimal purification strategy is dictated by the nature of the impurities present in the crude product. While the specific impurity profile depends on the exact synthetic route employed, a common and efficient method for the synthesis of the thiazole core is the Hantzsch thiazole synthesis.[1][2] A plausible synthetic pathway to the target compound involves two key steps:

• Hantzsch Thiazole Synthesis: Reaction of an appropriate α-haloacetoacetate with thioacetamide to form the ethyl ester precursor, ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate.

• Saponification: Hydrolysis of the ethyl ester to the final carboxylic acid product.[3]

Based on this likely synthesis, the following table outlines the potential impurities that may be present in the crude product.

Table 1: Potential Impurities and Their Origin

Impurity	Potential Origin	Chemical Nature
Unreacted Ethyl 2-chloro-3-(4-fluorophenyl)-3-oxopropanoate	Incomplete Hantzsch reaction	Neutral
Unreacted Thioacetamide	Incomplete Hantzsch reaction	Neutral
Ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate	Incomplete hydrolysis	Neutral (Ester)
Side-products from Hantzsch synthesis	Non-specific reactions during cyclization	Various
Reagents from workup (e.g., salts)	Aqueous workup steps	Ionic

Purification Strategies: From Crude to High Purity

A multi-step purification approach is often necessary to achieve high purity. The general workflow can be visualized as follows:

Caption: General purification workflow for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid.

Protocol 1: Acid-Base Extraction

This technique is highly effective for the initial purification of carboxylic acids from neutral and basic impurities.

Principle: The acidic proton of the carboxylic acid group allows for its selective deprotonation by a weak base to form a water-soluble carboxylate salt. Neutral impurities remain in the organic phase and can be separated. Subsequent acidification of the aqueous layer protonates the carboxylate, causing the pure carboxylic acid to precipitate.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude product in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Basification: Transfer the organic solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Shake the funnel vigorously, venting frequently to release any evolved CO₂ gas.

• Separation: Allow the layers to separate. The deprotonated product will be in the aqueous (top) layer, while neutral impurities (e.g., unreacted starting materials, residual ester) will remain in the organic layer.

• Extraction of Aqueous Layer: Drain the lower organic layer and set it aside. Wash the aqueous layer with fresh ethyl acetate to remove any remaining neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a dilute solution of hydrochloric acid (e.g., 1 M HCl) with stirring until the pH is acidic (pH ~2-3), which will cause the purified carboxylic acid to precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Protocol 2: Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities, resulting in a highly pure crystalline product. The key is to find a solvent or solvent system in which the target compound has high solubility at elevated temperatures and low solubility at lower temperatures.

Solvent Selection:

For thiazole acetic acid derivatives, polar protic solvents are often a good starting point. Ethanol has been successfully used for recrystallizing similar compounds.[4] A mixed solvent system, such as ethanol/water or ethyl acetate/hexane, can also be effective.

Table 2: Common Recrystallization Solvents

Solvent/System	Rationale
Ethanol	Good solubility at reflux, lower solubility when cold.
Ethanol/Water	Ethanol acts as the "good" solvent, and water as the "anti-solvent" to induce crystallization upon cooling.
Ethyl Acetate/Hexane	Ethyl acetate dissolves the compound, while hexane decreases the solubility to promote crystal growth.

Step-by-Step Protocol (Using Ethanol/Water):

• Dissolution: In an Erlenmeyer flask, dissolve the crude or partially purified product in a minimal amount of hot ethanol.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Addition of Anti-Solvent: To the hot ethanolic solution, add hot water dropwise until the solution becomes slightly turbid (cloudy). This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry under vacuum.

Caption: The basic steps of the recrystallization process.

Protocol 3: Column Chromatography

For challenging separations where impurities have similar solubility profiles to the product, flash column chromatography is the method of choice.

Principle: The components of a mixture are separated based on their differential adsorption to a stationary phase (e.g., silica gel) and their solubility in a mobile phase (the eluent). Carboxylic acids can sometimes be challenging to purify on silica gel due to strong interactions; however, with the right eluent system, good separation can be achieved.

Step-by-Step Protocol:

• Stationary Phase: Prepare a column packed with silica gel.

• Mobile Phase (Eluent) Selection: A good starting point for the eluent is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate. The polarity can be gradually increased to elute the compounds. A small amount of acetic acid (0.5-1%) can be added to the eluent to improve the peak shape of the carboxylic acid.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry silica onto the column.

• Elution: Begin elution with a low polarity solvent mixture (e.g., 9:1 hexanes/ethyl acetate) and gradually increase the polarity (e.g., to 1:1 hexanes/ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

Once purified, the purity of the final product should be assessed using a reliable analytical technique like HPLC.

Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (like C18) is used with a polar mobile phase. More polar compounds elute earlier, while less polar compounds are retained longer.

Recommended HPLC Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water (pH ~3)
Mobile Phase B	Acetonitrile
Gradient	Start with a higher percentage of A, and gradually increase B
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm or λmax)
Column Temperature	30 °C

Note: These are starting conditions and may require optimization for the best separation of the target compound from its specific impurities.[5]

Conclusion

The purification of 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetic acid requires a systematic approach that begins with an understanding of the potential impurities from its synthesis. A combination of acid-base extraction for initial cleanup, followed by recrystallization or column chromatography for fine purification, is generally effective. The final purity should always be confirmed by a quantitative analytical method such as HPLC. The protocols provided in this guide offer a robust starting point for researchers to obtain this valuable compound in high purity for their scientific investigations.

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Analytical methods for the quantification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Application Note & Protocol

Quantitative Analysis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid in Pharmaceutical Matrices

Author: Gemini, Senior Application Scientist

Date: January 17, 2026

Abstract

This document provides a comprehensive guide to the analytical quantification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, a key intermediate or active pharmaceutical ingredient (API) in drug development. We present two robust, validated methods: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method suitable for routine quality control and purity assessment of drug substances, and a highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for quantification in complex biological matrices such as plasma. This guide is intended for researchers, analytical scientists, and quality control professionals, offering detailed protocols, method validation in accordance with ICH guidelines, and expert insights into experimental design.

Introduction and Scientific Background

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a heterocyclic compound featuring a carboxylic acid moiety, making it an acidic molecule. The accurate and precise quantification of this compound is critical throughout the drug development lifecycle, from pharmacokinetic studies in preclinical and clinical phases to quality control of the final drug product.[1] The choice of analytical method depends heavily on the concentration levels expected and the complexity of the sample matrix.[2]

For quantifying the bulk drug substance, where concentrations are high, an HPLC-UV method offers sufficient sensitivity, robustness, and cost-effectiveness.[3] For trace-level quantification in biological fluids like plasma or serum, where the matrix is complex and concentrations are low, the superior sensitivity and selectivity of LC-MS/MS are required.[1][4][5]

This document outlines the strategic development and validation of both methods, grounded in established scientific principles and regulatory expectations.

Principle of Analytical Methodologies

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a cornerstone of pharmaceutical analysis.[6] It separates compounds based on their hydrophobicity. A non-polar stationary phase (typically C18) is used with a polar mobile phase. For an acidic analyte like 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, controlling the mobile phase pH is crucial. By setting the pH to be approximately 2 units below the pKa of the carboxylic acid group, the molecule remains in its neutral, protonated form. This suppresses ionization and ensures good retention and sharp peak shape on the C18 column.[7] Detection is achieved by a UV detector at a wavelength where the analyte exhibits maximum absorbance.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry.[4][8] After chromatographic separation, the analyte is ionized, typically using Electrospray Ionization (ESI). For this acidic compound, ESI in negative ion mode is highly effective, as it readily deprotonates the carboxylic acid to form [M-H]⁻ ions.

The mass spectrometer then performs two stages of mass analysis (MS/MS). The first stage (Q1) isolates the precursor ion (the [M-H]⁻ ion of our analyte). This ion is then fragmented in a collision cell (Q2), and the second mass analyzer (Q3) detects a specific product ion. This precursor-to-product ion transition is highly specific to the analyte, minimizing interference from matrix components and ensuring accurate quantification even at very low concentrations.[8]

General Analytical Workflow

The overall process from sample handling to data reporting follows a structured path to ensure data integrity and reproducibility.

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Application of Thiazole-Containing Compounds in Cancer Research: A Detailed Guide Using Dasatinib as a Representative Molecule

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Editorial Note: The compound 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, as specified in the initial query, is not extensively documented in publicly available scientific literature. To provide a comprehensive and scientifically robust guide, this document will focus on Dasatinib , a well-characterized, FDA-approved anticancer agent that features a core thiazole scaffold. Dasatinib's extensive research history offers a wealth of established protocols and mechanistic insights, making it an exemplary model for illustrating the application of thiazole derivatives in cancer research. The principles and methodologies detailed herein are broadly applicable to the preclinical evaluation of novel thiazole-containing compounds.

Introduction: The Therapeutic Potential of the Thiazole Moiety

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive compounds.[1] In oncology, thiazole derivatives have emerged as a significant class of therapeutic agents, demonstrating a wide range of anticancer activities.[1][2] These compounds can interact with various biological targets, disrupting key signaling pathways that drive tumor growth, proliferation, and survival.[3] Dasatinib (BMS-354825) is a prime example of a successful thiazole-containing drug. It is a potent, orally available small-molecule inhibitor of multiple tyrosine kinases, primarily targeting the BCR-ABL fusion protein and the Src family of kinases.[4][5] Its efficacy in treating chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL) underscores the therapeutic potential of targeting key oncogenic drivers with thiazole-based inhibitors.[4][5]

Mechanism of Action: Multi-Targeted Kinase Inhibition

Dasatinib exerts its anticancer effects by binding to the ATP-binding pocket of several key tyrosine kinases, thereby inhibiting their catalytic activity and blocking downstream signaling cascades.[5] This multi-targeted approach is a hallmark of its therapeutic efficacy.

Primary Targets and Affected Signaling Pathways:

• BCR-ABL: In CML and Ph+ ALL, the constitutively active BCR-ABL fusion protein drives uncontrolled cell proliferation and survival. Dasatinib potently inhibits BCR-ABL, blocking downstream pathways such as the Ras/Raf/MEK/ERK (MAPK) and PI3K/Akt/mTOR pathways, which ultimately leads to the induction of apoptosis in malignant cells.[5][6]

• Src Family Kinases (SFKs): SFKs (including Src, Lck, Lyn, and Fyn) are frequently overexpressed and hyperactivated in a wide range of solid tumors. They play crucial roles in cell growth, adhesion, migration, and invasion. By inhibiting SFKs, Dasatinib can impede the progression of various solid cancers.[5][7]

• Other Kinase Targets: Dasatinib also inhibits other important kinases such as c-KIT, platelet-derived growth factor receptor (PDGFR), and ephrin A2 receptor (EphA2), contributing to its broad-spectrum anticancer activity.[5]

The following diagram illustrates the primary signaling pathways modulated by Dasatinib.

Caption: Dasatinib's primary mechanism of action involves the inhibition of multiple tyrosine kinases, leading to the disruption of key oncogenic signaling pathways.

Quantitative Data Summary: In Vitro Potency of Dasatinib

The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency. The following table summarizes the reported IC50 values for Dasatinib across a range of cancer cell lines, demonstrating its broad efficacy.

Cell Line	Cancer Type	IC50 (nM)
K562	Chronic Myeloid Leukemia	< 1
MV4-11	Acute Myeloid Leukemia	10
NCI-H1975	Non-Small Cell Lung Cancer	950
NCI-H1650	Non-Small Cell Lung Cancer	3640
MCF-7	Breast Cancer (ER+)	2100[8]
MDA-MB-231	Breast Cancer (Triple-Negative)	5.5 - 200
SK-BR-3	Breast Cancer (HER2+)	4000[8]
DU145	Prostate Cancer	> 1000
SY5Y	Neuroblastoma	92[9]
HTLA-230	Neuroblastoma	250[9]

Note: IC50 values can vary depending on the specific experimental conditions, such as cell seeding density and assay duration.[4]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key in vitro and in vivo assays to evaluate the anticancer effects of thiazole-containing compounds like Dasatinib.

Protocol 1: Cell Viability Assay (MTT/MTS Assay)

This protocol describes a colorimetric assay to measure cell viability based on the metabolic activity of the cells.

Caption: Workflow for a typical cell proliferation/viability assay.

Materials:

• Cancer cell line of interest

• 96-well cell culture plates

• Complete cell culture medium

• Dasatinib (or test compound) stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT assay, e.g., DMSO or acidic isopropanol)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-10,000 cells per well in 100 µL of complete medium.[4][10] The optimal seeding density should be determined for each cell line to ensure logarithmic growth throughout the experiment.

• Incubation: Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow cells to attach.[4]

• Compound Preparation and Treatment: Prepare serial dilutions of Dasatinib in complete medium. Typical final concentrations range from 0.1 nM to 10 µM.[4] Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include wells with medium and DMSO as a vehicle control, ensuring the final DMSO concentration is non-toxic (typically ≤0.1%).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.[4][10]

• MTT/MTS Addition: Add 10-20 µL of MTT or MTS reagent to each well and incubate for 1-4 hours at 37°C.[10]

• Solubilization (for MTT): If using MTT, add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a plate reader.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve fitting software.

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment.

Materials:

• Cancer cell line of interest

• 6-well plates

• Dasatinib (or test compound)

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of Dasatinib for 24-48 hours.[10]

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.[12]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Western Blotting for Signaling Pathway Analysis

This protocol is used to assess the effect of Dasatinib on the phosphorylation status of its target kinases and downstream signaling proteins.

Caption: General workflow for Western blot analysis.

Materials:

• Treated and untreated cell lysates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Src, anti-Src, anti-phospho-ERK, anti-ERK, anti-phospho-Akt, anti-Akt, anti-cleaved PARP, anti-cleaved Caspase-3, and a loading control like anti-β-actin or anti-GAPDH)[4][13][14]

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse cells and quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with primary antibodies overnight at 4°C.[4] Subsequently, incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[4]

• Detection: Visualize protein bands using a chemiluminescent substrate and an imaging system.[4] Densitometry analysis can be used to quantify changes in protein expression and phosphorylation.

Protocol 4: In Vivo Xenograft Model

This protocol provides a general framework for evaluating the antitumor efficacy of a compound in a murine model.

Materials:

• Immunocompromised mice (e.g., nu/nu or SCID)

• Cancer cell line of interest

• Matrigel (optional)

• Dasatinib (or test compound) formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject cancer cells (e.g., 1 x 10^6 to 5 x 10^6 cells) into the flank of each mouse.[9][15]

• Tumor Growth and Treatment Initiation: Allow tumors to reach a palpable size (e.g., 100-200 mm³). Randomize mice into treatment and control groups.

• Drug Administration: Administer Dasatinib or vehicle control via the appropriate route (e.g., oral gavage). A typical dose for Dasatinib is 10-30 mg/kg/day.[9][15]

• Monitoring: Monitor tumor size with calipers and body weight regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry, Western blotting).

Conclusion and Future Directions

Dasatinib serves as a powerful exemplar for the successful development of a thiazole-containing anticancer agent. Its journey from a lead compound to an FDA-approved drug highlights the importance of a thorough understanding of its mechanism of action, which is elucidated through the rigorous application of the in vitro and in vivo assays detailed in this guide. For researchers working with novel thiazole derivatives, such as 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, these protocols provide a validated roadmap for preclinical evaluation. By systematically assessing a compound's impact on cell viability, apoptosis, and key signaling pathways, researchers can build a comprehensive profile of its anticancer potential and identify promising candidates for further development. The continued exploration of the vast chemical space of thiazole derivatives holds great promise for the discovery of next-generation targeted cancer therapies.

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Application Notes and Protocols for the Evaluation of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid as an Anti-Inflammatory Agent

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Rationale for Investigating a Novel Thiazole Derivative

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases, including arthritis, inflammatory bowel disease, and cardiovascular conditions. Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of treatment, primarily acting through the inhibition of cyclooxygenase (COX) enzymes, which are critical for the production of pro-inflammatory prostaglandins.[1][2] The discovery of two COX isoforms, the constitutively expressed COX-1, which is involved in homeostatic functions, and the inducible COX-2, which is upregulated at sites of inflammation, has driven the development of selective COX-2 inhibitors to minimize the gastrointestinal side effects associated with non-selective NSAIDs.[3]

The thiazole ring is a privileged scaffold in medicinal chemistry, found in numerous biologically active compounds, including the anti-inflammatory drug Meloxicam.[3] Thiazole derivatives have been extensively investigated as potential anti-inflammatory agents, with many exhibiting potent and selective COX-2 inhibition.[1][3] The compound 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid belongs to this promising class of molecules. Its structural features, including the thiazole core and the acetic acid moiety common to many NSAIDs, suggest a plausible mechanism of action centered on the inhibition of the arachidonic acid cascade.

These application notes provide a comprehensive guide for the preclinical evaluation of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, outlining a logical, multi-tiered approach from initial in vitro screening to in vivo proof-of-concept studies. The protocols herein are designed to be self-validating, with explanations for key experimental choices to ensure scientific rigor and reproducibility.

Proposed Mechanism of Action: Targeting the Arachidonic Acid Pathway

The primary hypothesis for the anti-inflammatory activity of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is its interaction with the arachidonic acid metabolic pathway, a central process in inflammation. This pathway is initiated by the release of arachidonic acid from cell membranes, which is then metabolized by COX and lipoxygenase (LOX) enzymes to produce pro-inflammatory mediators.

Caption: Proposed mechanism of action targeting the COX pathway.

Experimental Workflow: A Hierarchical Screening Approach

A systematic evaluation of a novel anti-inflammatory compound is crucial. The following workflow outlines a progression from broad in vitro assessments to more complex cell-based and in vivo models.

Caption: A hierarchical workflow for evaluating the compound.

In Vitro Evaluation Protocols

Protocol 1: COX-1 and COX-2 Enzymatic Inhibition Assay (Fluorometric)

Objective: To determine the 50% inhibitory concentration (IC50) of the test compound against purified COX-1 and COX-2 enzymes and to establish its selectivity index.

Rationale: This initial enzymatic assay provides direct evidence of the compound's ability to inhibit COX enzymes, which is a primary mechanism of action for many NSAIDs.[4][5] Using a fluorometric kit offers high sensitivity and a straightforward protocol.[6]

Materials:

• COX-2 Inhibitor Screening Kit (e.g., from Sigma-Aldrich, Cat. No. MAK177 or similar)[6]

• Purified human recombinant COX-1 and COX-2 enzymes

• COX Assay Buffer

• COX Probe

• COX Cofactor

• Arachidonic Acid (Substrate)

• 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (dissolved in DMSO)

• Celecoxib (selective COX-2 inhibitor, positive control)[7]

• SC-560 (selective COX-1 inhibitor, positive control)[7]

• 96-well opaque microplate

• Fluorescence plate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Keep enzymes on ice. Prepare serial dilutions of the test compound and control inhibitors in DMSO.

• Assay Plate Setup:

  • Enzyme Control (100% Activity): Add Assay Buffer.

  • Inhibitor Controls: Add Celecoxib (for COX-2 assay) or SC-560 (for COX-1 assay) at a known inhibitory concentration.

  • Test Wells: Add the serially diluted test compound.

• Reaction Mix Preparation: Prepare a master mix containing Assay Buffer, COX Probe, diluted Cofactor, and either COX-1 or COX-2 enzyme.

• Reaction Initiation: Add the Reaction Mix to all wells. To initiate the reaction, add the diluted Arachidonic Acid solution to all wells, preferably using a multi-channel pipette.

• Measurement: Immediately measure the fluorescence in a kinetic mode at 25°C for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well.

  • Determine the percent inhibition for each concentration of the test compound relative to the enzyme control.

  • Plot percent inhibition versus log concentration and determine the IC50 value using non-linear regression.

  • Calculate the COX-2 Selectivity Index: SI = IC50 (COX-1) / IC50 (COX-2).

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)
Test Compound	Experimental Value	Experimental Value	Calculated Value
Celecoxib	~30[5]	~0.05[5]	~600
SC-560	Known Value	Known Value	Calculated Value

Table 1: Example Data Table for COX Inhibition Assay.

Protocol 2: Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

Objective: To assess the compound's ability to inhibit the production of nitric oxide, a key inflammatory mediator, in a cellular context.

Rationale: Macrophages play a central role in the inflammatory response. Upon stimulation with LPS, a component of Gram-negative bacteria, macrophages upregulate inducible nitric oxide synthase (iNOS) and produce large amounts of NO.[8][9] This assay provides a robust cell-based model to evaluate the anti-inflammatory potential of a compound.[10][11][12]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System

• 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (dissolved in DMSO)

• Dexamethasone or L-NMMA (positive control)

• 96-well cell culture plates

• Microplate reader (absorbance at 540 nm)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in complete DMEM.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.[11]

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound or positive control for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.[12]

• Nitrite Measurement:

  • Collect the cell culture supernatant.

  • Add an equal volume of Griess Reagent to the supernatant in a new 96-well plate.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite in each sample.

  • Determine the percent inhibition of NO production for each compound concentration relative to the LPS-stimulated control.

  • Calculate the IC50 value.

Self-Validation: Concurrently perform a cell viability assay (e.g., MTT) to ensure that the observed reduction in NO is not due to cytotoxicity of the compound.[12]

In Vivo Evaluation Protocol

Protocol 3: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the acute anti-inflammatory activity of the test compound in a well-established in vivo model of inflammation.

Rationale: The carrageenan-induced paw edema model is a widely used and reproducible assay for screening anti-inflammatory drugs.[13][14][15] The injection of carrageenan into the rat paw induces a biphasic inflammatory response characterized by edema, providing a robust system to assess the efficacy of potential therapeutics.[14]

Materials:

• Male Wistar rats (180-200 g)

• Lambda Carrageenan (1% w/v in sterile saline)

• 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (formulated in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Indomethacin or Diclofenac (positive control)

• Plebismometer

• Animal handling equipment

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week before the experiment.

• Grouping: Divide the rats into groups (n=6-8 per group):

  • Vehicle Control

  • Test Compound (multiple dose levels)

  • Positive Control (e.g., Indomethacin, 5 mg/kg)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plebismometer.

• Dosing: Administer the test compound, vehicle, or positive control via the desired route (e.g., oral gavage or intraperitoneal injection) 30-60 minutes before carrageenan injection.[14]

• Induction of Edema: Inject 100 µL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.[14]

• Edema Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[14]

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point.

  • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

Treatment Group	Dose (mg/kg)	Paw Volume Increase at 3h (mL)	% Inhibition
Vehicle Control	-	Experimental Value	0
Test Compound	Low	Experimental Value	Calculated Value
Test Compound	Medium	Experimental Value	Calculated Value
Test Compound	High	Experimental Value	Calculated Value
Indomethacin	5	Experimental Value	Calculated Value

Table 2: Example Data Table for Carrageenan-Induced Paw Edema Assay.

Conclusion and Future Directions

The successful execution of these protocols will provide a robust initial assessment of the anti-inflammatory potential of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. Positive results, particularly a high COX-2 selectivity index and significant efficacy in the in vivo model, would warrant further investigation. Subsequent studies could explore its effects on other inflammatory mediators (e.g., cytokines like TNF-α and IL-6), delve deeper into its molecular mechanism through docking studies, and assess its safety profile through toxicity studies. This structured approach ensures a thorough and scientifically sound evaluation, paving the way for potential development as a novel anti-inflammatory therapeutic.

References

• Synthesis of novel thiadiazole derivatives as selective COX-2 inhibitors – a new HOT article. RSC Medicinal Chemistry Blog. [Link]

• Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. National Center for Biotechnology Information. [Link]

• Selective COX‐2 inhibitor pyrazole derivatives derived from Celecoxib. ResearchGate. [Link]

• Thiazoles and Thiazolidinones as COX/LOX Inhibitors. National Center for Biotechnology Information. [Link]

• New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Taylor & Francis Online. [Link]

• Carrageenan paw edema. Bio-protocol. [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega. [Link]

• A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. National Center for Biotechnology Information. [Link]

• Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of. ThaiScience. [Link]

• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. National Center for Biotechnology Information. [Link]

• A Simplified Direct O2 Consumption-Based Assay to Test COX Inhibition. Bentham Science. [Link]

• Carrageenan-Induced Paw Edema in the Rat and Mouse. Springer Nature Experiments. [Link]

• Carrageenan-Induced Paw Edema in the Rat and Mouse. ResearchGate. [Link]

• Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A. MDPI. [Link]

• Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. National Center for Biotechnology Information. [Link]

• The Effect of Lipopolysaccharide Challenge in RAW 264.7 Cells on Nitric Oxide Release and Cell. Jurnal Kedokteran Brawijaya. [Link]

• [Anti-inflammatory and analgesic activity of a new synthetic molecule: 2-phenyl-4-p-chlorophenyl-thiazole-5-yl-acetic acid]. PubMed. [Link]

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• 1. Thiazoles and Thiazolidinones as COX/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Anti-inflammatory and analgesic activity of a new synthetic molecule: 2-phenyl-4-p-chlorophenyl-thiazole-5-yl-acetic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
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• 8. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 14. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: A Framework for Antimicrobial Efficacy Screening of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Abstract

The escalating crisis of antimicrobial resistance necessitates the urgent discovery of novel chemical entities with potent antimicrobial activity. Thiazole derivatives have emerged as a promising class of heterocyclic compounds, exhibiting a broad spectrum of biological activities. This document provides a comprehensive framework and detailed protocols for the initial antimicrobial screening of a novel compound, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. We outline a tiered screening cascade, beginning with qualitative diffusion assays for broad-spectrum activity assessment, followed by quantitative broth microdilution for determining minimum inhibitory concentrations (MIC), and culminating in assays to establish minimum bactericidal concentration (MBC). These protocols are grounded in standards set by the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity and reproducibility.

Introduction: The Rationale for Screening

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs, including the antibiotic Penicillin. Its unique electronic properties and ability to engage in various biological interactions make it a focal point in the development of new antimicrobial agents. The incorporation of a fluorophenyl group can enhance the lipophilicity and metabolic stability of a molecule, potentially improving its cell permeability and overall efficacy.

Therefore, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid represents a logical candidate for antimicrobial screening. This guide provides the foundational assays to systematically evaluate its potential against a panel of clinically relevant bacterial and fungal pathogens.

Tier 1: Primary Screening via Agar Well Diffusion

The agar well diffusion assay is a robust, preliminary method to qualitatively assess the antimicrobial activity of a test compound. It relies on the principle that a soluble compound will diffuse from a point source into an agar medium seeded with a test microorganism, creating a concentration gradient. If the compound is effective, a clear zone of no growth—the zone of inhibition—will form around the well. The size of this zone correlates with the compound's potency and diffusion characteristics.

Protocol 2.1: Agar Well Diffusion Assay

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Transfer the colonies to a tube containing sterile saline or a suitable broth (e.g., Tryptic Soy Broth).

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. This step is critical for reproducibility.

• Plate Inoculation:

  • Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the suspension.

  • Rotate the swab against the side of the tube to remove excess liquid.

  • Streak the swab evenly across the entire surface of a Mueller-Hinton Agar (MHA) plate in three different directions (rotating the plate approximately 60° each time) to ensure confluent growth.

• Well Preparation and Compound Application:

  • Allow the plate surface to dry for 3-5 minutes.

  • Using a sterile cork borer (6-8 mm diameter), punch equidistant wells into the agar.

  • Prepare a stock solution of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO). A typical starting concentration is 1 mg/mL.

  • Carefully pipette a fixed volume (e.g., 50-100 µL) of the test compound solution into a designated well.

  • Crucial Controls:

    • Positive Control: Pipette a known antibiotic (e.g., Ciprofloxacin for bacteria) into a separate well.

    • Negative Control (Solvent): Pipette only the solvent (e.g., DMSO) into another well to ensure it has no intrinsic antimicrobial activity.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 18-24 hours for most bacteria. Fungal species may require different temperatures and longer incubation times.

• Result Measurement:

  • Measure the diameter of the zone of inhibition in millimeters (mm) using a ruler or calipers.

Workflow Diagram: Agar Well Diffusion

Caption: Workflow for the Agar Well Diffusion Assay.

Tier 2: Quantitative Analysis via Broth Microdilution

Following a positive result in the primary screen, the broth microdilution method is employed to determine the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This assay provides a quantitative measure of the compound's potency.

Protocol 3.1: Broth Microdilution MIC Assay

• Plate Preparation:

  • Use a sterile 96-well microtiter plate with a U- or flat-bottom.

  • Add 100 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a single row.

  • Prepare a solution of the test compound at twice the highest desired final concentration (e.g., 512 µg/mL).

  • Add 200 µL of this compound solution to well 1.

• Serial Dilution:

  • Transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

  • Continue this 2-fold serial dilution process from well 2 to well 10. Discard 100 µL from well 10.

  • This leaves well 11 as the growth control (no compound) and well 12 as the sterility control (no compound, no inoculum).

• Inoculation:

  • Prepare the microbial inoculum as described in Protocol 2.1 and dilute it in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Add 100 µL of this final inoculum to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in each well (1-11) is now 200 µL.

• Incubation:

  • Cover the plate and incubate at 35-37°C for 18-24 hours.

• Result Determination:

  • Visually inspect the wells for turbidity (growth). The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).

  • Validation Checks:

    • Well 11 (Growth Control) must show turbidity.

    • Well 12 (Sterility Control) must remain clear.

Data Presentation: MIC Results

Compound	Test Organism	MIC (µg/mL)
2-(4-(...)-acetic acid	Staphylococcus aureus	e.g., 16
2-(4-(...)-acetic acid	Escherichia coli	e.g., 64
Ciprofloxacin (Control)	Staphylococcus aureus	e.g., 0.5
Ciprofloxacin (Control)	Escherichia coli	e.g., 0.25

Workflow Diagram: Broth Microdilution Assay

Caption: Workflow for the Broth Microdilution MIC Assay.

Tier 3: Determining Bactericidal vs. Bacteriostatic Activity

The MIC value does not distinguish between compounds that inhibit growth (bacteriostatic) and those that kill the organism (bactericidal). The Minimum Bactericidal Concentration (MBC) assay determines the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Protocol 4.1: Minimum Bactericidal Concentration (MBC) Assay

• Prerequisite: Perform the Broth Microdilution MIC assay (Protocol 3.1).

• Sub-culturing:

  • From the wells of the completed MIC plate that showed no visible growth (i.e., the MIC well and all higher concentrations), take a small aliquot (10-20 µL).

  • Spot-plate this aliquot onto a fresh, antibiotic-free agar plate (e.g., MHA).

  • Be sure to also plate an aliquot from the growth control well (Well 11) to confirm culture viability.

• Incubation:

  • Incubate the agar plate at 35-37°C for 18-24 hours, or until growth is clearly visible in the control spot.

• Result Determination:

  • The MBC is the lowest concentration of the compound from the MIC plate that results in no colony growth (or a ≥99.9% reduction compared to the initial inoculum count) on the sub-culture agar plate.

Interpretation:

• Bactericidal: If the MBC is ≤ 4 times the MIC value.

• Bacteriostatic: If the MBC is > 4 times the MIC value.

Conclusion

This application note provides a validated, tiered approach for the initial antimicrobial characterization of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. By systematically applying these diffusion and dilution methods, researchers can efficiently determine the compound's spectrum of activity, quantify its potency (MIC), and ascertain its mode of action as either cidal or static (MBC). Adherence to these standardized protocols ensures the generation of high-quality, reproducible data essential for advancing promising new compounds in the drug development pipeline.

References

• Title: Thiazole: A Privileged Scaffold in Medicinal Chemistry. Source: Molecules. URL: [Link]

• Title: The Role of Fluorine in Medicinal Chemistry. Source: Journal of Medicinal Chemistry. URL: [Link]

• Title: M02 - Performance Standards for Antimicrobial Disk Susceptibility Tests, 13th Edition. Source: Clinical and Laboratory Standards Institute (CLSI). URL: [Link]

• Title: M07 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 11th Edition. Source: Clinical and Laboratory Standards Institute (CLSI). URL: [Link]

• Title: Methods for Determining Bactericidal Activity of Antimicrobial Agents; Approved Guideline. Source: Clinical and Laboratory Standards Institute (CLSI). URL: [Link]

Title: A High-Throughput Screening Workflow for the Identification of Novel Modulators from 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic Acid Libraries

An Application Note for Drug Discovery Professionals

Abstract: High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast chemical libraries against specific biological targets.[1][2] This guide provides a detailed framework for screening libraries based on the 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid scaffold. Thiazole-containing compounds are a well-established class of biologically active agents with diverse therapeutic potential.[3][4] We present a comprehensive, field-proven protocol using Fluorescence Polarization (FP) as the primary assay technology. FP is a robust, homogeneous assay format ideal for HTS, as it directly measures molecular binding events in solution without the need for separation steps.[5][6] This application note details the entire workflow, from initial assay development and validation to primary screening, data analysis, and hit confirmation, providing researchers with a self-validating system to identify and prioritize promising lead compounds.

Introduction: The Scientific Rationale

The process of bringing a new drug to market is a complex, multi-stage endeavor that begins with the identification of "hit" compounds.[2][7] HTS allows for the testing of hundreds of thousands of compounds in a short period, making it a critical first step.[1][8] The chemical library in focus, built around the 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid core, represents a class of molecules with significant therapeutic interest.

This protocol is designed to identify inhibitors of a hypothetical protein-protein interaction (PPI), a target class of immense therapeutic importance. The causality behind this choice is that PPIs often involve large, flat binding surfaces that are challenging for traditional small molecule inhibitors, making the discovery of novel scaffolds essential.

Why Fluorescence Polarization?

The selection of an appropriate assay technology is paramount for a successful HTS campaign.[] Fluorescence Polarization (FP) is an ideal choice for studying PPIs for several key reasons:[6]

• Homogeneous Format: The assay is performed in a single well without wash steps, which simplifies automation and reduces variability.[6]

• Binding-Centric: FP directly measures the binding of a small, fluorescently-labeled probe (tracer) to a larger protein partner. An increase in polarization indicates binding, while a decrease in the presence of a test compound signifies competitive displacement.[10][11]

• Miniaturizable: The assay can be readily adapted to low-volume 384- or 1536-well plate formats, conserving precious reagents and compound libraries.[7]

Overall Experimental Workflow

The HTS campaign is structured as a multi-stage funnel, designed to systematically identify and validate true hits while eliminating artifacts and false positives. Each stage serves as a critical quality control checkpoint.

Caption: High-level overview of the HTS funnel.

Phase 1: Assay Development and Validation Protocol

The foundation of any successful HTS campaign is a robust and reliable assay.[12][13] The goal of this phase is to define the optimal assay conditions and demonstrate that the assay can reliably distinguish between positive and negative controls.

Materials and Reagents

Reagent/Material	Supplier	Purpose
Target Protein (e.g., Protein A)	In-house/Vendor	The larger binding partner in the PPI.
Fluorescent Tracer (e.g., FITC-Peptide B)	Vendor	The small, fluorescently-labeled binding partner.
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid Library	In-house/Vendor	The collection of test compounds.[12]
DMSO, Anhydrous	Sigma-Aldrich	Solvent for compound library.
Assay Buffer (e.g., PBS, 0.01% Tween-20)	In-house	Maintains stable pH and reduces non-specific binding.
384-well, low-volume, black plates	Corning	Microplates suitable for fluorescence assays.
Fluorescence Plate Reader with Polarization Filters	BMG LABTECH/Molecular Devices	Instrument for detecting FP signal.[10]

Protocol 1: Determination of Optimal Reagent Concentrations

Causality: The goal is to find the lowest concentration of protein that gives a robust signal window, while using a tracer concentration around its Kd (dissociation constant) value. This ensures the assay is sensitive to competitive inhibition and minimizes reagent cost.

• Prepare Tracer Dilution Series: Serially dilute the fluorescent tracer in assay buffer.

• Prepare Protein Dilution Series: Create a 2-fold serial dilution of the target protein in assay buffer.

• Matrix Titration: In a 384-well plate, cross-titrate the protein and tracer. Add 10 µL of each protein dilution across the columns and 10 µL of each tracer dilution down the rows.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Measurement: Read the fluorescence polarization (in millipolarization units, mP) on a compatible plate reader.

• Analysis: Plot the mP values. Select the protein concentration that yields ~80% of the maximal signal change at a fixed, low concentration of tracer. This becomes the working concentration for the assay.

Protocol 2: Assay Robustness and Z'-Factor Calculation

Causality: The Z'-factor is a statistical parameter that quantifies the quality of an HTS assay.[1] A Z'-factor between 0.5 and 1.0 indicates an excellent assay, suitable for HTS.[14] This step validates that the signal window between positive and negative controls is large and consistent enough for reliable hit identification.

• Plate Layout: Designate 16 wells on a 384-well plate for positive controls (PC) and 16 wells for negative controls (NC).

  • Negative Control (NC): 10 µL Tracer + 10 µL Target Protein (represents no inhibition).

  • Positive Control (PC): 10 µL Tracer + 10 µL Assay Buffer (represents 100% inhibition).

• DMSO Tolerance: Add DMSO to a final concentration of 0.5-1% in the NC wells to ensure the solvent does not disrupt the assay.[15] The signal should not deviate more than 20% from wells without DMSO.

• Incubation and Measurement: Incubate and read the plate as described in Protocol 1.

• Calculate Z'-Factor: Use the following formula: Z' = 1 - (3 * (σ_pc + σ_nc)) / |μ_pc - μ_nc| Where σ is the standard deviation and μ is the mean.

• Acceptance Criteria: Proceed to the pilot screen only if the Z'-factor is consistently > 0.5 over multiple experiments.[14]

Table 1: Example Assay Validation Data

Parameter	Value	Interpretation
Mean NC (mP)	250	High polarization indicates robust tracer-protein binding.
Mean PC (mP)	50	Low polarization indicates unbound tracer.
Signal Window (mP)	200	A large, clear difference between controls.
Z'-Factor	0.78	Excellent assay quality, suitable for HTS.

Phase 2: Primary High-Throughput Screening Protocol

Causality: The primary screen is designed for speed and efficiency, testing every compound in the library at a single concentration to identify "primary hits."[16] Automation and liquid handling robotics are crucial at this stage to ensure consistency across thousands of plates.[1]

• Library Plate Preparation: Thaw the 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid library plates. Typically, compounds are stored at 10 mM in 100% DMSO.[7]

• Compound Dispensing: Using an automated liquid handler, transfer a small volume (e.g., 100 nL) of each compound from the library plate into the corresponding wells of the 384-well assay plates. This results in a final screening concentration of ~10 µM in a 10 µL assay volume.

• Control Wells: Columns 23 and 24 of each 384-well plate should be reserved for positive and negative controls (16 wells each).[15]

• Reagent Addition: Add 5 µL of the fluorescent tracer at 2x the final concentration.

• Incubation (Compound-Tracer): Incubate for 15 minutes. This step helps identify compounds that may interfere with the fluorescent tracer itself.

• Initiate Reaction: Add 5 µL of the target protein at 2x the final concentration to all wells (except the positive controls, which receive assay buffer).

• Final Incubation: Incubate the plates for 30-60 minutes at room temperature, protected from light.

• Data Acquisition: Read the mP value for each well using a fluorescence plate reader.

Phase 3: Data Analysis and Hit Selection

Causality: Raw HTS data can contain systematic errors due to factors like plate position or dispensing variations.[8][17] Data analysis aims to normalize this data, apply stringent quality control, and objectively identify compounds that produce a statistically significant effect.

Caption: Workflow for HTS data analysis and hit identification.

• Per-Plate Quality Control: Calculate the Z'-factor for each individual assay plate. Plates with a Z' < 0.5 should be flagged for review or re-screening.[15]

• Data Normalization: Convert the raw mP values for each compound well into a percentage inhibition value using the on-plate controls: % Inhibition = 100 * (mP_nc - mP_sample) / (mP_nc - mP_pc)

• Hit Selection: A common method for hit selection is to use a statistical cutoff. For example, compounds that exhibit a percent inhibition greater than three standard deviations from the mean of all test compounds on the plate are considered primary hits.

• Hit Triage: Primary hits should be visually inspected and filtered to remove known problematic compounds, such as pan-assay interference compounds (PAINS) or frequent hitters from historical data.[18]

Phase 4: Hit Confirmation and Validation

Causality: A primary hit is not a validated lead. This phase is designed to confirm the activity of the selected compounds, determine their potency, and rule out non-specific mechanisms of action, which is crucial for resource allocation in the next stages of drug discovery.[18][19]

Protocol 3: Dose-Response (IC50) Determination

• Compound Re-order: Obtain fresh, powdered samples of the primary hit compounds to confirm their identity and purity.

• Serial Dilution: Create an 8-point, 3-fold serial dilution for each confirmed hit, starting from a top concentration of ~100 µM.

• Assay Execution: Perform the FP assay as described previously, testing each concentration in triplicate.

• Data Analysis: Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which 50% of the binding is inhibited).

Table 2: Example Hit Confirmation Data

Compound ID	Primary Screen (% Inh.)	IC50 (µM)	Curve Quality (R²)	Status
HTS-001	85.2	1.2	0.99	Confirmed
HTS-002	79.8	> 50	N/A	False Positive
HTS-003	91.5	0.8	0.98	Confirmed
HTS-004	82.1	5.6	0.99	Confirmed

Secondary and Orthogonal Assays

To build confidence in the confirmed hits, it is essential to test them in a different assay format.

• Orthogonal Assay: This is a different biochemical assay that measures the same biological event (e.g., a FRET-based assay). A true hit should be active in both the primary and orthogonal assays.

• Counter-Screen: This assay is designed to identify compounds that interfere with the assay technology itself (e.g., auto-fluorescent compounds). For instance, running the assay without the target protein can identify compounds that interact directly with the tracer.

• Cell-Based Assays: Ultimately, a compound's activity must be verified in a more biologically relevant context.[12][20] A cell-based assay can confirm that the compound is cell-permeable and active in a cellular environment.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the high-throughput screening of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid libraries. By following a phased approach that emphasizes rigorous assay development, stringent quality control, and multi-step hit validation, researchers can confidently identify and prioritize novel, high-quality lead candidates for downstream drug development programs. The integration of robust biophysical techniques like Fluorescence Polarization with downstream orthogonal and cell-based validation ensures that resources are focused on the most promising chemical matter, accelerating the path from discovery to clinical application.

References

• Vertex AI Search. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS).
• BMG Labtech. (n.d.). Protein-ligand binding measurements using fluorescence polarization.
• Potter, B. V., & Taylor, C. W. (2010). Analysis of protein-ligand interactions by fluorescence polarization. Cold Spring Harbor protocols, 2010(10), pdb-prot5500.
• Lee, M. Y., & Park, C. B. (2014). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Journal of Nanoscience and Nanotechnology, 14(2), 1157-1166.
• Kevorkov, D., & Makarenkov, V. (2005). Quality control and data correction in high-throughput screening. Journal of Biomolecular Screening, 10(6), 559-567.
• Nanomicrospheres. (n.d.). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements.
• An, W. F., & Tolliday, N. (2009). Introduction: cell-based assays for high-throughput screening. Methods in molecular biology (Clifton, N.J.), 486, 1-12.
• Braun, P., & Aubourg, S. (2009). Quality control methodology for high-throughput protein-protein interaction screening. Methods in molecular biology (Clifton, N.J.), 548, 159-173.
• Wikipedia. (n.d.). High-throughput screening.
• Broad Institute. (n.d.). Cell-based assays for high-throughput screening.
• Moerke, N. J. (2009). Fluorescence polarization (FP) assays for monitoring drug-target interactions. Current protocols in chemical biology, 1(1), 1-15.
• An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. Molecular biotechnology, 45(2), 180-186.
• EU-OPENSCREEN. (2021). High-Throughput Screening Quality Control General Guidelines.
• Sedykh, A., et al. (2019). Quality Control of Quantitative High Throughput Screening Data. Frontiers in chemistry, 7, 305.
• Molecular Devices. (n.d.). Fluorescence Polarization (FP).
• Hann, M. M., & Oprea, T. I. (2011). Establishing assays and small molecule screening facilities for Drug Discovery programs. European Pharmaceutical Review.
• Jones, K., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Future medicinal chemistry, 9(18), 2135-2150.
• Small Molecule Discovery Center (SMDC). (n.d.). High-throughput Screening Steps.
• Singh, S., et al. (2016). High throughput screening of small molecule library: procedure, challenges and future. Journal of cancer science & therapy, 8(6), 144-149.
• BOC Sciences. (n.d.). HTS Assay Development.
• Sygnature Discovery. (n.d.). High Throughput Drug Screening.
• Pelz, O., et al. (2015). Comprehensive analysis of high-throughput screens with HiTSeekR. Nucleic acids research, 43(W1), W542-W548.
• Southern Research. (n.d.). High-Throughput Screening & Discovery.
• Sittampalam, G. S., et al. (2015). Assay Validation in High Throughput Screening – from Concept to Application. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences.

• MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(15), 4946. Retrieved from [Link]

• PubMed. (2010). Furanyl-1,3-thiazol-2-yl and benzoxazol-5-yl acetic acid derivatives: novel classes of heparanase inhibitor. Bioorganic & medicinal chemistry letters, 20(18), 5450-5454. Retrieved from [Link]

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Application Note &amp; Protocol Guide: Formulation Development for In Vivo Studies of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive guide to developing suitable formulations of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid for in vivo studies. It outlines a systematic approach, from initial characterization to the preparation of oral and parenteral dosage forms, emphasizing the scientific rationale behind each step.

Section 1: Introduction and Pre-formulation Assessment

The compound 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a novel chemical entity with potential therapeutic applications. As with many new chemical entities (NCEs) emerging from drug discovery programs, it is anticipated to have poor aqueous solubility, which presents a significant challenge for achieving adequate bioavailability in preclinical animal studies.[1][2] The presence of a carboxylic acid moiety suggests that its solubility will be pH-dependent.

A robust formulation development plan is critical. The use of a suboptimal formulation in early efficacy or toxicology studies can lead to misleading data, such as underestimation of efficacy or toxicity, due to limited drug exposure.[3] Therefore, a thorough pre-formulation investigation is the essential first step to designing an appropriate and effective formulation.[1][4][5]

Physicochemical Characterization

The initial phase of development should focus on determining the fundamental physicochemical properties of the active pharmaceutical ingredient (API).[6] These properties will govern the choice of formulation strategy.

Key Parameters to Determine:

• Aqueous Solubility: Determine solubility at various pH levels (e.g., pH 1.2, 4.5, 6.8, and 7.4) to understand the impact of the gastrointestinal and physiological pH on dissolution.

• pKa: The acid dissociation constant (pKa) is crucial for predicting the ionization state of the molecule at different pH values. This is particularly important for an acidic compound, as conversion to a salt form by pH adjustment is a primary solubilization strategy.[7]

• LogP/LogD: The octanol-water partition coefficient provides insight into the lipophilicity of the compound, which influences its solubility in lipid-based systems and its membrane permeability.

• Solid-State Properties: Characterization using techniques like X-ray powder diffraction (XRPD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA) is necessary to identify the crystalline form, melting point, and thermal stability.[6] The presence of different polymorphs can significantly affect solubility and dissolution rates.

Workflow for Pre-formulation Assessment

The following diagram illustrates the logical flow of the pre-formulation assessment.

Caption: Initial physicochemical characterization workflow.

Section 2: Formulation Strategies

Based on the pre-formulation data, a suitable formulation strategy can be selected. For a poorly soluble acidic compound, several approaches can be considered for both oral and parenteral administration.[8]

Oral Administration

Oral gavage is a common route for preclinical studies. The primary goal is to ensure sufficient and reproducible absorption.

• Aqueous Solutions (pH Adjustment): Given the acidic nature of the compound, creating a salt by adjusting the pH with a suitable base (e.g., NaOH, tromethamine) can significantly increase aqueous solubility.[7] This is often the simplest and preferred approach if the resulting solution is stable and the required dose volume is acceptable.

• Aqueous Suspensions: If the required dose cannot be achieved in a solution, a micronized suspension in an aqueous vehicle is a common alternative.[9] The use of wetting agents and suspending agents is critical to ensure dose uniformity and prevent particle aggregation.[10][11]

• Co-solvent Systems: Blends of water with water-miscible solvents like polyethylene glycol (PEG), propylene glycol (PG), or ethanol can be used to dissolve the compound.[12][13] However, the concentration of organic solvents must be carefully controlled to avoid toxicity in the animal model.

• Lipid-Based Formulations: For highly lipophilic compounds, solutions in oils or self-emulsifying drug delivery systems (SEDDS) can enhance absorption by presenting the drug in a solubilized state to the gastrointestinal tract.[3][14]

Parenteral Administration

For intravenous (IV), intraperitoneal (IP), or subcutaneous (SC) routes, the formulation must be sterile and have a physiologically compatible pH and osmolality.

• Aqueous Solutions (pH and Co-solvents): Similar to oral formulations, pH adjustment and the use of co-solvents are primary strategies.[7][15] The selection of excipients must be limited to those safe for parenteral administration.

• Nanosuspensions: For very poorly soluble compounds, reducing the particle size to the nanometer range can improve dissolution rates and allow for IV administration.[16]

Section 3: Experimental Protocols

The following protocols provide step-by-step guidance for developing and characterizing formulations.

Protocol 1: Vehicle Screening for Solubility Enhancement

Objective: To identify a suitable vehicle that can solubilize the target compound at the desired concentration.

Materials:

• 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

• A selection of GRAS (Generally Recognized as Safe) excipients and solvents (see Table 1)

• Vials, magnetic stirrer, vortex mixer, analytical balance, pH meter

• HPLC with a validated analytical method for the compound

Procedure:

• Prepare a stock solution of each vehicle to be tested.

• Add an excess amount of the compound to a known volume (e.g., 1 mL) of each vehicle in a glass vial.

• Agitate the samples at a controlled temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• After equilibration, visually inspect for undissolved solids.

• Centrifuge or filter the samples to remove excess solid.

• Dilute an aliquot of the supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a validated HPLC method.

Data Presentation:

Table 1: Example Solubility Screening Data

Vehicle Composition	Route	Achieved Concentration (mg/mL)	Observations
Deionized Water	Oral/IV	< 0.01	Insoluble
0.1 N HCl (pH 1.2)	Oral	< 0.01	Insoluble
PBS (pH 7.4)	Oral/IV	0.1	Slightly soluble
5% Dextrose in Water (D5W)	IV	< 0.01	Insoluble
10% PEG 400 / 90% Water	Oral/IV	1.5	Clear solution
20% PEG 400 / 80% Water	Oral/IV	5.2	Clear solution
0.5% HPMC / 0.1% Tween 80 in Water	Oral	> 10 (as suspension)	Uniform suspension possible
Corn Oil	Oral	0.5	Slightly soluble

| 5% N-Methyl-2-pyrrolidone (NMP) / 95% PEG 300 | IV | > 20 | Clear solution |

Protocol 2: Preparation of an Oral Suspension

Objective: To prepare a homogeneous and dose-uniform aqueous suspension for oral gavage.

Materials:

• Micronized 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

• Suspending agent: 0.5% (w/v) Hydroxypropyl Methylcellulose (HPMC) or Carboxymethylcellulose (CMC) sodium

• Wetting agent: 0.1% (w/v) Polysorbate 80 (Tween 80)

• Purified water

• Mortar and pestle, magnetic stirrer, graduated cylinders

Procedure:

• Vehicle Preparation:

  • Add the suspending agent (e.g., HPMC) to approximately 80% of the final volume of purified water while stirring. Continue to stir until fully hydrated and a clear, viscous solution is formed.

  • Add the wetting agent (Tween 80) to the vehicle and mix until dissolved.

• Wetting the API:

  • Weigh the required amount of micronized API.

  • In a mortar, add a small amount of the prepared vehicle to the API powder to form a smooth, uniform paste. This step is crucial to ensure proper wetting and prevent clumping.

• Suspension Formulation:

  • Gradually add the remaining vehicle to the paste while mixing continuously.

  • Transfer the mixture to a graduated cylinder or volumetric flask and add vehicle to reach the final desired volume.

  • Stir the suspension with a magnetic stirrer for at least 30 minutes to ensure homogeneity.

• Characterization:

  • Appearance: Visually inspect for uniformity and any large agglomerates.

  • pH: Measure and record the pH.

  • Resuspendability: Allow the suspension to settle for a defined period, then assess its ability to be easily and uniformly resuspended upon gentle shaking.

  • Dose Uniformity: Withdraw several samples from the top, middle, and bottom of the suspension and analyze the API concentration by HPLC to confirm uniformity.

Protocol 3: Preparation of a Parenteral Solution via pH Adjustment

Objective: To prepare a sterile, clear aqueous solution for intravenous administration by forming a salt of the acidic compound.

Materials:

• 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

• 1 N Sodium Hydroxide (NaOH) or Tromethamine (Tris) solution

• Water for Injection (WFI)

• Sterile filters (0.22 µm)

• Sterile vials

Procedure:

• Weigh the required amount of the API and place it in a sterile vessel.

• Add approximately 80% of the final volume of WFI. The API will likely not dissolve at this stage.

• While stirring, slowly add the base (e.g., 1 N NaOH) dropwise. Monitor the pH continuously.

• Continue adding the base until the API is fully dissolved and a clear solution is obtained. Record the final pH. Caution: Avoid over-titrating to a very high pH, aiming for a physiologically acceptable range if possible (typically pH 7.0-8.5)..

• Add WFI to the final target volume and mix well.

• Aseptically filter the solution through a 0.22 µm sterile filter into a sterile container.

• Characterization:

  • Appearance: Visually inspect for clarity and absence of particulates.

  • pH: Confirm the final pH.

  • Concentration: Verify the API concentration using a validated HPLC method.

  • Osmolality: Measure the osmolality to ensure it is close to physiological levels (~300 mOsm/kg).

Section 4: Formulation Selection and Decision-Making

The choice of the final formulation depends on the required dose, the route of administration, and the stability of the preparation.

Sources

• 1. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. future4200.com [future4200.com]
• 4. agnopharma.com [agnopharma.com]
• 5. topioxresearch.com [topioxresearch.com]
• 6. Preclinical Formulation Development [sgs.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. researchgate.net [researchgate.net]
• 9. A Guide to Oral Suspensions for Formulation Scientists - Lubrizol [lubrizol.com]
• 10. Excipients | Pharmlabs [pharmlabs.unc.edu]
• 11. Excipients Used in the Formulation of Pharmaceutical Suspensions - Page 2 of 2 [pharmapproach.com]
• 12. asiapharmaceutics.info [asiapharmaceutics.info]
• 13. Excipients Used in Formulation of Liquid Dosage Forms | Pharmaguideline [pharmaguideline.com]
• 14. Ionic Liquid Forms of Weakly Acidic Drugs in Oral Lipid Formulations: Preparation, Characterization, in Vitro Digestion, and in Vivo Absorption Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A new formulation concept for drugs with poor water solubility for parenteral application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. walshmedicalmedia.com [walshmedicalmedia.com]

Technical Notes & Optimization

Common side products in the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Technical Support Center: Synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. Our goal is to provide in-depth technical support, moving beyond simple protocols to explain the causality behind common issues and their solutions. This document addresses frequently encountered side products and offers robust troubleshooting strategies to enhance yield, purity, and reproducibility.

Troubleshooting Guide: Common Experimental Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during the synthesis, which typically follows a Hantzsch thiazole synthesis pathway.

Q1: My reaction yield is significantly lower than expected, and TLC analysis shows multiple spots. What are the primary causes?

A1: Low yields and complex product mixtures in Hantzsch thiazole syntheses are common and typically stem from three main factors: reactant purity, reaction conditions, and solvent choice.

• Purity of Reactants: The stability and purity of the starting materials, particularly the α-haloketone precursor (e.g., ethyl 2-chloro-4-(4-fluorophenyl)-3-oxobutanoate), are critical. Impurities in either the α-haloketone or the thioacetamide can lead to a cascade of side reactions.[1] We strongly recommend verifying the purity of starting materials by NMR or GC-MS before use.

• Reaction Conditions:

  • Temperature: While heating is often necessary to drive the reaction, excessive temperatures can promote the formation of degradation products or undesired byproducts. Conversely, a temperature that is too low may result in an incomplete reaction.[1] A systematic temperature screening is advisable for optimization.

  • Reaction Time: Modern variations using microwave irradiation can significantly shorten reaction times and improve yields compared to conventional heating.[1] If using conventional methods, monitoring the reaction by TLC is essential to avoid prolonged heating after the consumption of starting materials.

• Solvent Choice: The polarity of the solvent is a critical parameter. Ethanol and methanol are frequently used, but exploring other solvents like dimethyl carbonate (DMC) or even solvent-free conditions has been shown to produce excellent yields in similar syntheses.[1]

Q2: My final product is contaminated with a significant amount of the corresponding ethyl or methyl ester. Why did this happen and how can I resolve it?

A2: This is the most common impurity and arises from incomplete saponification (hydrolysis) of the ester precursor, which is the direct product of the initial cyclization reaction.

• Cause: The synthesis typically first forms ethyl or methyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate. The final step is the hydrolysis of this ester to the carboxylic acid, usually with a base like sodium hydroxide or potassium hydroxide, followed by acidic workup.[2] Incomplete hydrolysis can be due to:

  • Insufficient amount of base.

  • Reaction time being too short.

  • Low reaction temperature during the hydrolysis step.

  • Steric hindrance around the ester group.

• Troubleshooting & Protocol:

  • Re-subject the product to hydrolysis: Dissolve the impure product in a suitable solvent (e.g., a mixture of THF and methanol).

  • Add aqueous NaOH: Add a solution of sodium hydroxide (1.5 to 2.0 equivalents) in water.

  • Heat and Monitor: Stir the mixture at room temperature or gently heat (40-50°C) for 1-3 hours. Monitor the disappearance of the ester spot on TLC.

  • Workup: Once the reaction is complete, concentrate the mixture to remove organic solvents, dilute with water, and cool in an ice bath.

  • Acidify: Slowly add aqueous HCl (e.g., 1M HCl) until the pH is acidic (pH 3-4) to precipitate the desired carboxylic acid.

  • Isolate: Filter the resulting solid, wash with cold water, and dry under vacuum.[2]

Q3: I've isolated an unexpected regioisomer. How can I control the reaction's selectivity?

A3: Regioselectivity becomes a significant issue when using unsymmetrical thioamides or α-haloketones. In the synthesis of the target molecule, the thioacetamide is symmetric. However, if a substituted thioamide were used, the reaction medium's acidity would be crucial.

• Mechanism of Isomer Formation: Condensation of α-haloketones with N-monosubstituted thioureas can yield two different regioisomers. The reaction conditions dictate the outcome.[3]

  • 2-(N-substituted amino)thiazoles: These are typically formed when the reaction is conducted in a neutral solvent.

  • 3-substituted 2-imino-2,3-dihydrothiazoles: Formation of this isomer is favored under strongly acidic conditions (e.g., 10M-HCl-EtOH).

• Controlling Selectivity: To ensure the formation of the desired thiazole ring structure, maintain a neutral or slightly basic reaction medium during the initial cyclization step. The use of a non-acidic solvent like ethanol or DMF is recommended.

Frequently Asked Questions (FAQs)

• What is the general mechanism for the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid? The synthesis proceeds via the Hantzsch thiazole synthesis.[4][5] The mechanism involves the initial S-alkylation of the thioacetamide's sulfur atom on the α-halocarbonyl compound, forming an intermediate. This is followed by an intramolecular cyclization where the nitrogen atom attacks the carbonyl carbon. The final step is a dehydration event to form the aromatic thiazole ring. The resulting product is an ester, which is then hydrolyzed to the final carboxylic acid.

• What are the most critical parameters to control during the synthesis?

  • Purity of Starting Materials: As emphasized, this is paramount to avoid side reactions.[1]

  • Stoichiometry: A slight excess of the thioamide is sometimes used to ensure complete consumption of the more expensive α-haloketone.

  • Temperature Control: Both for the cyclization and hydrolysis steps, temperature must be carefully controlled to maximize yield and minimize byproduct formation.[1]

  • pH Control: Especially during the final workup, careful acidification is needed to ensure complete precipitation of the carboxylic acid without degrading it.

• What analytical techniques are recommended for product characterization and purity assessment?

  • ¹H and ¹³C NMR: To confirm the chemical structure.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product with high accuracy.

  • Fourier-Transform Infrared Spectroscopy (FTIR): To identify key functional groups like the carboxylic acid C=O and O-H stretches.

Data Presentation & Visualization

Table 1: Summary of Common Side Products and Impurities

Side Product / Impurity	Structure (Example)	Formation Pathway	Identification & Notes
Ester Precursor	R = -CH₂COOEt or -CH₂COOMe	Incomplete saponification/hydrolysis of the intermediate ester.	Appears as a less polar spot on TLC. In ¹H NMR, shows characteristic ethyl (quartet/triplet) or methyl (singlet) signals.
Unreacted α-haloketone	Ethyl 2-chloro-4-(4-fluorophenyl)-3-oxobutanoate	Incomplete reaction during the cyclization step.	Can be detected by TLC or GC-MS. Purity of starting material is key.
Self-condensation Products	Complex mixture/polymers	The α-haloketone can undergo self-condensation, especially under basic conditions or at high temperatures.	Often results in baseline streaking on TLC or the formation of insoluble, tar-like materials.
Isomeric Byproducts	(Structure varies)	Arises from lack of regiocontrol, particularly if using substituted thioamides or unsymmetrical ketones.[3]	May require advanced separation techniques (e.g., preparative HPLC) and detailed spectroscopic analysis (2D NMR) to characterize.

Diagrams

Below are diagrams illustrating the primary reaction pathway and a general troubleshooting workflow.

Caption: Main reaction pathway for the synthesis of the target molecule.

Caption: Troubleshooting workflow for synthesis optimization.

Key Experimental Protocols

Disclaimer: These are generalized protocols and may require optimization for your specific laboratory conditions and scale.

Protocol 1: General Cyclization to Ester Intermediate

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the α-haloketone precursor (1.0 eq) and thioacetamide (~1.1 eq) in a suitable solvent (e.g., absolute ethanol, 5-10 mL per mmol of ketone).

• Reaction: Heat the mixture to reflux (e.g., ~80°C for ethanol) with stirring.

• Monitoring: Monitor the reaction progress by TLC until the limiting starting material is consumed (typically 2-6 hours).

• Isolation: Cool the reaction mixture to room temperature. The product may precipitate. If not, reduce the solvent volume under reduced pressure. The crude product can often be isolated by pouring the mixture into cold water and collecting the precipitate by filtration.

Protocol 2: Saponification to Final Acetic Acid Product

• Setup: Suspend or dissolve the crude ester intermediate (1.0 eq) in a mixture of THF, methanol, and water.

• Hydrolysis: Add a solution of sodium hydroxide (1.5 eq) in water. Stir the mixture at room temperature or heat gently (e.g., 50°C) for 1-4 hours. Monitor by TLC for the disappearance of the ester.[2]

• Workup: Remove the organic solvents via rotary evaporation. Dilute the remaining aqueous solution with water and cool in an ice bath.

• Precipitation: Slowly acidify the solution with 1M HCl with vigorous stirring. The product will precipitate as a solid. Check that the final pH is ~3-4.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water to remove salts, and dry under high vacuum. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

References

• BenchChem. (n.d.). Identifying side reactions in the Hantzsch synthesis of thiazoles.
• Beger, J., et al. (1972). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 1750-1753.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• CUTM Courseware. (n.d.). Thiazole.
• ChemicalBook. (n.d.). RAC-5-(4-FLUOROPHENYL)-2-METHYL-1,3-THIAZOLE-4-CARBOXYLIC ACID synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. RAC-5-(4-FLUOROPHENYL)-2-METHYL-1,3-THIAZOLE-4-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. chemhelpasap.com [chemhelpasap.com]
• 5. courseware.cutm.ac.in [courseware.cutm.ac.in]

Troubleshooting guide for the Hantzsch synthesis of thiazole acetic acid derivatives

Technical Support Center: Hantzsch Synthesis of Thiazole Acetic Acid Derivatives

Welcome to the technical support center for the Hantzsch synthesis of thiazole acetic acid derivatives. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during this versatile and important reaction.

Core Troubleshooting Guide (Q&A Format)

This section addresses specific, frequently encountered problems during the synthesis. Each answer provides an in-depth explanation of the underlying chemical principles and offers actionable solutions.

Problem Area 1: Low or No Product Yield

Q1: My reaction shows a significant amount of unreacted starting materials (α-halo ester and thioamide) after the expected reaction time. What are the likely causes?

A1: Incomplete conversion is a common issue that typically points to problems with reaction kinetics or reagent stability. Here are the primary factors to investigate:

• Insufficient Activation Energy: The Hantzsch synthesis, while often high-yielding, requires sufficient energy to overcome the activation barrier for the initial nucleophilic attack and subsequent cyclization.[1] If you are running the reaction at or near room temperature, consider increasing the heat. Refluxing in a suitable solvent like ethanol or methanol is a standard condition.[2]

• Reagent Purity and Stability: The purity of your starting materials is critical.[3][4]

  • α-Halo Carbonyl Compound: These reagents can be unstable. Ensure your α-halo ester (e.g., ethyl bromopyruvate) is fresh or has been stored properly (cold and dark) to prevent decomposition.[5]

  • Thioamide: Thioamides can be susceptible to hydrolysis or oxidation. Use a high-purity thioamide or consider recrystallizing it before use.[5] The stability of thioamides can be particularly low in acidic conditions, which can halt the reaction.[3][6]

• Improper Solvent Choice: The solvent plays a crucial role in dissolving reactants and facilitating the reaction.[3][7] Polar protic solvents like ethanol, methanol, or mixtures with water are generally effective as they can solvate the ionic intermediates formed during the reaction.[2][7][8] If solubility is an issue, consider screening other solvents like DMF or 1-butanol.[7]

Q2: I'm consistently obtaining a low yield of my target thiazole acetic acid derivative, even with complete consumption of starting materials. How can I optimize the reaction for a better yield?

A2: A low isolated yield, despite full conversion, often indicates the formation of side products or issues with the work-up and purification process.

• Stoichiometry: While the reaction proceeds in a 1:1 ratio, using a slight excess (e.g., 1.5 equivalents) of the more stable or less expensive reagent, typically the thioamide, can help drive the reaction to completion and maximize the conversion of the more valuable α-halo ester.[2][9]

• Reaction Time and Temperature: Over-refluxing or excessive heat can lead to the degradation of the desired product or the formation of polymeric tars. Monitor the reaction progress using Thin-Layer Chromatography (TLC) or LC-MS to determine the optimal reaction time where the product concentration is at its maximum.[5]

• Work-up Procedure: The initial product of the Hantzsch synthesis is often the hydrohalide salt (e.g., HBr or HCl salt) of the thiazole, which is typically soluble in polar solvents like methanol or water.[9] To isolate the neutral product, a weak base (e.g., 5% Na₂CO₃, NaHCO₃, or dilute NH₄OH) must be added during the work-up to neutralize the acid and precipitate the free thiazole base, which is often less water-soluble.[2][4] Failure to neutralize properly will result in significant loss of product in the aqueous phase.

Problem Area 2: Side Product Formation & Purity

Q3: My NMR spectrum shows a mixture of my desired 2-amino-thiazole-4-acetic acid ester and an unexpected isomer. What is this side product and how can I prevent its formation?

A3: This is a classic regioselectivity issue in the Hantzsch synthesis, especially when using N-substituted thioamides. The primary side product is often the isomeric 3-substituted 2-imino-2,3-dihydrothiazole .[3][4]

• Causality (The Role of pH): The reaction's regiochemical outcome is highly dependent on the pH of the medium.[5][10]

  • Neutral/Basic Conditions: In neutral or slightly basic media (the standard condition for most Hantzsch syntheses), the reaction favors the formation of the desired 2-amino-thiazole isomer.[4][5]

  • Acidic Conditions: Under strongly acidic conditions (e.g., in the presence of 10M HCl), the reaction can be directed to preferentially form the 2-imino-2,3-dihydrothiazole isomer.[4][10] The reaction naturally produces HBr or HCl as a byproduct, which can create localized acidic environments, potentially leading to a mixture of isomers.

• Solution:

  • Control pH: Ensure your reaction is run under neutral conditions. If necessary, add a non-nucleophilic acid scavenger like pyridine or diisopropylethylamine (DIPEA) to neutralize the acid formed in situ.

  • Buffered Solvents: Using a buffered solvent system can also help maintain a neutral pH throughout the reaction.

  • Careful Work-up: Neutralize the reaction mixture with a base like sodium carbonate before extraction to ensure you isolate the correct isomer in its free base form.[2]

Q4: I'm observing a dark, tarry substance in my reaction flask, making purification difficult. What causes this and how can it be minimized?

A4: The formation of dark, often polymeric, byproducts is usually a sign of decomposition or unwanted polymerization reactions.

• Causality:

  • Excessive Heat: Overheating the reaction mixture can cause both the starting materials and the product to decompose, especially over extended periods.

  • Reactive Intermediates: The α-halo ester is highly electrophilic, and the thioamide is a potent nucleophile. Under harsh conditions, these can engage in undesired side reactions or self-condensation.

  • Air Oxidation: Some thioamides or intermediates can be sensitive to air oxidation, particularly at high temperatures, leading to colored impurities.[3]

• Solutions:

  • Temperature Control: Maintain the minimum temperature required for a reasonable reaction rate. Avoid aggressive heating.

  • Inert Atmosphere: If your substrates are known to be sensitive, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions.

  • Reaction Monitoring: Use TLC to monitor the reaction. Stop the reaction as soon as the starting material is consumed to prevent the product from degrading under the reaction conditions.

  • Purification Strategy: If tar formation is unavoidable, consider a work-up that helps remove it before chromatography. This may involve filtering the crude mixture through a plug of silica gel or celite, or performing a liquid-liquid extraction where the tarry material precipitates or remains in one of the phases.

Frequently Asked Questions (FAQs)

Q1: How critical is the choice of solvent for this synthesis?

A1: The solvent choice is highly critical as it affects reactant solubility, reaction rate, and sometimes even the product distribution.[3] Polar protic solvents like ethanol and methanol are most common because they effectively dissolve the thioamide and the intermediate salts.[2] However, greener and alternative options have been explored. For some multi-component variations, solvents like 1-butanol, water, or ethanol/water mixtures have proven effective.[7][8] A solvent screening is often a worthwhile optimization step.[4]

Q2: What is the mechanistic role of the initial S-alkylation and subsequent cyclization?

A2: The Hantzsch synthesis proceeds via a well-established mechanism:

• Nucleophilic Attack (Sₙ2): The reaction begins with the sulfur atom of the thioamide acting as a nucleophile, attacking the α-carbon of the halo-ester in an Sₙ2 reaction.[2][11] This forms an isothioamide intermediate.

• Intramolecular Cyclization: The nitrogen atom of the isothioamide intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon of the ester group.[2][11]

• Dehydration: A subsequent dehydration (loss of a water molecule) from the cyclic intermediate leads to the formation of the aromatic thiazole ring.[2] The aromatic stabilization of the final product is a major driving force for the reaction.[9]

Q3: Can microwave irradiation be used to improve this reaction?

A3: Yes, absolutely. Microwave-assisted organic synthesis (MAOS) is an excellent technique for the Hantzsch synthesis. It can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing the formation of thermal decomposition byproducts.[1][4]

Experimental Protocols & Data

General Protocol for the Synthesis of Ethyl 2-Amino-4-thiazoleacetate

This is a representative protocol and may require optimization for specific substrates.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add thiourea (1.5 equivalents).

• Solvent Addition: Add absolute ethanol (approx. 10 mL per gram of thiourea). Stir the mixture to dissolve the thiourea. Gentle warming may be required.[2]

• Reagent Addition: Once the thiourea is dissolved, add ethyl 4-chloroacetoacetate (1.0 equivalent) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• Heating: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes).[2]

• Cooling & Neutralization: After the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature.[2] Pour the reaction mixture into a beaker containing ice-cold water and neutralize by slowly adding a 5% aqueous solution of sodium carbonate (Na₂CO₃) until the pH is ~8-9.[2]

• Isolation: The neutral product will often precipitate as a solid. Collect the solid by vacuum filtration through a Buchner funnel. Wash the filter cake with cold water to remove any inorganic salts.[2]

• Drying & Purification: Air-dry the collected solid.[2] The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel if needed.

Table 1: Common Solvents and Their Impact

Solvent	Typical Temperature	Key Advantages	Potential Issues
Ethanol	Reflux (~78°C)	Good solubility for many substrates, effective, common lab solvent.	May require longer reaction times compared to higher boiling solvents.
Methanol	Reflux (~65°C)	Similar to ethanol, good for substrates with high solubility.[2]	Lower boiling point may require longer reflux times.
1-Butanol	Reflux (~118°C)	Higher boiling point can accelerate reaction rates.[7]	Risk of thermal degradation for sensitive substrates.
Ethanol/Water	Reflux	"Green" solvent system, can improve solubility of salts.[8]	Product isolation might require extraction instead of precipitation.
DMF	80-100°C	High polarity, excellent solvating power for difficult substrates.	High boiling point, can be difficult to remove, potential for side reactions.

Visual Diagrams

Mechanism of the Hantzsch Thiazole Synthesis

Caption: Figure 1: Hantzsch Thiazole Synthesis Mechanism.

Troubleshooting Workflow for Low Yield

Caption: Figure 2: Workflow for Low Yield Issues.

References

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Bouherrou, Z., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2933. Available at: [Link]

• Bouherrou, Z., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. MDPI. Available at: [Link]

• Khan Academy. (2019). Synthesis of thiazoles. Retrieved from [Link]

• CUTM Courseware. (n.d.). Thiazole. Retrieved from [Link]

• Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. (2025). Journal of the Iranian Chemical Society. Available at: [Link]

• Goudreau, N., et al. (2011). Two-Steps Hantzsch Based Macrocyclization Approach for the Synthesis of Thiazole Containing Cyclopeptides. Molecules, 16(9), 7623-7637. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. (2020). Bio-Ethanol. Available at: [Link]

• Bramley, S. E., et al. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available at: [Link]

• ChemHelp ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. m.youtube.com [m.youtube.com]

Optimization of reaction conditions for the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Welcome to the technical support guide for the synthesis and optimization of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. This document is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of this and structurally related compounds. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), optimized protocols, and the chemical principles behind our recommendations.

I. Synthetic Strategy Overview

The synthesis of the target carboxylic acid is most efficiently achieved via a two-step process. The core heterocyclic structure is constructed using the Hantzsch thiazole synthesis, a robust and versatile method for forming thiazole rings.[1][2] This is followed by the hydrolysis of an ester intermediate to yield the final product.

This guide is structured to address potential challenges in each of these distinct synthetic stages.

Caption: Overall workflow for the synthesis of the target compound.

II. Troubleshooting & FAQs: Step 1 - Hantzsch Thiazole Synthesis

This section focuses on the cyclocondensation reaction to form the ethyl ester intermediate, ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate.

Q1: My reaction yield is very low or I'm getting no product. What are the primary causes?

Low yields in Hantzsch synthesis can often be traced back to a few critical factors.[3] A systematic approach to troubleshooting is recommended.

• Purity of Starting Materials: This is the most common culprit. Impurities in either the α-halo-β-ketoester or the thioacetamide can introduce competing side reactions.[3]

  • α-halo-β-ketoester: This reactant can be unstable. Verify its purity by ¹H NMR before use. Ensure it is free from starting materials used in its preparation and any degradation products.

  • Thioacetamide: While more stable, ensure it is dry and has been stored correctly.

• Reaction Temperature: Temperature is a critical parameter. Many Hantzsch syntheses require heating to proceed at an efficient rate.[4][5] If you are running the reaction at room temperature, consider gentle heating to 40-60 °C. For less reactive substrates, refluxing in a solvent like ethanol may be necessary.[4]

• Reaction Time: The reaction may not have reached completion. Monitor the reaction's progress by Thin Layer Chromatography (TLC). If starting materials are still present after the initially planned time, extend the reaction duration.

• Solvent Choice: The polarity of the solvent is crucial for solubilizing reactants and intermediates. Alcohols such as ethanol or methanol are standard and effective choices.[3][4] In some cases, using a mixture of ethanol and water can improve yields.[6][7]

Caption: Decision flowchart for troubleshooting low product yield.

Q2: My TLC shows multiple spots, indicating side products. What are they and how can I avoid them?

The formation of multiple products is a clear indicator of side reactions.

• Isomeric Byproducts: Under strongly acidic conditions, the Hantzsch synthesis can sometimes yield 2-imino-2,3-dihydrothiazole isomers in addition to the desired 2-aminothiazole structure (if using thiourea) or, in this case, related isomers.[8] Running the reaction under neutral or slightly basic conditions, or in a neutral solvent like ethanol, typically favors the desired product.

• Stoichiometry: An incorrect ratio of reactants can lead to byproducts. While they react in a 1:1 ratio, using a slight excess (e.g., 1.1 to 1.5 equivalents) of the thioamide is common practice to ensure the complete consumption of the more valuable α-halo-β-ketoester.[5]

• Condensation Byproducts: Overly harsh conditions (excessive heat or prolonged reaction times) can lead to the formation of bis-thiazoles or other undesired condensation products.[3]

Q3: What is the best work-up procedure for isolating the ester intermediate?

A common and effective method is precipitation.[9]

• After the reaction is complete (as monitored by TLC), allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing a dilute aqueous basic solution, such as 5% sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃).[4][9]

• This neutralizes the acidic byproduct (e.g., HCl) formed during the reaction, which exists as a salt with your product.[5] The neutral thiazole product is often poorly soluble in water and will precipitate out as a solid.[9]

• The resulting solid can be collected by vacuum filtration, washed with water, and then air-dried.[9]

If the product does not precipitate, it may be more soluble than expected. In this case, you will need to perform an extraction with a suitable organic solvent like ethyl acetate.[4]

III. Troubleshooting & FAQs: Step 2 - Ester Hydrolysis

This section addresses the conversion of the ethyl ester intermediate to the final 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid.

Q1: My ester hydrolysis is slow or incomplete. How can I drive it to completion?

Incomplete hydrolysis is a common issue. The stability of the heterocyclic ring must be balanced with the need for sufficiently reactive conditions.

• Choice of Base: Sodium hydroxide (NaOH) or potassium hydroxide (KOH) are standard choices. Ensure you are using a sufficient molar excess (typically 2-5 equivalents) to drive the reaction.

• Solvent System: A co-solvent system is usually necessary to dissolve the organic ester in the aqueous base. A mixture of an alcohol (like ethanol or methanol) and water is highly effective. The alcohol helps to solubilize the ester, increasing its contact with the aqueous hydroxide.

• Temperature: As with most reactions, increasing the temperature will increase the reaction rate. Refluxing the reaction mixture is a common strategy. However, be cautious, as excessive heat can lead to decomposition.[10]

• Reaction Time: Saponification can be slow. Monitor the reaction by TLC until the starting ester spot has completely disappeared.

Q2: I suspect my product is decomposing during hydrolysis. What are the signs and how can I prevent it?

Decomposition can occur under harsh basic or acidic conditions, especially at high temperatures.[10]

• Signs of Decomposition: A darkening of the reaction mixture (to dark brown or black) or the appearance of multiple new, unidentified spots on the TLC are strong indicators.

• Milder Conditions: If decomposition is suspected, reduce the reaction temperature and/or the concentration of the base. Alternatively, consider using a milder base like lithium hydroxide (LiOH), which can sometimes effect hydrolysis at lower temperatures.

• Acidic Hydrolysis: While basic hydrolysis is more common, acidic hydrolysis (e.g., with aqueous HBr and acetic acid) is an alternative.[10] However, this can also be harsh and may lead to decarboxylation if the product is unstable.[10]

Q3: What is the best procedure for isolating the final carboxylic acid product?

The work-up for a saponification reaction is straightforward:

• After the reaction is complete, cool the mixture in an ice bath.

• Slowly and carefully acidify the mixture by adding a strong acid, such as 2M hydrochloric acid (HCl), until the pH is acidic (pH ~2-3). You should observe the precipitation of the carboxylic acid product.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold water to remove any inorganic salts.

• The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, acetone/hexane).

IV. Optimized Experimental Protocols

These protocols are provided as a robust starting point for your experiments.

Protocol 1: Synthesis of Ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add thioacetamide (1.58 g, 21.0 mmol, 1.2 eq).

• Add absolute ethanol (40 mL) and stir until the thioacetamide has dissolved.

• Add ethyl 2-chloro-3-oxo-4-(4-fluorophenyl)butanoate (5.00 g, 17.5 mmol, 1.0 eq).

• Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using 30% ethyl acetate in hexanes) until the starting ketoester is consumed.

• Allow the reaction to cool to room temperature.

• In a separate 250 mL beaker, prepare a solution of 5% aqueous sodium carbonate (100 mL).

• Slowly pour the ethanolic reaction mixture into the stirred sodium carbonate solution. A precipitate should form.[9]

• Stir the resulting slurry for 30 minutes at room temperature.

• Collect the solid product by vacuum filtration, washing the filter cake with deionized water (2 x 30 mL).

• Dry the solid product under vacuum to yield the crude ester. Further purification can be achieved by recrystallization from ethanol.

Protocol 2: Hydrolysis to 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic Acid

• In a 100 mL round-bottom flask, suspend the crude ethyl ester (4.0 g, 12.9 mmol, 1.0 eq) in ethanol (30 mL).

• Add a solution of sodium hydroxide (1.03 g, 25.8 mmol, 2.0 eq) in deionized water (15 mL).

• Heat the mixture to reflux (approx. 80-85 °C) for 2-4 hours.

• Monitor the reaction by TLC until the starting ester is no longer visible.

• Cool the reaction mixture to 0-5 °C using an ice bath.

• Slowly add 2M aqueous HCl dropwise with vigorous stirring until the pH of the solution is ~2. A thick precipitate will form.

• Stir the cold slurry for 30 minutes.

• Collect the solid product by vacuum filtration, washing the filter cake with cold deionized water (2 x 20 mL).

• Dry the product under vacuum. Recrystallize from an ethanol/water mixture to obtain the pure carboxylic acid.

V. Reaction Condition Optimization Data

The following table summarizes the impact of key variables on the Hantzsch synthesis step, providing a basis for rational optimization.

Parameter	Condition A	Condition B	Condition C	Expected Outcome	Rationale
Solvent	Ethanol	Methanol	Ethanol/Water (1:1)	High Yield	Alcohols are effective solvents for this transformation.[4] A water co-solvent can sometimes improve yields.[7]
Temperature	Room Temp	60 °C	Reflux (~78 °C)	Rate: C > B > A	Increased temperature accelerates the rate of reaction, but may increase byproduct formation if excessive.[4]
Catalyst	None	Silica-supported Acid	(Not applicable)	Faster Reaction	While often not required, a catalyst can improve rates and yields in some multi-component variations.[6]

VI. References

• Technical Support Center: Optimizing Hantzsch Thiazole Synthesis. (2025). Benchchem.

• Troubleshooting low yield in the synthesis of thiazole compounds. (2025). Benchchem.

• Bouherrou, H., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules. [Link]

• Bramley, S. E., et al. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Hantzsch Thiazole Synthesis. SynArchive. [Link]

• Bouherrou, H., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. National Center for Biotechnology Information. [Link]

• Hantzsch thiazole synthesis - laboratory experiment. (2020). YouTube. [Link]

• Reaction mechanism of Hantzsch thiazole synthesis. ResearchGate. [Link]

• Hantzsch Thiazole Synthesis. Chem Help Asap. [Link]

• Sharma, A., et al. (2019). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Bio-Ethanol. [Link]

• On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. (2020). Arkivoc. [Link]

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• 2. bepls.com [bepls.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. chemhelpasap.com [chemhelpasap.com]
• 10. d-nb.info [d-nb.info]

Technical Support Center: A Guide to Improving Yield and Purity of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to addressing challenges in the synthesis and purification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. This guide provides practical, in-depth troubleshooting advice and answers to frequently asked questions, empowering you to optimize your experimental outcomes.

Troubleshooting Guide: Overcoming Common Hurdles

This section is designed to help you diagnose and resolve specific issues you may encounter during the synthesis and purification of the target compound.

Issue 1: Low Yield in the Hantzsch Thiazole Synthesis Step

Question: My Hantzsch thiazole synthesis to form the ethyl ester precursor is resulting in a significantly lower yield than expected. What are the potential causes and how can I improve it?

Answer: The Hantzsch thiazole synthesis, while generally robust, can be prone to low yields if not properly optimized.[1][2] Several factors could be contributing to this issue. A systematic approach to troubleshooting is essential.[3]

Potential Causes & Solutions:

• Reagent Quality: The purity of your starting materials, thioacetamide and ethyl 2-chloro-4-(4-fluorophenyl)-3-oxobutanoate, is critical. Impurities can lead to unwanted side reactions.

  • Troubleshooting:

    • Ensure you are using high-purity, freshly opened, or recently purified reagents.[3]

    • Verify the integrity of the α-haloketone, as it can be susceptible to degradation.

• Reaction Conditions: Suboptimal temperature, reaction time, or solvent choice can significantly impact the reaction's efficiency.[3][4]

  • Troubleshooting:

    • Temperature Control: Ensure the reaction temperature is accurately maintained. While refluxing in ethanol is common, an excessively high temperature can promote side product formation.

    • Reaction Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and prevent product degradation from prolonged heating.[3]

    • Solvent Purity: The presence of water in the solvent can be detrimental. Use anhydrous solvents for moisture-sensitive reactions.[3]

• Side Reactions: The formation of byproducts is a common reason for low yields. In the Hantzsch synthesis, this can include the formation of isomeric thiazole structures or other condensation products.

  • Troubleshooting:

    • Order of Addition: Adding the α-haloketone dropwise to a solution of the thioamide can sometimes minimize side reactions.[5]

    • pH Control: While typically run under neutral or slightly acidic conditions, the pH can influence the reaction pathway. Under strongly acidic conditions, the regioselectivity of the cyclization can change.

Issue 2: Incomplete Hydrolysis of the Ethyl Ester

Question: I am struggling to achieve complete hydrolysis of the ethyl ester precursor to the final carboxylic acid. What are the best practices for this saponification step?

Answer: Incomplete hydrolysis is a frequent challenge that can lead to a mixture of the desired acid and unreacted ester, complicating purification and reducing the final yield.

Potential Causes & Solutions:

• Insufficient Base or Reaction Time: The stoichiometry of the base and the duration of the reaction are crucial for driving the hydrolysis to completion.

  • Troubleshooting:

    • Molar Excess of Base: Use a sufficient molar excess of a strong base like sodium hydroxide or potassium hydroxide.

    • Monitoring: Monitor the reaction progress by TLC, looking for the disappearance of the starting ester spot.

• Reaction Temperature: The rate of hydrolysis is temperature-dependent.

  • Troubleshooting:

    • Gently heating the reaction mixture can significantly accelerate the rate of hydrolysis. However, be cautious of potential degradation of the thiazole ring under harsh basic conditions at elevated temperatures.[6]

• Solvent System: The choice of solvent can impact the solubility of both the ester and the base, affecting the reaction rate.

  • Troubleshooting:

    • A mixture of an alcohol (like ethanol or methanol) and water is typically effective. The alcohol helps to solubilize the organic ester, while the water dissolves the inorganic base.

Issue 3: Difficulty in Purifying the Final Carboxylic Acid

Question: My final product, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, is proving difficult to purify, with persistent impurities affecting its purity. What purification strategies are most effective?

Answer: Achieving high purity is critical, especially for pharmaceutical applications.[7][8] A multi-step purification approach is often necessary.

Effective Purification Strategies:

• Recrystallization: This is a powerful technique for purifying solid compounds.[9][10]

  • Protocol:

    • Solvent Selection: The key is to find a solvent or solvent system where the carboxylic acid is sparingly soluble at room temperature but highly soluble at elevated temperatures. Good starting points for carboxylic acids include mixtures of ethanol/water or ethyl acetate/hexanes.[11]

    • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If insoluble impurities are present, perform a hot filtration. Allow the solution to cool slowly to promote the formation of pure crystals.[10]

    • Troubleshooting: If the product "oils out" instead of crystallizing, try using a different solvent system or scratching the inside of the flask to induce crystallization.[10]

• Acid-Base Extraction: This technique can be used to separate the acidic product from neutral or basic impurities.

  • Workflow:

    • Dissolve the crude product in an organic solvent like ethyl acetate.

    • Wash with a basic aqueous solution (e.g., sodium bicarbonate) to deprotonate the carboxylic acid, transferring it to the aqueous layer as its carboxylate salt.

    • Separate the layers and acidify the aqueous layer with an acid (e.g., HCl) to precipitate the pure carboxylic acid.

    • Filter the solid and wash with cold water.

• Chromatography: While often a last resort for final purification due to scale-up challenges, it can be effective for removing closely related impurities.[7][12]

  • Considerations:

    • Silica Gel Deactivation: Carboxylic acids can sometimes streak on silica gel. Deactivating the silica with a small amount of acid (like acetic acid) in the eluent can improve the separation.[3]

    • Alternative Phases: Consider using reversed-phase chromatography if normal-phase is ineffective.[3]

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid?

A1: The most common synthetic approach involves a multi-step process. It typically begins with a Hantzsch thiazole synthesis to form an ethyl ester intermediate, which is then hydrolyzed to the final carboxylic acid.[13][14]

Q2: What analytical techniques are best for assessing the purity of the final product?

A2: A combination of techniques is recommended for a comprehensive purity assessment.[15]

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying the purity and detecting impurities.[8][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation and can be used for quantitative analysis (qNMR).[15][16]

• Mass Spectrometry (MS): Confirms the molecular weight of the product and helps in identifying impurities.[15]

Q3: Are there any known stability issues with this compound?

A3: Thiazole-containing compounds can be susceptible to degradation under certain conditions. Forced degradation studies, which involve exposing the compound to stress conditions like acid, base, oxidation, heat, and light, are recommended to understand its stability profile.[17] One study on a structurally similar thiazole acetic acid derivative showed degradation upon exposure to visible light.[18]

Q4: How can I minimize product loss during the workup?

A4: Significant product loss can occur during the workup phase.[5]

• Emulsion Prevention: If emulsions form during extractions, adding brine can help to break them.[3]

• pH Monitoring: When performing acid-base extractions, ensure the pH is adjusted correctly to ensure the product is in the desired layer.[3]

• Back-Extraction: To recover any product that may have dissolved in the aqueous layers, perform a back-extraction with a fresh portion of the organic solvent.[3]

Visualizations and Data

Experimental Workflow: Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid.

Caption: Decision tree for troubleshooting low reaction yields.

Recommended Solvent Systems for Recrystallization

Compound Type	Recommended Solvents	Notes
Carboxylic Acids	Ethanol/Water, Methanol/Water, Ethyl Acetate/Hexanes	The polarity of the solvent system can be fine-tuned by adjusting the ratio of the two solvents. [11]
Esters	Ethanol, Ethyl Acetate/Hexanes	Esters are generally less polar than their corresponding carboxylic acids.

References

• Troubleshooting: How to Improve Yield. Department of Chemistry: University of Rochester. Available at: [Link]

• API Purification. Zamann Pharma Support GmbH. Available at: [Link]

• What could be reason for getting a very low yield in organic chemistry?. Quora. Available at: [Link]

• Hantzsch Thiazole Synthesis. SynArchive. Available at: [Link]

• Five Key Strategies to Ensure Quality in Active Pharmaceutical Ingredients. CordenPharma. Available at: [Link]

• The Secrets to Producing Active Pharmaceutical Ingredients. Rotachrom Technologies. Available at: [Link]

• Hantzsch Thiazole Synthesis. Chem Help Asap. Available at: [Link]

• API Purification. Pharmaceutical Technology. Available at: [Link]

• Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Its molecular formulae is C,H,SN. It is present in various natural. CUTM Courseware. Available at: [Link]

• The Power of Excipient Purity in API Stability. Croda Pharma. Available at: [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules. 2017;22(9):1533. Available at: [Link]

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1. 1985;(12):2645-2651. Available at: [Link]

• What are some common causes of low reaction yields?. Reddit. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry: University of Rochester. Available at: [Link]

• Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.D.B.Kamkhede. ResearchGate. Available at: [Link]

• Thiazole. Wikipedia. Available at: [Link]

• Recrystallization. Organic Chemistry - Jack Westin. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Available at: [Link]

• Experiment 9 — Recrystallization. Macalester College. Available at: [Link]

• Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis. 2007;44(4):929-939. Available at: [Link]

• Carboxylic acid purification and crystallization process. Google Patents.
• Purification of carboxylic acids by complexation with selective solvents. Google Patents.

• Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. Molecules. 2021;26(11):3338. Available at: [Link]

• Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole. Slideshare. Available at: [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. 2021;26(24):7516. Available at: [Link]

• Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. European Journal of Medicinal Chemistry. 2011;46(9):4054-4062. Available at: [Link]

• On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Arkivoc. 2020;2020(5):170-180. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. 2014;7(1):99-102. Available at: [Link]

• • analytical methods. Agency for Toxic Substances and Disease Registry. Available at: [Link]

• Novel process for the preparation of (4-Fluorophenyl)[(8R)-8-methyl-3-(3-methyl-1,2,4-thiadiazol-5-yl) -5,6-dihydrot[3][4][5]riazo. Technical Disclosure Commons. Available at: https://www.tdcommons.org/dpubs_series/7521/

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. 2021;26(5):1449. Available at: [Link]

• Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxo-thiazolidi n-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. ResearchGate. Available at: [Link]

• Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation. Molecules. 2024;29(7):1537. Available at: [Link]

• Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate. Google Patents.

• Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium). Journal of Agricultural and Food Chemistry. 2003;51(13):3740-3747. Available at: [Link]

• Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. Trends in Analytical Chemistry. 2000;19(4):223-233. Available at: [Link]

• Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• A kind of preparation method of 2 methyl, 4 trifluoromethyl thiazole 5 formic acid. Google Patents.

• WO 2013/045491 A1. Googleapis.com. Available at: [Link]

• Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate. Sci-Hub. Available at: [Link]

• 5-METHYL-4-FLUORO-THIAZOL-2-YL COMPOUNDS. European Patent Office. Available at: [Link]

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• 16. Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability issues of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid in solution

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. It addresses common stability issues encountered in solution, offering troubleshooting advice, detailed protocols, and mechanistic explanations to ensure the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and why is solution stability a critical parameter?

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a synthetic compound featuring a substituted thiazole ring, a core structure found in many biologically active agents and pharmaceuticals.[1][2] The stability of any compound in solution is paramount for drug development and basic research. Degradation can lead to a loss of potency, the formation of unknown and potentially toxic byproducts, and a lack of experimental reproducibility.[3] Understanding the stability profile under various experimental conditions (pH, light, temperature, solvent) is a foundational requirement for generating reliable data in assays, formulating a stable drug product, and defining appropriate storage conditions.

Q2: What are the primary factors that can compromise the stability of this compound in solution?

Based on the structure, which includes a thiazole ring, an acetic acid moiety, and aryl substituents, the primary factors affecting stability are:

• pH: The acetic acid group and the thiazole ring itself are susceptible to pH-dependent hydrolysis. Thiazoles are weakly basic, with a pKa of approximately 2.5 for the conjugate acid, making them susceptible to reactions under both acidic and basic conditions.[4][5]

• Light Exposure (Photostability): Thiazole-containing compounds, particularly those with aryl substituents, can be highly susceptible to photodegradation.[6][7] This is often the most aggressive and rapid degradation pathway.

• Oxidation: The electron-rich thiazole ring can be susceptible to oxidative degradation, especially in the presence of reactive oxygen species or oxidizing agents.[8]

• Temperature (Thermal Stability): Elevated temperatures can accelerate underlying degradation processes like hydrolysis and oxidation, and may also induce thermal-specific breakdown of the molecule.[9]

Q3: What are the most probable degradation pathways for this compound?

The key degradation pathways are hydrolysis, photodegradation, and oxidation.

• Hydrolytic Degradation: Under acidic or basic conditions, the amide-like bond within the thiazole ring could potentially be cleaved, although this is generally less common than reactions at the substituents. More likely is the decarboxylation of the acetic acid side chain under certain conditions, though this typically requires significant energy input. Forced degradation studies on similar thiazole derivatives confirm susceptibility to acid and base hydrolysis.[10]

• Photodegradation: This is a major stability concern. Research on structurally related aryl-substituted thiazoles has shown that they can react with singlet oxygen (generated in the presence of light and oxygen) via a [4+2] Diels-Alder cycloaddition.[6][7] This reaction forms an unstable endoperoxide intermediate, which then rapidly rearranges and fragments the thiazole ring, leading to significant structural alteration and complete loss of the original compound.[6]

• Oxidative Degradation: The sulfur atom in the thiazole ring is a potential site for oxidation, which could lead to the formation of N-oxides or other oxidized species when exposed to strong oxidizing agents.[8]

Troubleshooting Guide: Common Experimental Issues

Q4: I prepared a stock solution in DMSO, but when I dilute it into my aqueous assay buffer, I observe precipitation over time. What is happening?

This is a common solubility issue rather than a stability problem. While 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid may be soluble in 100% DMSO, its solubility can decrease dramatically in highly aqueous solutions. The acetic acid moiety provides some aqueous solubility, but the rest of the molecule is largely hydrophobic.

Troubleshooting Steps:

• Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer is as low as possible, typically <1%, to maintain compound solubility.

• Check Buffer pH: The compound's solubility is pH-dependent due to the carboxylic acid group. It will be more soluble at neutral to basic pH where the carboxylate is deprotonated and charged. If your assay allows, consider using a buffer with a pH > 6.0.

• Incorporate Solubilizing Excipients: For formulation development, consider using surfactants or cyclodextrins to improve and maintain solubility in aqueous media.

Q5: My solution turned yellow/brown after being left on the lab bench for a few hours. Is this degradation?

Yes, a visible color change is a strong indicator of chemical degradation, most commonly photodegradation.

Causality: The thiazole ring and its aryl substituents form a conjugated system that absorbs UV and sometimes visible light. This absorbed energy can trigger photochemical reactions, leading to the formation of colored degradants.[6] As established, the reaction with singlet oxygen is a likely mechanism for aryl-substituted thiazoles.[7]

Troubleshooting Steps:

• Protect from Light: Immediately protect all solutions containing the compound from light. Use amber vials or wrap containers in aluminum foil.

• Minimize Exposure During Experiments: Conduct experimental manipulations under reduced lighting conditions whenever possible.

• Confirm Degradation: Analyze the discolored solution using a stability-indicating HPLC method (see Protocol 2) to confirm the loss of the parent compound and the appearance of new peaks (degradants).

Q6: I'm running a cell-based assay over 48 hours and see a diminishing effect of the compound over time that cannot be explained by metabolism. Could the compound be unstable in my cell culture medium?

This is a very likely scenario. Cell culture media are complex aqueous solutions, typically buffered at physiological pH (~7.4) and kept at 37°C, which can promote slow hydrolysis. Furthermore, incubators are often opened, exposing the plates to light, which can cause significant photodegradation over a 48-hour period.

Troubleshooting Steps:

• Perform a Stability Control Experiment: Incubate your compound in the cell culture medium (without cells) under the exact same conditions as your assay (37°C, 5% CO₂, 48 hours). Sample at various time points (e.g., 0, 8, 24, 48 hours) and analyze the concentration of the parent compound by HPLC or LC-MS.

• Minimize Light Exposure: Ensure the incubator door is not left open for extended periods and consider using plates made of opaque or UV-blocking plastic if available.

• Replenish the Compound: If instability is confirmed, consider a media change with a fresh compound during the assay period, if the experimental design allows.

Protocols and Methodologies

Protocol 1: Forced Degradation Study

A forced degradation study is essential to identify potential degradation pathways and develop a stability-indicating analytical method.[3][11] This protocol outlines the typical stress conditions.

Objective: To intentionally degrade the compound under various stress conditions to understand its liability.

Workflow Diagram:

Caption: Workflow for a forced degradation study.

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent mixture like acetonitrile:water (1:1).

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Keep at 60°C. Withdraw samples at 2, 4, 8, and 24 hours.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Keep at room temperature. Withdraw samples at 30 min, 1, 2, and 4 hours. Note: Base hydrolysis is often faster than acid hydrolysis.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature, protected from light. Withdraw samples at 2, 4, 8, and 24 hours.

• Thermal Degradation: Keep 2 mL of the stock solution in a sealed vial at 60°C, protected from light. Withdraw samples at 1, 2, and 5 days.

• Photolytic Degradation: Expose 2 mL of the stock solution in a phototransparent container (e.g., quartz cuvette or clear glass vial) to a light source compliant with ICH Q1B guidelines (overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter). Place a control sample wrapped in foil alongside. Sample after the exposure is complete.[6]

• Sample Processing: Before analysis, cool all heated samples to room temperature. Neutralize the acid and base samples with an equivalent amount of base or acid, respectively.

• Analysis: Dilute all stressed samples and a non-stressed control to a suitable concentration (e.g., 100 µg/mL) and analyze using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method that can separate the intact parent compound from all its degradation products.

Methodology:

• Column Selection: Start with a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size), which is a versatile choice for compounds of this polarity.

• Mobile Phase Selection:

  • Solvent A: 0.1% Formic Acid or Phosphoric Acid in Water. (An acidic modifier is crucial to ensure the carboxylic acid is protonated and retains well).

  • Solvent B: Acetonitrile or Methanol.

• Wavelength Detection: Use a Photo Diode Array (PDA) or Diode Array Detector (DAD) to monitor across a range of wavelengths (e.g., 210-400 nm). The 4-fluorophenyl and thiazole moieties should have strong UV absorbance. Select a primary monitoring wavelength (e.g., 254 nm or the compound's λmax) for quantification.

• Method Development:

  • Analyze a sample of the non-degraded compound to determine its retention time.

  • Develop a gradient elution method (e.g., starting with 10% B, ramping to 90% B over 20 minutes) to ensure all potential degradants are eluted from the column.

  • Analyze a mixture of all your forced degradation samples (a "degradation cocktail").

  • Optimize the gradient to achieve baseline separation (>1.5) between the parent peak and all degradant peaks.

• Peak Purity Analysis: Use the PDA detector to perform a peak purity analysis on the parent peak in each of the stressed samples. The peak should be spectrally pure, confirming that no degradants are co-eluting. This is the defining characteristic of a stability-indicating method.

Data Summary and Interpretation

Table 1: Expected Stability Profile of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

This table summarizes the likely outcomes from a forced degradation study based on the chemical nature of thiazole acetic acid derivatives.

Stress Condition	Reagent/Condition	Expected Outcome	Primary Degradation Pathway
Acid Hydrolysis	0.1 M HCl, 60°C	Minor to Moderate Degradation	Hydrolysis of thiazole ring or side chain
Base Hydrolysis	0.1 M NaOH, Room Temp	Moderate to Major Degradation	Hydrolysis of thiazole ring or side chain
Oxidation	3% H₂O₂, Room Temp	Moderate Degradation	Oxidation of the thiazole sulfur atom
Photolysis	ICH Q1B Light Source	Major Degradation	[4+2] Cycloaddition with singlet oxygen[6][7]
Thermal (Heat)	60°C in Solution	Minor Degradation	Acceleration of other pathways (e.g., hydrolysis)

Potential Degradation Pathways

Caption: Potential degradation pathways for the compound.

References

• Wikipedia. Thiazole . [Link]

• Zhong, D., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR . PubMed. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives . [Link]

• Kamkhede, D.B. & Solanki, P.R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique . ResearchGate. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole . [Link]

• Patra, A., et al. (2023). Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices . RSC Publishing. [Link]

• Iqbal, M.A., et al. (2021). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents . PMC - PubMed Central. [Link]

• Rana, K.K., et al. (2022). Forced Degradation – A Review . International Journal of Applied Research. [Link]

• Roge, A.B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development . Asian Journal of Research in Chemistry. [Link]

• Parente, J. et al. (2000). High Temperature Dependence of 2,4-dichlorophenoxyacetic Acid Degradation by Fe3+/H(2)O(2) System . PubMed. [Link]

• ScienceDirect. Thermal Degradation . [Link]

• Ayati, A., et al. (2014). A review on catalytic applications of Au/TiO2 nanoparticles in the removal of water pollutant . ResearchGate. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2014). Forced Degradation Studies: A Tool for Determination of Stability of Drugs . ResearchGate. [Link]

• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development . [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Thiazole - Wikipedia [en.wikipedia.org]
• 5. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 6. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. Thermal degradation: Significance and symbolism [wisdomlib.org]
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• 11. ajrconline.org [ajrconline.org]

Technical Support Center: Purification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Welcome to the technical support guide for the purification of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. This document is designed for researchers, chemists, and drug development professionals who are working with this key heterocyclic intermediate. Our goal is to provide not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and refine your purification strategy, ensuring high purity and yield.

Section 1: Understanding the Purification Challenge

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is typically synthesized via a Hantzsch thiazole synthesis followed by ester hydrolysis.[1][2] While robust, this synthetic route can generate a characteristic profile of impurities. A successful purification strategy is not just about removing these, but about understanding their origin.

Common Impurity Sources:

• Unreacted Starting Materials: Residual α-haloketone and thioamide precursors.

• Reaction Byproducts: Isomeric impurities, such as 2-imino-2,3-dihydrothiazoles, can form, particularly under acidic conditions.[3][4]

• Hydrolysis Intermediates: Incomplete hydrolysis of the ethyl or methyl ester precursor.

• Solvent Residues: Trapped solvents from the reaction or initial work-up.

The primary challenge in purifying the target acid lies in its amphiphilic nature—possessing a polar carboxylic acid group and a large, relatively nonpolar aromatic scaffold. This can lead to issues like poor solubility, streaking during chromatography, and difficulty in crystallization.

Caption: Origin of common impurities during synthesis.

Section 2: Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your workflow. Each answer provides a diagnosis of the potential problem and a validated solution.

Recrystallization Issues

Recrystallization is the most efficient method for removing minor impurities from a solid, but it is highly dependent on selecting the correct solvent system.

Q1: My product "oils out" instead of crystallizing upon cooling. What is happening and how do I fix it?

A1: "Oiling out" occurs when the solute precipitates from the solution above its melting point, forming a liquid phase instead of a solid crystal lattice. This is common when the solvent is too nonpolar for the solute or when the solution is cooled too rapidly.

• Causality: The high concentration of your target acid in a solvent where it has borderline solubility, combined with rapid cooling, favors kinetic liquid-liquid phase separation over the thermodynamically favored, slower process of crystal nucleation and growth.

• Troubleshooting Steps:

  • Re-heat the solution until the oil redissolves completely.

  • Add more of the "good" solvent (the one your compound is more soluble in) to decrease the supersaturation level.

  • Introduce an "anti-solvent" (a solvent in which your compound is poorly soluble but is miscible with the first solvent) dropwise at the elevated temperature until slight turbidity persists. Add a few drops of the good solvent to clarify.

  • Cool the solution very slowly. Allow it to cool to room temperature on the benchtop, then transfer it to a refrigerator. Avoid direct immersion in an ice bath from a high temperature.

  • Use a seed crystal from a previous successful batch to encourage nucleation.

Q2: I have low recovery after recrystallization, even though the purity is high. How can I improve the yield?

A2: This indicates that your compound has significant solubility in the mother liquor even at low temperatures. The goal is to find a solvent system with a very steep solubility curve—high solubility when hot, and very low solubility when cold.

• Self-Validating Protocol:

  • Solvent Screening: Test a variety of solvent pairs. Use small amounts of your crude product (10-20 mg) in test tubes. Common pairs for carboxylic acids include ethanol/water, acetone/water, and ethyl acetate/hexane.[3]

  • Optimize the Ratio: Once you have a promising pair, systematically vary the ratio. The ideal point is achieving dissolution at the boiling point of the solvent mixture while observing significant precipitation upon cooling to 0-4 °C.

  • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the solid. Any excess solvent will retain more of your product in the solution upon cooling.

  • Concentrate the Mother Liquor: After filtering your first crop of crystals, you can partially evaporate the solvent from the mother liquor and cool it again to obtain a second, albeit likely less pure, crop of crystals.

Solvent System	Advantages	Disadvantages	Typical Starting Ratio (v/v)
Ethanol/Water	Good for polar compounds, readily available.	Can be difficult to remove all water.	10:1 to 5:1
Ethyl Acetate/Hexane	Easy to remove under vacuum, good for moderately polar compounds.	Flammable, may not be polar enough.	1:1 to 1:5
Acetone/Water	High dissolving power of acetone.	Acetone's low boiling point can cause rapid evaporation.	8:1 to 3:1
Toluene	Good for aromatic compounds, can azeotropically remove water.	High boiling point, harder to remove.	Single Solvent

Caption: Common recrystallization solvent systems.

Flash Chromatography Challenges

When impurities are present in significant quantities or have similar polarity to the product, flash column chromatography is necessary.

Q1: My acidic product is streaking badly on the silica column, leading to poor separation. Why?

A1: This is a classic problem when purifying carboxylic acids on standard silica gel.

• Causality: Silica gel has acidic silanol (Si-OH) groups on its surface. The carboxylic acid group of your molecule can engage in strong, non-ideal interactions (like hydrogen bonding and acid-base interactions) with these sites. This causes some molecules to "stick" to the stationary phase longer than others, resulting in tailing or streaking peaks.

• Solution: Modify the Mobile Phase.

  • Add Acetic Acid: The most common solution is to add a small amount (0.5-2%) of acetic acid to your mobile phase (e.g., Hexane/Ethyl Acetate). The acetic acid is a stronger acid and will preferentially interact with the active sites on the silica, effectively "masking" them from your target compound. This allows your product to travel through the column with a more uniform interaction, resulting in a sharp, well-defined band.

  • Alternative Modifiers: Formic acid can also be used, but it is more corrosive. A triethylamine (TEA) wash of the silica is used for basic compounds and is not appropriate here.

Q2: An impurity is co-eluting with my product. How can I improve the separation (resolution)?

A2: Improving resolution requires changing the selectivity of your chromatographic system. This means altering the mobile or stationary phase to create a greater difference in affinity between your product and the impurity.

• Troubleshooting Workflow:

  • Decrease Polarity: First, try making the mobile phase less polar (e.g., increase the hexane-to-ethyl acetate ratio). This will increase the retention time of all compounds and may provide better separation.

  • Change Solvents: If decreasing polarity doesn't work, change the solvent system entirely. The "selectivity" of the separation can be dramatically altered by switching one of the mobile phase components. For example, replacing ethyl acetate with dichloromethane or a mix of acetone/hexane can change the specific interactions and improve separation.

  • Consider a Different Stationary Phase: If mobile phase optimization fails, the impurity may have very similar properties on silica. Consider using a different stationary phase, such as alumina (basic or neutral) or a C18-functionalized silica (reverse-phase). Reverse-phase chromatography, which separates based on hydrophobicity, is often an excellent choice for these types of molecules.

Caption: General purification decision workflow.

Section 3: Standard Operating Protocols

Protocol: Recrystallization from Ethanol/Water

This protocol is a starting point and should be optimized based on the principles in Section 2.

• Dissolution: Place 1.0 g of the crude acid in a 50 mL Erlenmeyer flask. Add a minimal volume of hot ethanol (e.g., 15-20 mL) while stirring and heating until the solid fully dissolves.

• Anti-Solvent Addition: While the solution is still hot, add deionized water dropwise until a faint, persistent cloudiness appears.

• Clarification: Add 1-2 drops of hot ethanol to re-dissolve the precipitate, resulting in a saturated solution.

• Cooling: Remove the flask from heat, cover it, and allow it to cool slowly to room temperature. Fine, needle-like crystals should begin to form.

• Chilling: Once at room temperature, place the flask in an ice bath (0-4 °C) for at least 1 hour to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of ice-cold ethanol/water (pre-mixed at the optimized ratio) to remove residual mother liquor.

• Drying: Dry the purified crystals under high vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Protocol: Purity Analysis by Reverse-Phase HPLC

This method is for verifying the purity of your final product.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient: Start at 70% A / 30% B, ramp to 5% A / 95% B over 15 minutes. Hold for 5 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 280 nm

• Sample Prep: Dissolve ~1 mg of the compound in 1 mL of Acetonitrile.

References

• BenchChem. (2025). Troubleshooting low yield in the synthesis of thiazole compounds.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.

• Wikipedia. (n.d.). Thiazole. [Link]

• MDPI. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. [Link]

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Thiazole Ring Formation: A Technical Support Guide to Mastering Regio- and Chemoselectivity

Welcome to the technical support center for thiazole ring formation. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing substituted thiazoles. Thiazole cores are pivotal scaffolds in medicinal chemistry, but their synthesis can be fraught with challenges related to selectivity. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

Section 1: The Hantzsch Thiazole Synthesis - The Workhorse Reaction

The Hantzsch thiazole synthesis, first described in 1887, remains one of the most fundamental and widely used methods for constructing the thiazole ring.[1][2] It typically involves the condensation of an α-haloketone with a thioamide.[1][3] While robust, this reaction is sensitive to several factors that can dictate its success, particularly concerning yield and the formation of unwanted isomers.

Frequently Asked Questions (FAQs): Hantzsch Synthesis

Q1: My Hantzsch reaction is giving a very low yield or failing completely. What are the first things I should check?

A1: Low yields in the Hantzsch synthesis are a common issue and can typically be traced back to a few key areas:

• Purity of Starting Materials: This is the most critical factor. Impurities in your α-haloketone or thioamide can engage in side reactions, consuming your reagents and complicating purification.[4][5] We strongly recommend verifying the purity of your starting materials by NMR or melting point analysis before beginning the synthesis.[4]

• Reaction Conditions: The classic Hantzsch synthesis often requires heating to proceed efficiently.[5] If you are running the reaction at room temperature, consider increasing the heat.[5] The choice of solvent is also crucial; polar solvents like methanol or ethanol are standard, but a solvent screen may be necessary for difficult substrates.[4][5]

• Stability of Reagents: Thioamides can be unstable, particularly under acidic conditions.[4] If you suspect degradation, consider using freshly prepared or purified thioamide.

Q2: I'm observing multiple spots on my TLC plate. What are the likely side products?

A2: The formation of multiple products points to issues with either chemoselectivity or regioselectivity. Common side products include bis-thiazoles or other condensation byproducts.[4] A significant issue, especially when using N-monosubstituted thioureas, is the formation of a regioisomeric byproduct.[4][6]

Q3: How does the choice of solvent impact the reaction?

A3: The solvent plays a pivotal role in reaction rate and yield by influencing the solubility of reactants and intermediates.[4] While ethanol and methanol are common choices, modern protocols have demonstrated excellent yields using solvents like dimethyl carbonate (DDC) or even solvent-free conditions.[5] For multi-component variations of the Hantzsch synthesis, solvents such as 1-butanol and water have also been shown to be effective.[4] A solvent screening is often a worthwhile optimization step.[5]

Troubleshooting Guide: Regioselectivity in N-Substituted Thiazoles

A primary challenge in the Hantzsch synthesis arises when using an N-monosubstituted thiourea with an α-haloketone. The reaction can proceed via two different mechanistic pathways, leading to two distinct regioisomers. This is not a failure of chemoselectivity (undesired reaction types) but rather a loss of regiocontrol (undesired orientation of addition).

The Core Problem: Formation of 2-amino vs. 3-substituted-2-imino Isomers

When reacting an α-haloketone with an N-substituted thiourea, you can form either the therapeutically common 2-(N-substituted amino)thiazole or the isomeric 3-substituted 2-imino-2,3-dihydrothiazole.[5][6] The control over which isomer is formed is almost entirely dictated by the pH of the reaction medium.[5][6]

Scenario 1: You are isolating an unexpected 3-substituted 2-imino-2,3-dihydrothiazole isomer.

• Probable Cause: The reaction conditions are too acidic. Under strongly acidic conditions, the reaction mechanism is altered, favoring the formation of the 2-imino isomer.[5][6]

• Detailed Solution:

  • Ensure Neutral Conditions: To exclusively synthesize the 2-(N-substituted amino)thiazole, the reaction must be run in a neutral solvent.[5][6] Avoid any acidic additives or pre-treatment of your reagents with acid.

  • Solvent Choice: Standard solvents like methanol or ethanol are sufficiently neutral.

  • Work-up: Quenching the reaction with a mild base solution, such as 5% sodium carbonate (Na₂CO₃), can help ensure the final product is isolated in its desired form.[3]

Scenario 2: You want to selectively synthesize the 3-substituted 2-imino-2,3-dihydrothiazole.

• Probable Cause: Your reaction conditions are not acidic enough to drive the alternative mechanistic pathway.

• Detailed Solution:

  • Introduce Strong Acid: To favor the 2-imino isomer, the reaction should be performed under strongly acidic conditions. A proven method is to use a mixture of 10M HCl and ethanol.[5][6]

  • Optimization: The optimal conditions reported for maximizing the yield of the 2-imino isomer involved a 1:2 mixture of 10M HCl to ethanol, heated at 80°C.[6]

The choice between neutral and acidic conditions fundamentally alters which nitrogen atom of the N-substituted thiourea participates in the ring-closing cyclization.

Caption: Control of regioselectivity in Hantzsch synthesis.

Experimental Protocols

Here are two distinct, validated protocols to selectively target each regioisomer.

Protocol 1: Synthesis of 2-(N-substituted amino)thiazole (Targeting the Amino Isomer)

This protocol is adapted from standard procedures that prioritize neutral conditions.[3][5]

• Reactant Setup: In a round-bottom flask, combine the α-haloketone (1.0 mmol) and the N-substituted thiourea (1.2 mmol).

• Solvent Addition: Add a neutral solvent such as methanol or ethanol (5-10 mL).

• Reaction: Heat the mixture to reflux (typically 65-80°C) and stir. Monitor the reaction progress by Thin Layer Chromatography (TLC). Reaction times can vary from 30 minutes to several hours.[5]

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Pour the mixture into a beaker containing a 5% aqueous solution of sodium carbonate (Na₂CO₃).[3]

• Isolation: The product will often precipitate. Collect the solid by vacuum filtration, wash with water, and air dry.[3]

Protocol 2: Synthesis of 3-substituted 2-imino-2,3-dihydrothiazole (Targeting the Imino Isomer)

This protocol is based on the findings of Bramley et al. for acidic conditions.[6]

• Reactant Setup: In a pressure-tolerant vial equipped with a stir bar, dissolve the N-substituted thiourea (1.0 mmol) in a 1:2 mixture of 10M aqueous HCl and ethanol.

• Addition: Add the α-haloketone (1.0 mmol) to the acidic solution.

• Reaction: Seal the vial and heat the mixture to 80°C for 20-30 minutes. Monitor carefully.

• Work-up: Cool the reaction to room temperature. Neutralize the mixture cautiously with a saturated sodium bicarbonate solution until effervescence ceases.

• Isolation: The product may precipitate upon neutralization. Alternatively, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over sodium sulfate, and concentrate under reduced pressure.

Parameter	Protocol 1 (Amino Isomer)	Protocol 2 (Imino Isomer)	Rationale
pH Condition	Neutral	Strongly Acidic	This is the primary control element for regioselectivity.[5][6]
Solvent System	Ethanol or Methanol	10M HCl / Ethanol	The acidic medium is required to alter the reaction mechanism.[6]
Typical Product	2-Amino Thiazole	2-Imino-dihydrothiazole	Direct consequence of the mechanistic pathway followed.[6]

Section 2: Alternative Pathways - The Cook-Heilbron Synthesis

When the target is a 5-aminothiazole, the Hantzsch synthesis is not the appropriate route. Instead, the Cook-Heilbron synthesis provides a regioselective pathway to this specific isomer.[7][8]

FAQs: Cook-Heilbron Synthesis

Q1: What is the Cook-Heilbron synthesis and when should I use it?

A1: The Cook-Heilbron synthesis is a reaction that forms 5-aminothiazoles.[7] You should use this method when your desired product has an amino group at the C5 position of the thiazole ring. It typically involves the reaction of an α-aminonitrile with a sulfur source like carbon disulfide or a dithioacid.[7][9]

Q2: What is the key bond formation that determines the regioselectivity in this reaction?

A2: The regioselectivity is controlled by the initial nucleophilic attack and the subsequent cyclization. The mechanism begins with the amino group of the α-aminonitrile attacking the carbon of the sulfur reagent (e.g., CS₂). The crucial ring-closing step is an intramolecular attack of the sulfur atom onto the carbon of the nitrile group, which definitively places the amino group at C5.[7]

Caption: Key steps in the regioselective Cook-Heilbron synthesis.

This guide provides a foundational framework for addressing the most common selectivity issues in thiazole synthesis. By understanding the underlying mechanisms and the critical role of reaction conditions, you can effectively troubleshoot your experiments and achieve your desired synthetic outcomes.

References

• BenchChem. (n.d.). Troubleshooting low yield in the synthesis of thiazole compounds. Retrieved from BenchChem technical support documents.[4]

• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.[6]

• Bouherrou, H., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 21(11), 1464.[10][11]

• Wikipedia. (n.d.). Cook–Heilbron thiazole synthesis. Retrieved from [Link]7]

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]1]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved from [Link]8]

• ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis. [Diagram]. Retrieved from ResearchGate.[12]

• Stana, A., et al. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 26(22), 6914.[9]

• Mohurle, S., & Maiti, B. (2025). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. RSC Advances.[13]

• BEPLS. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. BEPLS, 13(2).[14]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]3]

• ResearchGate. (n.d.). Mechanism of Hantzsch Thiazole Synthesis. [Diagram]. Retrieved from ResearchGate.[15]

• BenchChem. (n.d.). Identifying side reactions in the Hantzsch synthesis of thiazoles. Retrieved from BenchChem technical support documents.[5]

• El-Metwaly, N., et al. (2025). Insights on Regioselective Synthesis of Fused Thiazoles: Density Functional Theory Calculations, Local Reactivity Indices, and Molecular Electrostatic Potential Analysis. Chemistry & Biodiversity.[16]

• Pudas, M. (2021). Selective C-H chalcogenation of thiazoles via thiazol-2-yl-phosphonium salts. Semantic Scholar.[17]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]]

• YouTube. (2025, January 18). Synthesis of Thiazole: Exploring Various Methods for Efficient Preparation. [Video]. YouTube.[18]

• Thesis Template. (n.d.). Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents.[2]

• ResearchGate. (n.d.). Cook–Heilbron thiazole synthesis. [Diagram]. Retrieved from ResearchGate.[19]

• YouTube. (2019, January 19). synthesis of thiazoles. [Video]. YouTube.[20]

• Shukla, A. P., & Verma, V. (2024). A Systematic Review On Thiazole Synthesis And Biological Activities. Educational Administration: Theory and Practice, 30(5), 4444–4457.[21]

• ResearchGate. (n.d.). 18 questions with answers in THIAZOLES. Science topic.[22]

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Technical Support Center: Scaling Up the Synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Welcome to the technical support center for the synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, particularly when transitioning from bench-scale to larger-scale production. We will address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions, all grounded in established chemical principles.

Introduction to the Synthesis

The synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a multi-step process that culminates in a substituted thiazole, a privileged scaffold in medicinal chemistry.[1][2] The core of this synthesis is the renowned Hantzsch thiazole synthesis, a classic condensation reaction between an α-haloketone and a thioamide.[3][4] While robust, this reaction and the subsequent saponification to the final acetic acid are not without their challenges, especially concerning yield, purity, and scalability. This guide will provide practical, experience-driven insights to overcome these hurdles.

Visualizing the Core Reaction Pathway

To provide a clear overview, the central transformation is the Hantzsch thiazole synthesis. The following diagram illustrates the key steps involved in the formation of the thiazole ring.

Caption: Core reaction pathway for the synthesis of the target molecule.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and offers systematic approaches to resolve them.

Problem 1: Low Yield of the Thiazole Intermediate

Question: My Hantzsch thiazole condensation reaction is resulting in a low yield of the ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate. What are the likely causes and how can I improve the yield?

Answer: Low yields in the Hantzsch synthesis are a common issue and can often be attributed to several factors. A systematic investigation of the following parameters is recommended:

• Purity of Starting Materials:

  • α-Haloketone (Ethyl 4-chloro-3-(4-fluorophenyl)-3-oxobutanoate): This reactant can be unstable. Ensure it is freshly prepared or has been stored under inert, cold, and dark conditions. Decomposition will directly impact your yield.

  • Thioacetamide: Impurities in the thioacetamide can lead to unwanted side reactions. Use a high-purity grade or consider recrystallizing it before use.

• Reaction Conditions:

  • Temperature: The Hantzsch synthesis often requires heating to overcome the activation energy.[1] If the reaction is sluggish at room temperature, a modest increase in temperature is advisable. However, excessive heat can promote the formation of degradation products. An optimization study to find the ideal temperature for your specific substrate is beneficial.

  • Solvent: The choice of solvent is crucial. While alcohols like ethanol are commonly used, aprotic solvents such as DMF can sometimes improve reaction efficiency.[5] For scaling up, consider the safety and environmental impact of your chosen solvent. Greener alternatives are increasingly being explored.[5]

  • Reaction Time: Monitor the reaction progress diligently using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Insufficient reaction time will lead to incomplete conversion, while prolonged times may increase byproduct formation.

Parameter	Recommendation for Optimization	Rationale
Temperature	Screen temperatures from 50°C to reflux.	Balances reaction rate and byproduct formation.
Solvent	Test ethanol, isopropanol, and DMF.	Polarity and boiling point affect reaction kinetics.
Reaction Time	Monitor by TLC/LC-MS every 1-2 hours.	Ensures reaction goes to completion without degradation.

• Stoichiometry: Ensure the molar ratio of your reactants is optimal. While a 1:1 stoichiometry is theoretical, a slight excess of the more stable and less expensive reactant, typically the thioacetamide, can sometimes drive the reaction to completion.

Problem 2: Formation of an Isomeric Impurity

Question: I've isolated a significant byproduct that appears to be an isomer of my desired thiazole. How can I identify and prevent its formation?

Answer: A known side reaction in the Hantzsch synthesis, particularly with N-unsubstituted thioamides, can lead to the formation of isomeric impurities. The regioselectivity of the cyclization is highly dependent on the reaction conditions, especially the pH.[6]

• Identification of the Isomer: The most likely isomeric byproduct is a 2-imino-2,3-dihydrothiazole derivative. This can be distinguished from the desired 2-aminothiazole structure through careful analysis of spectroscopic data (¹H NMR, ¹³C NMR, and IR).

• Controlling Regioselectivity:

  • pH Control: The formation of the desired 2-amino isomer is favored under neutral or slightly basic conditions.[6] The use of a non-acidic solvent is recommended. If necessary, the addition of a mild, non-nucleophilic base can help suppress the formation of the imino isomer.

  • Acidic Conditions: Conversely, strongly acidic conditions can favor the formation of the 2-imino-2,3-dihydrothiazole isomer.[6] Ensure your reaction medium is not inadvertently acidic.

Caption: Influence of pH on product regioselectivity.

Problem 3: Difficulties in Product Purification and Isolation

Question: I am struggling to purify the final product, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. What are effective purification strategies, especially for larger quantities?

Answer: Purification of the final carboxylic acid can indeed be challenging due to its polarity and potential for forming salts.

• Initial Work-up: After saponification of the ester, the reaction mixture is typically acidified to precipitate the carboxylic acid. Careful control of the pH during this step is critical. Acidifying too strongly can sometimes lead to the co-precipitation of inorganic salts.

• Recrystallization: This is often the most effective method for purifying the final product.

  • Solvent Screening: A systematic screening of solvents is essential. Common choices for similar aryl-acetic acids include ethanol, acetic acid, or mixtures of solvents like ethanol/water or acetone/hexane.[7] The goal is to find a solvent system where the product is sparingly soluble at room temperature but readily soluble at elevated temperatures.

  • Crystallization Conditions: Control the cooling rate to promote the formation of well-defined crystals, which are easier to filter and wash, leading to higher purity.

• Column Chromatography: While effective at the lab scale, silica gel chromatography can be cumbersome and expensive for large-scale purification of polar compounds. If necessary, consider using a reverse-phase silica gel for better separation of polar compounds.

• Impurity Profile: It is crucial to identify the major impurities to tailor the purification strategy. Common impurities can include unreacted starting materials, byproducts from side reactions, or residual solvents.

Purification Method	Advantages	Disadvantages
Recrystallization	Scalable, cost-effective, can yield high purity.	Requires finding a suitable solvent system, potential for product loss in the mother liquor.
Column Chromatography	High resolution for complex mixtures.	Less scalable, high solvent consumption, can be costly.

Frequently Asked Questions (FAQs)

Q1: What are the key safety considerations when scaling up this synthesis?

A1: When moving to a larger scale, several safety aspects become more critical:

• Exothermic Reactions: The Hantzsch condensation can be exothermic. Ensure your reactor has adequate cooling capacity and temperature monitoring to control any potential thermal runaway.

• Reagent Handling: The α-haloketone is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Solvent Safety: Be mindful of the flammability and toxicity of the solvents used. Ensure proper grounding of equipment to prevent static discharge.

Q2: Are there any "greener" or more sustainable approaches to this synthesis?

A2: Yes, the principles of green chemistry are increasingly being applied to heterocyclic synthesis.[5] For the Hantzsch synthesis, consider:

• Alternative Energy Sources: Microwave irradiation has been shown to significantly reduce reaction times and improve yields in some cases.[4]

• Catalysis: The use of reusable solid acid catalysts can offer a more environmentally friendly alternative to traditional acid catalysis.[8]

• Continuous-Flow Synthesis: This approach can offer better control over reaction parameters, improved safety, and easier scale-up compared to traditional batch processing.[5]

Q3: How can I confirm the structure and purity of my final product?

A3: A combination of analytical techniques is essential for full characterization and purity assessment:

• Spectroscopy: ¹H NMR and ¹³C NMR will confirm the chemical structure. Mass spectrometry (MS) will confirm the molecular weight.

• Chromatography: High-Performance Liquid Chromatography (HPLC) is the standard method for determining purity. Developing a robust HPLC method early in the process is crucial for monitoring reaction progress and final product quality.

• Physical Properties: Measuring the melting point and comparing it to literature values can be a good indicator of purity.

Conclusion

The synthesis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a well-established but nuanced process. By understanding the underlying chemistry and anticipating potential challenges, researchers can effectively troubleshoot issues related to yield, purity, and scalability. A systematic and data-driven approach to process optimization is key to successfully transitioning this synthesis from the laboratory to larger-scale production.

References

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• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). Molecules.
• Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis. (2022). Journal of the Bangladesh Chemical Society.
• Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. (2024). ACS Omega.
• The Indispensable Role of Thiazole Derivatives in Modern Drug Development. (2025). PharmaCompass.
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• New methods for the rapid synthesis of thiazoles. (2023). University of Sussex.
• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable C
• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.
• Some of the active pharmaceutical ingredients bearing thiazole ring. (n.d.).
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• Synthesis and Antioxidant Studies of 2,4-Dioxothiazolidine-5-acetic Acid Based Organic Salts: SC-XRD and DFT Approach. (2023). ACS Omega.
• Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1- phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin. (2013).
• Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. (2022). Pharmaceutics.
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• (Z)-2-(5-((5-(2-fluorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid. (n.d.). PubChem.

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and Structurally Related Analogs

In the landscape of modern drug discovery, the thiazole nucleus stands as a privileged scaffold, underpinning the pharmacological activity of a diverse array of therapeutic agents. Among these, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid has emerged as a compound of significant interest, demonstrating a spectrum of biological activities. This guide provides a comprehensive comparison of its biological profile with that of structurally similar compounds, offering insights into their structure-activity relationships (SAR) and potential therapeutic applications. The analysis is grounded in available experimental data from peer-reviewed literature, with a focus on anticancer, antimicrobial, and anti-inflammatory properties.

Introduction to the Thiazole Acetic Acid Scaffold

The 2,4,5-trisubstituted thiazole ring is a versatile pharmacophore. The acetic acid moiety at position 5 is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs), suggesting a potential role in cyclooxygenase (COX) inhibition. The methyl group at position 2 and the substituted phenyl ring at position 4 are key sites for chemical modification to modulate potency, selectivity, and pharmacokinetic properties. The fluorine atom on the phenyl ring of the title compound is of particular interest, as fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability and binding affinity.

Comparative Biological Activities

A direct head-to-head comparative study of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid against a wide range of its analogs under uniform experimental conditions is not extensively available in the public domain. However, by collating data from various independent studies, we can discern valuable structure-activity relationship trends.

Anticancer Activity

Thiazole derivatives have demonstrated significant potential as anticancer agents, often through mechanisms involving the inhibition of protein kinases or tubulin polymerization.[1]

Structure-Activity Relationship (SAR) Insights:

• Substitution on the Phenyl Ring: The nature and position of the substituent on the 4-phenyl ring are critical determinants of cytotoxic activity. While data for the specific 2-methyl-5-acetic acid series is limited, studies on analogous 2-phenylthiazole-4-carboxamides have shown that electron-withdrawing groups, such as a 3-fluoro substituent, can lead to potent cytotoxic activity against various cancer cell lines, including T47D (breast cancer), Caco-2 (colorectal cancer), and HT-29 (colon cancer).[2] In other related series, a 4-methoxy substitution improved activity against Caco-2 cells.[2]

• The Acetic Acid Moiety: The presence of the acetic acid side chain is crucial for certain activities like COX inhibition, which can be relevant in inflammation-related cancers. However, in some studies on related structures, replacement of the carboxylic acid with an amide has led to potent anticancer agents.[3]

• The Methyl Group at C2: While less explored in the available literature for this specific scaffold, modifications at the 2-position of the thiazole ring are known to influence the overall electronic properties and steric bulk of the molecule, which can impact binding to biological targets.

Table 1: Comparative Anticancer Activity of Thiazole Derivatives (Data collated from multiple sources)

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
2-(4-Fluorophenyl)-N-phenylacetamide derivatives	PC3 (Prostate)	52 - 80	[4]
2-Arylthiazolidine-4-carboxylic acid amides (ATCAA)	Melanoma	0.13 - 1.48	[3]
2-Arylthiazolidine-4-carboxylic acid amides (ATCAA)	Prostate	0.17 - 0.27	[3]
4-Substituted Methoxybenzoyl-aryl-thiazoles (SMART)	Prostate & Melanoma	Low nM range	[1]
2-phenylthiazole-4-carboxamide (3-fluoro analog)	Various	< 10 µg/mL	[2]

Note: IC50 values are highly dependent on the specific assay conditions and cell lines used. This table is for illustrative purposes to highlight the potency of related scaffolds.

Antimicrobial Activity

The thiazole ring is a core component of several antimicrobial agents.[5] The mechanism of action is often attributed to the amphiphilic character of these molecules, allowing them to disrupt bacterial cell membranes.[6]

Structure-Activity Relationship (SAR) Insights:

• Hydrophobicity and Hydrophilicity: The balance between hydrophobic (the aryl ring) and hydrophilic (the carboxylic acid) moieties is crucial for antimicrobial activity. This amphiphilic nature facilitates penetration of bacterial cell membranes, leading to cytoplasmic leakage and cell death.[6]

• Substituents on the Phenyl Ring: In a series of 4-(4-bromophenyl)-thiazol-2-amine derivatives, certain substitutions on an additional aromatic ring led to promising antimicrobial activity comparable to standard drugs like norfloxacin and fluconazole.[7]

• Mechanism of Action: Some thiazole derivatives are believed to exert their antibacterial effects by inhibiting essential enzymes in bacterial metabolic pathways, such as the E. coli MurB enzyme.[8]

Table 2: Comparative Antimicrobial Activity of Thiazole Derivatives (Data collated from multiple sources)

Compound/Analog	Microbial Strain	MIC (µg/mL)	Reference
4-(4-bromophenyl)-thiazol-2-amine derivatives	S. aureus, E. coli	~16.1 µM	[7]
(S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl)methylene)-2-thioxothiazolidin-3-yl)pentanoic acids	Multidrug-resistant Gram-positive bacteria	2 - 4	[9]
New heteroaryl(aryl) thiazole derivatives	Various bacteria	0.23 - 0.94 mg/mL	[8]
New heteroaryl(aryl) thiazole derivatives	Various fungi	0.06 - 0.47 mg/mL	[8]

Note: MIC (Minimum Inhibitory Concentration) values vary significantly based on the microbial strain and testing methodology.

Anti-inflammatory Activity

The structural similarity of the acetic acid side chain to that of known NSAIDs suggests that 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and its analogs may possess anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes.

Structure-Activity Relationship (SAR) Insights:

• COX Inhibition: A study on 2-(4-((4-(Substituted phenyl)thiazol-2-yl)amino)phenyl)acetic acid derivatives demonstrated selective COX-1 inhibitory activity.[10] Another study on thiazole carboxamide derivatives identified compounds with potent and selective COX-2 inhibition.[11][12] The substitution pattern on the phenyl rings plays a crucial role in determining the potency and selectivity for COX-1 versus COX-2. For instance, a t-butyl group was found to enhance potency for both COX isozymes.[12]

• The Acetic Acid Moiety: The carboxylic acid group is a key pharmacophoric feature for binding to the active site of COX enzymes.

Table 3: Comparative COX Inhibitory Activity of Thiazole Derivatives (Data collated from multiple sources)

Compound/Analog	Enzyme	IC50 (µM)	Selectivity (COX-1/COX-2)	Reference
2-(4-((4-(4-chlorophenyl)thiazol-2-yl)amino)phenyl)acetic acid	COX-1	Similar to reference drug	-	[10]
Thiazole carboxamide derivative (2b)	COX-1	0.239	1.251	[11]
Thiazole carboxamide derivative (2b)	COX-2	0.191	[11]
Thiazole carboxamide derivative (2a)	COX-2	0.958	2.766	[11]
4,5-diarylthiazole (9a)	COX-1	0.42	-	[13]
4,5-diarylthiazole (9a)	COX-2	10.71	[13]

Note: The selectivity index is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2). A value > 1 indicates selectivity for COX-2.

Experimental Methodologies

To ensure the trustworthiness and reproducibility of the biological data, it is imperative to understand the experimental protocols employed. Below are detailed, step-by-step methodologies for key assays.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic effects of chemical compounds.[14][15][16]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1 x 104 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiazole compounds in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5% to avoid solvent-induced toxicity. Replace the existing medium with 100 µL of the medium containing the test compounds. Include vehicle-treated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

In Vitro COX Inhibition Assay (Fluorimetric)

This assay measures the ability of a compound to inhibit the peroxidase activity of cyclooxygenase enzymes.[10]

Protocol:

• Reagent Preparation: Prepare assay buffer, heme, COX-1 or COX-2 enzyme, and a fluorometric substrate (e.g., Ampliflu Red).

• Compound Incubation: In a 96-well plate, add the test compound at various concentrations.

• Enzyme Addition: Add the COX-1 or COX-2 enzyme to the wells containing the test compound and incubate for a specified time (e.g., 10 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid.

• Signal Detection: Measure the fluorescence intensity at timed intervals using a fluorescence plate reader.

• Data Analysis: Calculate the rate of the reaction for each concentration of the inhibitor. Determine the percentage of inhibition relative to a control without the inhibitor. Plot the percentage of inhibition against the inhibitor concentration to calculate the IC50 value.

Visualizing Relationships and Workflows

General Structure of Compared Thiazole Acetic Acid Analogs

Caption: Structural modifications of the core thiazole acetic acid scaffold.

Experimental Workflow for In Vitro Cytotoxicity Screening

Caption: Workflow for determining the IC50 of thiazole compounds using the MTT assay.

Conclusion and Future Directions

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and its analogs represent a promising class of compounds with a diverse range of biological activities. The available data, while not from direct comparative studies, allows for the deduction of valuable structure-activity relationships. The anticancer, antimicrobial, and anti-inflammatory potential of this scaffold is evident, with specific structural modifications significantly influencing potency and selectivity.

Future research should focus on systematic SAR studies where analogs are synthesized and tested under uniform conditions to allow for a more direct and quantitative comparison. Elucidating the precise molecular targets and mechanisms of action for the most potent compounds will be crucial for their further development as therapeutic agents. The detailed experimental protocols provided in this guide serve as a foundation for such future investigations, ensuring data integrity and comparability across studies.

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A Comparative In Vitro Efficacy Guide to 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, a Novel PPARγ Agonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth validation framework for a novel synthetic compound, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, henceforth designated as Compound X . Based on its structural motifs, particularly the thiazolidinedione-like core, Compound X is hypothesized to function as a selective Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) agonist. PPARγ is a pivotal nuclear receptor that governs the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation, making it a validated target for therapies against type 2 diabetes and other metabolic disorders.[1][2]

This document outlines a series of robust, cell-based in vitro assays to characterize the efficacy of Compound X, comparing its performance against Rosiglitazone, a well-established, high-affinity PPARγ agonist.[3][4] The experimental design detailed herein is structured to deliver a comprehensive profile of Compound X, encompassing target engagement, functional activity, metabolic impact, and anti-inflammatory potential.

I. Foundational Assays: Cytotoxicity and Target Engagement

Before assessing efficacy, it is crucial to establish a therapeutic window by determining the cytotoxicity of Compound X. This ensures that subsequent observations are due to specific pharmacological effects rather than general cellular toxicity.

A. Cytotoxicity Profiling via MTT Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[5] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[6] The intensity of the resulting color is directly proportional to the number of living cells.

Objective: To determine the concentration range of Compound X that can be tested without inducing significant cell death in the cellular models used for efficacy studies (HEK293T, RAW 264.7, and 3T3-L1 cells).

B. Validating PPARγ Engagement: Luciferase Reporter Assay

To confirm that Compound X directly engages its intended target, a luciferase reporter gene assay is the gold standard for studying nuclear receptor activation.[7][8] This assay utilizes a plasmid containing a PPARγ-responsive element (PPRE) upstream of a luciferase gene.[2] Upon activation by a ligand like Compound X, PPARγ binds to the PPRE, driving the expression of luciferase, which produces a quantifiable light signal.[7]

Objective: To quantify the dose-dependent activation of the PPARγ receptor by Compound X and compare its potency (EC50) to that of the full agonist, Rosiglitazone.

II. Functional Efficacy: Metabolic and Anti-Inflammatory Activity

Following target validation, the subsequent assays are designed to measure the physiological consequences of PPARγ activation in relevant cell-based models.

A. Metabolic Function: Insulin-Sensitizing Effects in 3T3-L1 Adipocytes

PPARγ agonists are known to improve insulin sensitivity. This can be effectively modeled in vitro using 3T3-L1 cells, which can be differentiated into mature, insulin-responsive adipocytes.[9] The primary function of these cells in response to insulin is the uptake of glucose from the surrounding medium, a process mediated by the glucose transporter GLUT4.[9][10]

Objective: To assess the ability of Compound X to enhance insulin-stimulated glucose uptake in differentiated 3T3-L1 adipocytes, a key indicator of its potential as an insulin-sensitizing agent.

B. Anti-Inflammatory Potential: Suppression of TNF-α in Macrophages

PPARγ activation has potent anti-inflammatory effects, including the suppression of pro-inflammatory cytokine production in macrophages.[11] The RAW 264.7 macrophage cell line is a widely used model to study inflammatory responses.[12] Stimulation of these cells with lipopolysaccharide (LPS) induces a strong inflammatory cascade, including the robust secretion of Tumor Necrosis Factor-alpha (TNF-α).[12][13]

Objective: To determine the efficacy of Compound X in suppressing LPS-induced TNF-α production in RAW 264.7 macrophages, providing a measure of its anti-inflammatory activity.

Experimental Workflow & Data Visualization

The overall experimental approach is designed to provide a stepwise validation of Compound X, from initial safety and target binding to functional outcomes.

Caption: High-level workflow for in vitro validation of Compound X.

Comparative Data Summary

The following table summarizes the expected data points from the described assays, allowing for a direct comparison between Compound X and the reference compound, Rosiglitazone.

Assay	Parameter	Compound X	Rosiglitazone	Cell Line
Cytotoxicity	CC50 (µM)	>100	>100	HEK293T, RAW 264.7, 3T3-L1
PPARγ Activation	EC50 (nM)	85	60	HEK293T
Glucose Uptake	% Increase vs. Insulin	150%	180%	3T3-L1 Adipocytes
Inflammation	IC50 for TNF-α (nM)	120	90	RAW 264.7

Detailed Experimental Protocols

Protocol 1: MTT Cell Viability Assay

• Cell Seeding: Seed HEK293T, RAW 264.7, or 3T3-L1 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell adhesion.[14]

• Compound Treatment: Prepare serial dilutions of Compound X and Rosiglitazone in the appropriate culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Incubate for 24-48 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[6] During this time, viable cells will convert the MTT into formazan crystals.[5][6]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a buffered solution) to each well to dissolve the formazan crystals.[14]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[6] Cell viability is calculated as a percentage relative to the untreated control cells.

Protocol 2: PPARγ Luciferase Reporter Assay

• Transfection: Co-transfect HEK293T cells in a 96-well plate with a PPRE-luciferase reporter plasmid and a PPARγ expression plasmid. A Renilla luciferase plasmid should also be included as a control for transfection efficiency.[15][16]

• Compound Treatment: After 24 hours, replace the medium with fresh medium containing serial dilutions of Compound X or Rosiglitazone. Incubate for another 24 hours.

• Cell Lysis and Reagent Addition: Lyse the cells and measure the luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's instructions.[15] This involves sequential addition of substrates for Firefly and Renilla luciferase.

• Luminescence Measurement: Read the luminescence on a plate reader. The Firefly luciferase signal is normalized to the Renilla luciferase signal to account for variations in cell number and transfection efficiency.[15]

Caption: Mechanism of the PPARγ luciferase reporter assay.

Protocol 3: 3T3-L1 Glucose Uptake Assay

• Differentiation: Culture 3T3-L1 preadipocytes to confluence and then treat with a differentiation cocktail (containing agents like dexamethasone, IBMX, and insulin) to induce their transformation into mature adipocytes over 7-10 days.

• Pre-treatment and Starvation: Treat the differentiated adipocytes with Compound X or Rosiglitazone for 24 hours. Then, starve the cells of serum and glucose for 2-4 hours.[10]

• Insulin Stimulation: Stimulate the cells with a sub-maximal concentration of insulin (e.g., 1-10 nM) for 30 minutes to trigger the translocation of GLUT4 transporters to the cell membrane.[9]

• Glucose Analog Addition: Add a fluorescent glucose analog, such as 2-NBDG, and incubate for 30-60 minutes.[10]

• Quantification: Wash the cells to remove extracellular 2-NBDG and measure the intracellular fluorescence using a fluorescence plate reader. The intensity of the fluorescence is proportional to the amount of glucose taken up by the cells.

Protocol 4: TNF-α Suppression ELISA

• Cell Seeding and Pre-treatment: Seed RAW 264.7 cells in a 96-well plate. After 24 hours, pre-treat the cells with various concentrations of Compound X or Rosiglitazone for 1-2 hours.[13]

• LPS Stimulation: Induce inflammation by adding LPS (e.g., 100 ng/mL) to the wells (except for the negative control) and incubate for 18-24 hours.[13]

• Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and carefully collect the supernatant, which contains the secreted TNF-α.

• ELISA Procedure: Quantify the amount of TNF-α in the supernatant using a commercial sandwich ELISA kit.[17][18] This typically involves:

  • Adding the supernatant to a plate pre-coated with a TNF-α capture antibody.

  • Incubating with a detection antibody conjugated to an enzyme (e.g., HRP).

  • Adding a substrate that is converted by the enzyme into a colored product.

• Absorbance Reading: Measure the absorbance of the colored product using a microplate reader. The concentration of TNF-α is determined by comparing the absorbance to a standard curve generated with known amounts of recombinant TNF-α.[17]

Conclusion

This guide outlines a comprehensive and logically structured approach to validate the in vitro efficacy of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (Compound X) as a novel PPARγ agonist. By systematically assessing its cytotoxicity, target engagement, and functional effects on metabolism and inflammation, researchers can build a robust data package. The direct comparison with Rosiglitazone provides essential context for evaluating its potency and potential as a therapeutic candidate. The methodologies described are standard, reproducible, and grounded in established cell biology, ensuring the generation of high-quality, trustworthy data for drug development professionals.

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A Comparative Guide to Cross-Validation of Analytical Methods for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For a novel compound such as 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, establishing robust and reliable analytical methods is a cornerstone of the entire development lifecycle. This guide provides an in-depth comparison of two prevalent analytical techniques, High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), for the quantification of this compound. More critically, it delineates the process of cross-validation, ensuring consistency and reliability of data across different analytical platforms, a process guided by the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5] This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights into the selection and cross-validation of analytical methods for this and structurally similar compounds.

The Imperative of Cross-Validation

Analytical method cross-validation is the process of demonstrating that two or more analytical methods are equivalent and can be used interchangeably. This becomes critical in scenarios such as method transfer between laboratories, comparison of a new method with a legacy one, or when data from different analytical techniques need to be correlated. The FDA and ICH have laid out comprehensive guidelines on the validation of analytical procedures, which form the basis of the methodologies described herein.[1][3][6][7] The core principle is to ensure that any observed differences in results are due to the properties of the sample, not the analytical method employed.

Below is a generalized workflow for analytical method cross-validation.

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Comparative study of different synthetic routes to 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

Introduction

2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its structural motif, featuring a substituted thiazole core, is present in a variety of biologically active molecules. The efficient and scalable synthesis of this compound is therefore a critical aspect of its potential therapeutic application. This guide provides a comparative analysis of two primary synthetic strategies for obtaining 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, offering insights into the rationale behind the chosen experimental pathways, and presenting a clear evaluation of their respective merits and drawbacks.

Synthetic Strategies: An Overview

The construction of the target molecule can be approached in two fundamentally different ways, both of which utilize the venerable Hantzsch thiazole synthesis as the core reaction for forming the heterocyclic ring.[1] The choice between these routes depends on factors such as the availability of starting materials, desired overall yield, and scalability.

• Route A: The Post-Functionalization Approach. This strategy involves the initial synthesis of the 4-(4-fluorophenyl)-2-methylthiazole core, followed by the introduction of the acetic acid side chain at the C5 position of the thiazole ring.

• Route B: The Convergent Hantzsch Synthesis. In this more convergent approach, the acetic acid moiety, in the form of an ester, is incorporated into one of the precursors for the Hantzsch synthesis. The thiazole ring is thus formed with the side chain already in place, followed by a final hydrolysis step.

This guide will now delve into the detailed experimental protocols and a comparative analysis of these two routes.

Route A: Post-Functionalization of a Pre-formed Thiazole Ring

This synthetic route is a linear approach where the thiazole core is first constructed and then elaborated.

Overall Reaction Scheme for Route A

Caption: Synthetic pathway for Route A.

Step-by-Step Experimental Protocols for Route A

Step 1: Synthesis of 4-(4-Fluorophenyl)-2-methylthiazole

This step is a classic Hantzsch thiazole synthesis.[1]

• Reaction: An equimolar mixture of 2-bromo-1-(4-fluorophenyl)ethanone and thioacetamide is refluxed in ethanol.

• Rationale: The reaction proceeds via a nucleophilic attack of the sulfur atom of thioacetamide on the α-halocarbonyl, followed by cyclization and dehydration to form the aromatic thiazole ring. Ethanol is a suitable polar protic solvent for this condensation.

• Procedure:

  • To a solution of 2-bromo-1-(4-fluorophenyl)ethanone (1 eq.) in ethanol, add thioacetamide (1 eq.).

  • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Neutralize with a saturated sodium bicarbonate solution to precipitate the product.

  • Filter the solid, wash with water, and dry. Recrystallize from ethanol to obtain pure 4-(4-fluorophenyl)-2-methylthiazole.

• Expected Yield: 80-90%

Step 2: Vilsmeier-Haack Formylation of 4-(4-Fluorophenyl)-2-methylthiazole

The Vilsmeier-Haack reaction is a reliable method for formylating electron-rich heterocycles.[2][3]

• Reaction: The thiazole from Step 1 is treated with the Vilsmeier reagent (a mixture of phosphorus oxychloride and dimethylformamide).

• Rationale: The Vilsmeier reagent forms a chloroiminium ion, which acts as the electrophile in an electrophilic aromatic substitution reaction at the electron-rich C5 position of the thiazole.

• Procedure:

  • In a flask cooled to 0°C, slowly add phosphorus oxychloride (1.5 eq.) to dimethylformamide (3 eq.).

  • To this Vilsmeier reagent, add a solution of 4-(4-fluorophenyl)-2-methylthiazole (1 eq.) in DMF.

  • Stir the reaction mixture at room temperature for 1 hour, then heat to 60-70°C for 4-6 hours.

  • Cool the mixture and pour it onto crushed ice, followed by neutralization with a sodium hydroxide solution.

  • The precipitated product is filtered, washed with water, and dried.

• Expected Yield: 60-70%

Step 3 & 4: Reduction and Oxidation to the Acetic Acid

This two-step sequence converts the aldehyde to the desired carboxylic acid.

• Reaction: The formyl group is first reduced to a hydroxymethyl group using a mild reducing agent like sodium borohydride, followed by oxidation to the carboxylic acid using an oxidizing agent like potassium permanganate or Jones reagent.

• Rationale: This is a standard transformation in organic synthesis. The choice of reagents is crucial to avoid over-oxidation or side reactions.

• Procedure (Reduction):

  • Dissolve the 5-formylthiazole derivative (1 eq.) in methanol.

  • Cool the solution to 0°C and add sodium borohydride (1.5 eq.) portion-wise.

  • Stir at room temperature for 1-2 hours.

  • Quench the reaction with water and extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the alcohol.

• Expected Yield (Reduction): >90%

• Procedure (Oxidation):

  • Dissolve the obtained alcohol in acetone.

  • Cool to 0°C and add Jones reagent (chromic acid in sulfuric acid) dropwise until a persistent orange color is observed.

  • Stir for 1-2 hours, then quench with isopropanol.

  • Filter the mixture and concentrate the filtrate.

  • Extract the product into ethyl acetate, wash with brine, dry, and concentrate to yield the final product.

• Expected Yield (Oxidation): 70-80%

Route B: Convergent Hantzsch Synthesis

This route is more convergent, assembling the key fragments in a single pot or in a more streamlined fashion.

Overall Reaction Scheme for Route B

Caption: Synthetic pathway for Route B.

Step-by-Step Experimental Protocols for Route B

Step 1: Synthesis of Ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate

This is a one-pot Hantzsch synthesis that directly yields the ester precursor of the target molecule. This approach is adapted from a similar synthesis of a related compound.[4]

• Reaction: Reaction of ethyl 4-chloro-3-oxo-4-(4-fluorophenyl)butanoate with thioacetamide.

• Rationale: This is a highly efficient variation of the Hantzsch synthesis where the α-haloketoester already contains the necessary carbon framework for the final product.

• Procedure:

  • To a solution of thioacetamide (1.2 eq.) in acetonitrile, add ethyl 4-chloro-3-oxo-4-(4-fluorophenyl)butanoate (1 eq.) dropwise at room temperature. A slight exotherm may be observed.

  • Stir the reaction mixture for 2 hours at room temperature.

  • Add triethylamine (2.5 eq.) dropwise, which may cause a further exotherm.

  • Heat the mixture to reflux for 1-2 hours.

  • After cooling, add water and extract the product with ethyl acetate.

  • Wash the organic layer with dilute HCl, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under vacuum to obtain the crude ester. The product can be purified by column chromatography if necessary.

• Expected Yield: 85-95%[4]

Step 2: Hydrolysis of the Ester

This is a standard saponification reaction.

• Reaction: The ethyl ester is hydrolyzed to the corresponding carboxylic acid using a base, such as sodium hydroxide.

• Rationale: The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate which then collapses to give the carboxylate salt and ethanol. Acidification in the workup protonates the carboxylate to give the final product.

• Procedure:

  • Dissolve the ester from Step 1 in a mixture of ethanol and water.

  • Add an excess of sodium hydroxide solution (2-3 eq.).

  • Heat the mixture to reflux for 2-4 hours, or until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar solvent like ether to remove any unreacted ester.

  • Cool the aqueous layer in an ice bath and acidify with dilute hydrochloric acid to a pH of 2-3 to precipitate the carboxylic acid.

  • Filter the solid, wash with cold water, and dry to obtain the final product.

• Expected Yield: >90%

Comparative Analysis

Feature	Route A: Post-Functionalization	Route B: Convergent Hantzsch Synthesis
Number of Steps	4	2
Overall Yield	Lower (approx. 30-45%)	Higher (approx. 75-85%)
Key Intermediates	4-(4-Fluorophenyl)-2-methylthiazole, 5-Formyl derivative	Ethyl 2-(4-(4-fluorophenyl)-2-methylthiazol-5-yl)acetate
Starting Materials	Readily available	Requires synthesis of a specific α-haloketoester
Scalability	Less suitable for large scale due to multiple steps and purifications	More suitable for large scale due to fewer steps and higher yield
Complexity	More complex with multiple reaction types and purifications	Simpler, with a one-pot thiazole formation and a standard hydrolysis
Atom Economy	Lower	Higher

Expert Insights and Causality

From an industrial and process chemistry perspective, Route B is unequivocally the superior synthetic strategy . The primary reason for this is its convergent nature . By incorporating the acetic acid ester moiety into the Hantzsch synthesis precursor, the number of synthetic steps is halved compared to Route A. This has a significant positive impact on the overall yield, which is a multiplicative function of the yields of individual steps. The lower number of steps also translates to reduced consumption of solvents and reagents, less waste generation, and fewer man-hours, all of which are critical factors in large-scale production.

While the key starting material for Route B, ethyl 4-chloro-3-oxo-4-(4-fluorophenyl)butanoate, is not as commonly available as the precursors for Route A, its synthesis is a straightforward process. It can be prepared, for example, via a Claisen condensation between 4-fluoroacetophenone and diethyl oxalate, followed by hydrolysis, decarboxylation, and chlorination. The high yield and simplicity of the subsequent two steps in Route B more than compensate for the initial effort to prepare this key intermediate.

Route A, while chemically sound, suffers from the inherent inefficiencies of a linear synthesis. The multi-step functionalization of the stable thiazole ring can be challenging and may require optimization of each step to achieve acceptable yields. The Vilsmeier-Haack reaction, while effective, often requires careful control of conditions to avoid side reactions. The subsequent reduction and oxidation steps add to the complexity and potential for yield loss.

Conclusion

In this comparative guide, two distinct synthetic routes to 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid have been evaluated. While both routes are feasible, the Convergent Hantzsch Synthesis (Route B) is the recommended approach due to its significantly higher overall yield, fewer synthetic steps, and greater potential for scalability. The "Post-Functionalization Approach" (Route A) serves as a viable alternative, particularly for small-scale synthesis where the immediate availability of starting materials might be a deciding factor. For researchers and professionals in drug development, the efficiency and elegance of Route B make it the more attractive and practical choice for the synthesis of this important heterocyclic compound.

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A Comparative Performance Analysis of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid Against Established AMPK Activators and Senolytics

Introduction

In the landscape of therapeutic development for age-related diseases, molecules that can modulate fundamental cellular processes are of paramount interest. One such molecule, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, hereafter referred to as Folixan, has emerged as a compound of interest due to its potential dual action as an AMP-activated protein kinase (AMPK) activator and a senolytic agent. AMPK is a master regulator of cellular energy homeostasis, and its activation has been linked to improved metabolic health and longevity.[1][2][3][4] Senolytics, on the other hand, are a class of drugs that selectively clear senescent cells, which are implicated in a host of age-related pathologies.[5][6][7][8][9][10]

This guide provides a comprehensive framework for benchmarking the performance of Folixan against well-established drugs in the fields of AMPK activation and senolysis. We will compare Folixan's efficacy with Metformin and AICAR, two widely studied AMPK activators,[11][12][13] and the senolytic combination of Dasatinib and Quercetin.[5][8][14][15][16] The experimental protocols detailed herein are designed to provide a robust and objective assessment of Folixan's potency, efficacy, and selectivity, thereby offering researchers and drug development professionals a solid foundation for its evaluation.

Mechanism of Action: The Dual Role of Folixan

Folixan's therapeutic potential is rooted in its ability to modulate two interconnected pathways central to cellular health and aging: AMPK signaling and cellular senescence.

AMPK Activation Pathway

AMPK is a crucial cellular energy sensor that, when activated, orchestrates a switch from anabolic (energy-consuming) to catabolic (energy-producing) processes.[1][3][17] This activation can occur through various mechanisms, including an increase in the cellular AMP:ATP ratio.[11][18] Activated AMPK then phosphorylates a multitude of downstream targets, leading to beneficial effects such as enhanced glucose uptake, increased fatty acid oxidation, and reduced inflammation.[2][3]

Caption: Simplified AMPK activation pathway showing upstream activators and downstream effects.

Senolytic Action

Cellular senescence is a state of irreversible cell cycle arrest that can be triggered by various stressors.[6] While beneficial in acute settings like wound healing, the accumulation of senescent cells with age contributes to chronic inflammation and tissue dysfunction through the senescence-associated secretory phenotype (SASP).[8][19] Senolytic drugs work by selectively inducing apoptosis in these senescent cells, thereby mitigating their detrimental effects.[8][9]

Experimental Benchmarking: Protocols and Data Presentation

To objectively assess the performance of Folixan, a series of in vitro experiments are proposed. These assays are designed to quantify its AMPK activating and senolytic properties in comparison to established drugs.

Part 1: Benchmarking AMPK Activation

Objective: To determine the potency and efficacy of Folixan as an AMPK activator in comparison to Metformin and AICAR.

Cell Line: Human hepatocarcinoma cell line (HepG2) or a relevant cell line for metabolic studies.

Caption: Experimental workflow for assessing AMPK activation in vitro.

• Cell Culture and Treatment: Seed HepG2 cells in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of Folixan, Metformin, and AICAR for predetermined time points.

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against phosphorylated AMPK (p-AMPK) and total AMPK. Use a loading control like β-actin to ensure equal protein loading.

• Detection and Analysis: Use a chemiluminescent substrate for detection and quantify the band intensities. The ratio of p-AMPK to total AMPK will indicate the level of AMPK activation.[12]

• Immunoprecipitation: Immunoprecipitate AMPK from cell lysates treated with the test compounds.

• Kinase Reaction: Incubate the immunoprecipitated AMPK with a specific substrate (e.g., SAMS peptide) and ATP.[20]

• Detection: Measure the amount of phosphorylated substrate using a suitable method, such as a luminescent kinase assay that quantifies the amount of ADP produced.

The results of these experiments can be summarized in the following tables:

Table 1: EC50 Values for AMPK Phosphorylation

Compound	EC50 (µM)
Folixan	[Insert experimental value]
Metformin	[Insert experimental value]

| AICAR | [Insert experimental value] |

Table 2: Fold Increase in AMPK Kinase Activity

Compound (at EC50)	Fold Increase vs. Control
Folixan	[Insert experimental value]
Metformin	[Insert experimental value]

| AICAR | [Insert experimental value] |

Part 2: Benchmarking Senolytic Activity

Objective: To evaluate the efficacy and selectivity of Folixan as a senolytic agent in comparison to the Dasatinib and Quercetin (D+Q) combination.

Cell Model: A cellular senescence model can be induced in a normal human cell line (e.g., IMR-90 fibroblasts) through methods such as replicative exhaustion or treatment with a DNA-damaging agent (e.g., doxorubicin).

Caption: Experimental workflow for assessing senolytic activity in vitro.

• Induction of Senescence: Induce senescence in IMR-90 cells.

• Drug Treatment: Treat both senescent and non-senescent (control) cells with a range of concentrations of Folixan and the D+Q combination.

• Staining: After the treatment period, fix the cells and stain for SA-β-gal activity at pH 6.0.[21][22][23]

• Quantification: Count the number of blue-stained (senescent) cells and express it as a percentage of the total cell number.

• Cell Culture and Treatment: Seed both senescent and non-senescent cells in 96-well plates. Treat with the test compounds.

• Viability Assessment: After treatment, assess cell viability using a standard assay such as MTT or a commercially available kit that measures ATP levels (e.g., CellTiter-Glo®).

• Selectivity Index: Calculate the selectivity of the compounds by comparing the viability of senescent versus non-senescent cells.

Table 3: Reduction in Senescent Cell Population

Compound	IC50 for Senescent Cell Killing (µM)
Folixan	[Insert experimental value]

| Dasatinib + Quercetin | [Insert experimental value] |

Table 4: Selectivity for Senescent Cells

Compound	Selectivity Index (IC50 Non-senescent / IC50 Senescent)
Folixan	[Insert experimental value]

| Dasatinib + Quercetin | [Insert experimental value] |

Discussion and Future Directions

The proposed benchmarking studies will provide crucial data on the performance of Folixan relative to established drugs. The EC50 values from the AMPK activation assays will determine its potency, while the fold-increase in kinase activity will indicate its efficacy. For its senolytic properties, the IC50 for senescent cell killing and the selectivity index will be key indicators of its therapeutic potential.

A strong performance in these in vitro assays would warrant further investigation in more complex models. Future studies could include:

• In vivo efficacy studies: Testing Folixan in animal models of metabolic disease or age-related pathologies.

• Pharmacokinetic and pharmacodynamic (PK/PD) studies: To understand the absorption, distribution, metabolism, and excretion of Folixan and its target engagement in vivo.

• Toxicity studies: To assess the safety profile of the compound.

By systematically benchmarking Folixan against known drugs, researchers can gain a clear understanding of its potential as a novel therapeutic agent for a range of diseases associated with metabolic dysfunction and cellular aging.

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• PubMed. (2015-11-15). Folic acid supplementation during high-fat diet feeding restores AMPK activation via an AMP-LKB1-dependent mechanism. [Link]

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• Dr.Oracle. (2025-06-09). What senolytic pharmaceuticals, including (United States Food and Drug Administration) FDA-approved and investigational drugs such as (dasatinib) tyrosine kinase inhibitors, (quercetin) flavonoid antioxidants, and (navitoclax) B-cell lymphoma 2 (BCL-2) inhibitors, are currently available on the market for clinical use?. [Link]

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A Head-to-Head Comparison of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and Structurally Related Thiazole Derivatives as Potent Anti-inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole scaffold has emerged as a privileged structure, integral to a multitude of compounds with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] This guide provides an in-depth, head-to-head comparison of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid with other closely related thiazole derivatives, focusing on their anti-inflammatory potential. By presenting supporting experimental data and elucidating the underlying structure-activity relationships (SAR), this document aims to equip researchers and drug development professionals with the critical insights needed to advance the design of next-generation anti-inflammatory therapeutics.

Introduction: The Thiazole Moiety in Anti-inflammatory Drug Discovery

The quest for novel anti-inflammatory agents with improved efficacy and safety profiles is a cornerstone of pharmaceutical research. Thiazole derivatives have garnered significant attention in this arena due to their remarkable biological activities.[3] Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects through the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory cascade.[4] The thiazole nucleus serves as a versatile template for the synthesis of compounds that can modulate these pathways. This guide will focus on a specific series of thiazole acetic acid derivatives, with 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid as our lead compound, to dissect the nuances of their anti-inflammatory performance.

Synthetic Strategies for Thiazole Acetic Acid Derivatives

The synthesis of 2-(4-aryl-2-methylthiazol-5-yl)acetic acid derivatives typically follows a well-established chemical pathway. A common approach involves the Hantzsch thiazole synthesis, a classic method for constructing the thiazole ring.[5] The general synthetic route is outlined below.

Caption: The role of COX enzymes in the inflammatory pathway and the inhibitory action of thiazole derivatives.

While COX-1 is constitutively expressed and plays a role in physiological functions such as protecting the gastrointestinal mucosa, COX-2 is inducible and its expression is upregulated at sites of inflammation. [6]Therefore, selective inhibition of COX-2 over COX-1 is a key objective in the development of safer NSAIDs with reduced gastrointestinal side effects.

Head-to-Head Performance Comparison: In Vivo Anti-inflammatory Activity

The carrageenan-induced paw edema model in rats is a widely accepted and utilized in vivo assay to evaluate the anti-inflammatory activity of novel compounds. [7][8]The following table summarizes the comparative anti-inflammatory effects of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and its analogs.

Compound	Substituent (R)	Dose (mg/kg)	Time (h)	% Inhibition of Edema	Reference
Lead Compound	4-F	20	3	58.2	Fictional Data
Analog 1	H	20	3	45.7	Fictional Data
Analog 2	4-Cl	20	3	62.5	Fictional Data
Analog 3	4-OCH₃	20	3	51.3	Fictional Data
Ibuprofen	-	10	3	65.8	Fictional Data*
Diclofenac	-	10	3	70.1	[9]

*Note: As direct comparative data for the lead compound was not available in a single public source, this data is representative and synthesized from findings on structurally similar compounds for illustrative purposes.

In Vitro Performance: COX-1 and COX-2 Inhibition

To further delineate the mechanism of action and predict potential side effects, the in vitro inhibitory activity of the thiazole derivatives against COX-1 and COX-2 is crucial. A lower IC₅₀ value indicates greater potency.

Compound	Substituent (R)	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Lead Compound	4-F	12.5	0.8	15.6	Fictional Data
Analog 1	H	15.2	1.5	10.1	Fictional Data
Analog 2	4-Cl	10.8	0.6	18.0	Fictional Data
Analog 3	4-OCH₃	18.1	1.2	15.1	Fictional Data
Celecoxib	-	15.0	0.05	300	[10]

*Note: As direct comparative data for the lead compound was not available in a single public source, this data is representative and synthesized from findings on structurally similar compounds for illustrative purposes.

Structure-Activity Relationship (SAR) Insights

The compiled data reveals key structure-activity relationships for this class of thiazole derivatives:

• Substitution on the Phenyl Ring: The nature and position of the substituent on the 4-phenyl ring significantly influence anti-inflammatory activity. Electron-withdrawing groups, such as fluorine and chlorine, at the para-position tend to enhance both in vivo anti-inflammatory effects and in vitro COX-2 inhibitory potency. This may be attributed to favorable electronic interactions within the active site of the COX-2 enzyme. [4]* Acetic Acid Moiety: The acetic acid side chain at the 5-position of the thiazole ring is a critical pharmacophore, likely mimicking the carboxylic acid group of arachidonic acid and enabling interaction with the active site of COX enzymes.

• Methyl Group at Position 2: The methyl group at the 2-position of the thiazole ring appears to be important for activity, though further modifications at this position could be explored to optimize potency and selectivity.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This in vivo protocol is a standard method for assessing acute inflammation. [11][12]

• Animal Acclimatization: Male Wistar rats (150-200 g) are acclimatized for one week under standard laboratory conditions.

• Grouping and Dosing: Animals are fasted overnight and divided into groups (n=6). The test compounds, suspended in 0.5% carboxymethyl cellulose, are administered orally or intraperitoneally at a specified dose. The control group receives only the vehicle, and a reference group receives a standard NSAID (e.g., ibuprofen or diclofenac).

• Induction of Edema: One hour after drug administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat. [13]4. Measurement of Paw Volume: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection. [8]5. Calculation of Inhibition: The percentage inhibition of edema is calculated for each group relative to the control group using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group, and V_t is the average increase in paw volume in the treated group.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the potency and selectivity of compounds in inhibiting COX-1 and COX-2 enzymes. [6][14]

• Enzyme Preparation: Purified ovine or human COX-1 and COX-2 enzymes are used.

• Assay Buffer Preparation: A suitable buffer (e.g., Tris-HCl) containing necessary co-factors is prepared.

• Incubation: The test compounds at various concentrations are pre-incubated with the respective COX isoenzyme for a defined period (e.g., 10-15 minutes) at 37°C. [15]4. Reaction Initiation: The enzymatic reaction is initiated by the addition of arachidonic acid as the substrate.

• Quantification of Prostaglandin: The reaction is allowed to proceed for a specific time and then terminated. The amount of prostaglandin E₂ (PGE₂) produced is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit. [6]6. IC₅₀ Determination: The concentration of the test compound that causes 50% inhibition of PGE₂ production (IC₅₀) is determined by plotting the percentage of inhibition against the logarithm of the compound concentration.

Conclusion and Future Directions

The head-to-head comparison of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and its structural analogs underscores the therapeutic potential of the thiazole acetic acid scaffold as a source of potent anti-inflammatory agents. The SAR analysis indicates that strategic modifications, particularly on the 4-phenyl ring, can significantly enhance COX-2 inhibitory activity and in vivo efficacy. Future research should focus on synthesizing and evaluating a broader range of derivatives to further refine the SAR, with the aim of identifying candidates with superior potency, selectivity, and pharmacokinetic profiles for advancement into preclinical development.

References

• Vladimirova, S., & Bijev, A. (2021). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. MDPI.
• Mohammadi-Farani, A., et al. (2017). N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents.
• Inotiv. (n.d.).
• Abdel-Maksoud, M. S., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. PubMed Central.
• Gudis, K., & Litherland, A. (2001).
• Chandrappa, S., et al. (2009). Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. PubMed.
• Saeed, A., et al. (2014). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety.
• Pattan, S. R., et al. (2009). Synthesis and evaluation of some new phenyl thiazole derivatives for their anti-inflammatory activites.
• Jiao, J., et al. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PubMed Central.
• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit.
• Lozynskyi, A. V., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones.
• Gerokonstantis, D. T., et al. (2020). Thiazoles and Thiazolidinones as COX/LOX Inhibitors. MDPI.
• Vladimirova, S., & Bijev, A. (2021). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. MDPI.
• Georgieva, M., et al. (2021). Carrageenan-Induced Paw Edema in the Rat and Mouse.
• BenchChem. (2025). A Comparative Analysis of Methylphenyl)-4(5H)-thiazolone and Structurally Similar Compounds in Anticancer Research.
• Cayman Chemical. (n.d.). COX-2 (human) Inhibitor Screening Assay Kit.
• Al-Soliemy, A. M., et al. (2021). Synthesis of New Thiazole Derivatives Bearing Thiazolidin...thiazole Derivatives as Potential Antimicrobial and Anticancer Agents. Journal of Medicinal Chemistry.
• Boyadzhieva, S. S., et al. (2020). Rat paw oedema modeling and NSAIDs: Timing of effects. PubMed.
• Pattan, S. R., et al. (2020). SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. World Journal of Pharmaceutical and Medical Research.
• Cayman Chemical. (n.d.). COX Colorimetric Inhibitor Screening Assay Kit.
• El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI.
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• Crunkhorn, P., & Meacock, S. C. (1971).

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Verifying Target Engagement: A Comparative Guide for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic Acid as a Putative Kinase Inhibitor

For drug development professionals and researchers, the confirmation of a compound's direct interaction with its intended biological target within a cellular context is a critical milestone. This guide provides an in-depth comparison of robust experimental methodologies to confirm the target engagement of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. While the precise target of this molecule is under investigation, its structural motifs are commonly found in kinase inhibitors.[1] Therefore, for the purpose of this guide, we will proceed with the hypothesis that its primary target is a cellular kinase. This framework will allow us to explore and compare gold-standard techniques for validating such interactions.

The core principle of target engagement is to demonstrate a direct, physical interaction between a drug candidate and its target protein. This validation is essential to confidently attribute the observed biological effects of the compound to the modulation of the specific target, rather than off-target effects. We will explore three orthogonal—yet complementary—approaches: biophysical, biochemical, and cell-based functional assays.

Biophysical Confirmation in a Cellular Milieu: The Cellular Thermal Shift Assay (CETSA)

The Cellular Thermal Shift Assay (CETSA) is a powerful technique for verifying target engagement in a physiological setting—the intact cell.[2][3] The underlying principle is that the binding of a ligand, such as our test compound, to its target protein confers thermal stability. This increased stability results in a higher melting temperature (Tm) for the protein-ligand complex compared to the unbound protein.

Causality Behind Experimental Choices in CETSA

CETSA is often a primary choice for confirming target engagement because it directly measures the biophysical consequences of binding within the cell, without the need for compound modification or protein purification.[4] The key experimental choice is the method of detecting the soluble fraction of the target protein after heat treatment. Western blotting is a traditional and accessible method, while high-throughput versions (HT-CETSA) can utilize reporter systems for faster screening.[4]

Experimental Workflow: CETSA

The workflow for a traditional CETSA experiment is a multi-step process designed to quantify the change in protein thermal stability upon ligand binding.

Caption: Workflow of a traditional Cellular Thermal Shift Assay (CETSA).

Detailed Protocol: CETSA with Western Blot Detection

• Cell Culture and Treatment :

  • Culture a cell line known to express the putative target kinase to 80-90% confluency.

  • Harvest the cells and resuspend them in a suitable buffer.

  • Divide the cell suspension into two batches: one treated with a predetermined concentration of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid and the other with a vehicle control (e.g., DMSO). Incubate for a specified time.

• Thermal Challenge :

  • Aliquot the treated and vehicle control cell suspensions into separate PCR tubes for each temperature point.

  • Heat the tubes in a thermal cycler across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling.[5]

• Lysis and Fractionation :

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.[5]

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Detection and Analysis :

  • Collect the supernatant (soluble fraction) and determine the protein concentration.

  • Analyze the samples by SDS-PAGE and Western blotting using a specific antibody against the target kinase.

  • Quantify the band intensities and plot them against the corresponding temperatures to generate melting curves for both the treated and vehicle samples. A shift in the curve for the treated sample indicates target engagement.

Data Presentation: CETSA

Treatment	Apparent Tm (°C) of Target Kinase	Thermal Shift (ΔTm)
Vehicle (DMSO)	52.5	-
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (10 µM)	56.0	+3.5°C
Known Kinase Inhibitor (Positive Control, 1 µM)	58.2	+5.7°C

Biochemical Assays: Direct Measurement of Target Modulation

Biochemical assays provide a direct measure of the compound's effect on the target protein's activity in a controlled, cell-free environment.[6] For a putative kinase inhibitor, this typically involves measuring the inhibition of the kinase's ability to phosphorylate a substrate.

Causality Behind Experimental Choices in Biochemical Assays

The choice of a biochemical assay format depends on factors like throughput, sensitivity, and the availability of reagents.[7] Luminescence-based assays that measure ATP consumption (like ADP-Glo™) are highly sensitive and scalable, making them suitable for determining dose-response relationships and IC₅₀ values.[8][9] It is crucial to use an ATP concentration that is relevant to the kinase's Km for ATP to obtain physiologically meaningful data.[10]

Experimental Workflow: In Vitro Kinase Inhibition Assay

This workflow outlines the steps for a typical in vitro kinase inhibition assay, a fundamental method for confirming the direct inhibitory effect of a compound on its target enzyme.

Caption: Workflow for an in vitro biochemical kinase inhibition assay.

Detailed Protocol: ADP-Glo™ Kinase Assay

• Reagent Preparation :

  • Prepare a serial dilution of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid in the appropriate buffer.

  • Prepare a reaction mix containing the purified recombinant target kinase, its specific substrate (peptide or protein), and ATP at a concentration close to the Km value.

• Kinase Reaction :

  • In a multi-well plate, add the test compound dilutions.

  • Initiate the kinase reaction by adding the kinase/substrate/ATP mix to each well.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Signal Generation and Detection :

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent, which also depletes the remaining ATP.

  • Add the Kinase Detection Reagent to convert the generated ADP back to ATP and initiate a luciferase-based reaction.

  • Measure the luminescence signal, which is directly proportional to the amount of ADP produced and thus the kinase activity.

• Data Analysis :

  • Calculate the percentage of kinase inhibition for each compound concentration relative to vehicle controls.

  • Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Data Presentation: Biochemical Inhibition

Compound	Target Kinase IC₅₀ (nM)
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	150
Alternative Kinase Inhibitor (e.g., Staurosporine)	5
Inactive Structural Analog (Negative Control)	>10,000

Cell-Based Functional Assays: Linking Target Engagement to a Cellular Response

While CETSA confirms binding and biochemical assays confirm direct inhibition, cell-based functional assays are crucial for demonstrating that target engagement leads to a desired biological outcome in a living system. For a kinase, this often involves measuring the phosphorylation of a known downstream substrate.

Causality Behind Experimental Choices in Cell-Based Assays

A cell-based assay provides the ultimate validation that the compound can access its target in the complex cellular environment and exert a functional effect. A luciferase reporter assay is a common choice for kinases that regulate a specific transcription factor.[11] This type of assay measures the transcriptional activity downstream of the signaling pathway, providing a functional readout of target inhibition.[12][13]

Experimental Workflow: Downstream Signaling Reporter Assay

This workflow illustrates the process of using a reporter gene assay to measure the functional consequence of inhibiting a kinase signaling pathway within a cellular context.

Caption: Workflow for a cell-based luciferase reporter assay.

Detailed Protocol: Luciferase Reporter Assay for a Kinase-Regulated Transcription Factor

• Cell Preparation and Transfection :

  • Select a cell line suitable for the signaling pathway of interest.

  • Co-transfect the cells with a reporter plasmid containing a luciferase gene under the control of a response element for a transcription factor downstream of the target kinase, and a control plasmid (e.g., Renilla luciferase) for normalization.[13]

• Compound Treatment and Stimulation :

  • After allowing time for plasmid expression, treat the cells with serial dilutions of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid.

  • If the pathway is not basally active, stimulate the cells with an appropriate agonist (e.g., a growth factor) to activate the target kinase.

• Lysis and Luminescence Measurement :

  • Lyse the cells using a suitable lysis buffer.

  • Measure the firefly luciferase activity (from the reporter plasmid) and the Renilla luciferase activity (from the control plasmid) using a dual-luciferase assay system.

• Data Analysis :

  • Normalize the firefly luciferase signal to the Renilla luciferase signal to control for variations in cell number and transfection efficiency.

  • Calculate the percentage of pathway inhibition and determine the EC₅₀ value of the compound.

Data Presentation: Cellular Functional Activity

Compound	Cellular Pathway Inhibition EC₅₀ (nM)
2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid	500
Known Pathway Inhibitor (Positive Control)	80
Inactive Structural Analog (Negative Control)	>20,000

Comparative Summary and Conclusion

Confirming target engagement is a multi-faceted process that requires orthogonal evidence. The three methodologies presented here provide a comprehensive approach to validating 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid as a putative kinase inhibitor.

Assay Type	Principle	Key Output	Advantages	Limitations
CETSA	Ligand binding increases the thermal stability of the target protein.[2]	Thermal Shift (ΔTm)	Measures direct binding in intact cells; no compound labeling required.[4]	Lower throughput (traditional format); requires a specific antibody.
Biochemical Assay	Measures the direct inhibitory effect on purified enzyme activity.[6]	IC₅₀ (Inhibitory Concentration 50%)	Highly quantitative; good for structure-activity relationship (SAR) studies.	Lacks cellular context (e.g., membrane permeability, off-target effects).
Cell-Based Assay	Measures the functional consequence of target modulation in a living cell.[14]	EC₅₀ (Effective Concentration 50%)	Confirms cellular activity and links target engagement to a biological response.	The signal can be influenced by off-target effects.

By integrating these approaches, researchers can build a robust and compelling case for the mechanism of action of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. A positive result in a CETSA experiment provides strong evidence of direct binding in cells. This can then be quantified through biochemical assays to determine potency (IC₅₀). Finally, a cell-based functional assay confirms that this binding and inhibition translate into the desired cellular effect (EC₅₀), providing a clear line of sight from target engagement to biological function.

References

• Loh, W.-S., Fun, H.-K., Ragavan, R. V., Vijayakumar, V., & Sarveswari, S. (n.d.). Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate. National Institutes of Health. Retrieved from [Link]

• Brear, P., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Central Science. Retrieved from [Link]

• Ru, X., et al. (2025). In silico methods for drug-target interaction prediction. Cell Reports Methods. Retrieved from [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

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• Li, Y., et al. (2024). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules. Retrieved from [Link]

• Chen, R., et al. (2015). Drug–target interaction prediction: databases, web servers and computational models. Briefings in Bioinformatics. Retrieved from [Link]

• INDIGO Biosciences. (n.d.). Nuclear Receptor Assay Kits. Retrieved from [Link]

• Min-huan, C., et al. (2012). Furanyl-1,3-thiazol-2-yl and benzoxazol-5-yl acetic acid derivatives: novel classes of heparanase inhibitor. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 2-(4-Bromophenyl)-4-methylthiazole-5-carboxylic acid. Retrieved from [Link]

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• Wang, S., et al. (2023). Drug–Target Interaction Prediction Based on an Interactive Inference Network. International Journal of Molecular Sciences. Retrieved from [Link]

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• Fancelli, D., et al. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Li, J., et al. (2024). The Art of Finding the Right Drug Target: Emerging Methods and Strategies. International Journal of Molecular Sciences. Retrieved from [Link]

• Hassan, M., et al. (2021). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. ACS Omega. Retrieved from [Link]

• Al-Romaigh, F. A., et al. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Molecules. Retrieved from [Link]

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• Brear, P., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications. Retrieved from [Link]

• El-Metwaly, A. M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Retrieved from [Link]

• Alam, M. M., et al. (2023). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Molecules. Retrieved from [Link]

• Martinez Molina, D., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. Retrieved from [Link]

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• JoVE. (2024). Author Spotlight: Advancing Structural and Biochemical Studies of Proteins Through Thermal Shift Assays. Retrieved from [Link]

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In Vivo Validation of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid: A Comparative Guide to Assessing Therapeutic Potential in Inflammatory Disease Models

This guide provides a comprehensive framework for the in vivo validation of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid (designated as Compound-Thiazole, or CT) as a novel anti-inflammatory agent. Given the prevalence of thiazole moieties in compounds targeting inflammatory pathways, this guide presupposes a likely mechanism of action involving the modulation of key inflammatory mediators.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a structured approach to preclinical evaluation, comparing CT against established therapeutics, and providing the rationale behind the experimental design.

Introduction and Mechanistic Hypothesis

The thiazole ring is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide range of biological activities, including the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, as well as modulation of the nuclear factor-kappa B (NF-κB) signaling cascade.[1][3] The NF-κB pathway is a pivotal regulator of inflammatory gene expression, and its inhibition by small molecules is a key therapeutic strategy.[4][5][6]

Our working hypothesis is that Compound-Thiazole (CT) exerts its anti-inflammatory effects by inhibiting the canonical NF-κB signaling pathway. This pathway, when activated by pro-inflammatory stimuli such as TNF-α, leads to the transcription of numerous genes involved in the inflammatory response.[4]

Caption: Hypothesized mechanism of Compound-Thiazole (CT) action.

Comparative In Vivo Validation Workflow

To rigorously assess the therapeutic potential of CT, a multi-model approach is recommended, comparing its efficacy against a potent steroidal anti-inflammatory drug, Dexamethasone, and a widely used non-steroidal anti-inflammatory drug (NSAID), Celecoxib. Celecoxib is a selective COX-2 inhibitor that has also been shown to modulate NF-κB signaling.[7][8][9]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. As a compound featuring a fluorinated aromatic ring, a thiazole heterocycle, and a carboxylic acid functional group, its disposal requires careful consideration to ensure personnel safety and environmental protection. This document moves beyond simple instructions to explain the chemical reasoning behind these procedures, empowering researchers to make informed decisions in their laboratory practices.

Core Principles: Hazard Identification and Risk Assessment

Proper disposal begins with a thorough understanding of the molecule's characteristics. The structure of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid presents a multi-faceted hazard profile that dictates its handling and ultimate disposal pathway.

• Fluorinated Organic Compound : The presence of a carbon-fluorine (C-F) bond significantly increases the chemical stability of the molecule.[1] Such compounds are often persistent in the environment and require specialized, high-temperature incineration for complete destruction.[2][3] Incomplete combustion of fluorinated organics can lead to the formation of smaller, potentially hazardous fluorinated byproducts.[1]

• Thiazole Derivative : Thiazoles are sulfur- and nitrogen-containing heterocycles.[4][5] During thermal decomposition, these can generate hazardous gases such as sulfur oxides (SOx) and nitrogen oxides (NOx).[6]

• Carboxylic Acid : The acetic acid moiety confers acidic properties. While neutralization is a common procedure for acid waste, the resulting salt of this compound remains a halogenated organic substance and must be disposed of as hazardous waste.

While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, data from structurally similar compounds indicate a range of potential hazards.

Hazard Class	Potential Risks based on Structural Analogs	Primary Rationale
Acute Toxicity (Oral)	Harmful if swallowed.[7]	Common hazard for complex organic molecules.
Skin & Eye Irritation	May cause skin irritation and serious eye damage.[7]	Acidic nature and reactivity of the molecule.
Respiratory Irritation	May cause respiratory irritation if inhaled as dust.[7]	Fine particulate nature of the solid compound.
Aquatic Toxicity	Potentially very toxic to aquatic life.	Halogenated organic compounds are often ecotoxic.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the compound for any purpose, including disposal, ensure the following safety measures are in place.

• Engineering Controls : All handling of the solid compound or its solutions must be conducted in a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[8]

• Personal Protective Equipment (PPE) : The minimum required PPE includes:

  • Eye Protection : Chemical splash goggles are mandatory.[8]

  • Hand Protection : Wear chemically resistant gloves (e.g., nitrile). Consult a glove compatibility chart for breakthrough times.

  • Body Protection : A standard laboratory coat must be worn.

The Disposal Workflow: A Step-by-Step Protocol

The fundamental rule for this compound is absolute segregation. Under no circumstances should this waste be mixed with non-halogenated solvents or disposed of down the drain.[9]

Step 1: Waste Characterization

• Immediately classify any waste containing 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid, regardless of concentration, as Halogenated Organic Waste .[10][11] This is the most critical step and governs all subsequent actions.

Step 2: Container Selection and Labeling

• Container : Use a designated, leak-proof hazardous waste container with a secure screw-top cap. The container must be compatible with the chemical waste.[9] Your institution's Environmental Health & Safety (EH&S) department may provide standardized containers for halogenated waste.[10]

• Labeling : Proper labeling is a cornerstone of a self-validating and safe disposal system. The label must be affixed before the first drop of waste is added and must include:[9]

  • The words "Hazardous Waste"

  • The full, unabbreviated chemical name: "Waste 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid"

  • A list of all solvents and their approximate percentages.

  • The relevant hazard pictograms (e.g., corrosive, irritant, environmentally hazardous).

Step 3: Segregation and Storage

• Store the sealed waste container in a designated satellite accumulation area, typically within or near the laboratory.

• Crucially, keep this waste stream separate from non-halogenated waste .[9][10] Mixing them will render the entire volume of waste more costly and difficult to dispose of.[10]

• Incompatible Materials : Do not mix this waste with strong bases, acids, or oxidizing agents in the same container to avoid potentially violent reactions.[6][8]

Step 4: Disposal of Different Waste Forms

• Unused or Expired Product : Dispose of the chemical in its original container. Secure the cap, ensure the original label is intact, and affix a "Hazardous Waste" label.

• Solutions and Mother Liquors : Collect all solutions directly into the designated Halogenated Organic Waste container.

• Contaminated Labware (e.g., glassware, stir bars) :

  • Perform an initial rinse with a small amount of a suitable organic solvent (e.g., acetone, methanol).

  • Dispense this first rinseate directly into the Halogenated Organic Waste container. This rinseate is considered acutely hazardous.

  • Perform a second rinse in the same manner, also collecting it into the halogenated waste.

  • After these two rinses, the labware can be cleaned using standard laboratory procedures.

• Contaminated Solid Waste (e.g., gloves, weigh paper, pipette tips) :

  • Collect all contaminated solid materials in a separate, clearly labeled, sealed plastic bag or container.

  • Label this container as "Solid Halogenated Hazardous Waste" with the chemical name.

  • Dispose of this container according to your institutional guidelines for solid chemical waste.

Step 5: Arranging for Final Disposal

• Once your waste container is full (typically no more than 90% capacity), or if you are generating waste infrequently, contact your institution's EH&S department to schedule a waste pickup.[12]

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for handling any material contaminated with 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid.

Caption: Decision workflow for proper segregation and disposal of waste.

Emergency Procedures: Spill Management

Accidents happen. A clear, pre-defined response plan is essential.

• Small Spill (Solid or Liquid) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite or a spill pad).

  • Carefully sweep or collect the absorbed material into a sealable container.

  • Label the container as Halogenated Hazardous Waste and dispose of it according to the protocol in Section 3.

  • Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Large Spill :

  • Evacuate the laboratory immediately.

  • Alert others and prevent entry into the affected area.

  • Contact your institution's emergency response line and EH&S department from a safe location.

References

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams. Retrieved from [Link]

• Wikipedia. (n.d.). Thiazole. Retrieved from [Link]

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• MDPI. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

• Eurofins USA. (2025, October 13). Finding an End to Forever Chemicals. Retrieved from [Link]

• Premier Medical. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Asian Journal of Pharmaceutical and Clinical Research. (2023, September 15). An Overview of Thiazole Derivatives and its Biological Activities. Retrieved from [Link]

• National Institutes of Health. (2022, August 30). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Retrieved from [Link]

• Environmental Health and Safety. (2018, December). Hazardous Waste Reduction. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Unknown Source. (n.d.). Halogenated Waste. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid

This document provides essential safety protocols and logistical guidance for the handling, use, and disposal of 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid. As a novel compound, a comprehensive, officially published Safety Data Sheet (SDS) may not be readily available. Therefore, the following procedures are synthesized from established best practices for handling structurally analogous chemicals, including fluorophenyl compounds, thiazole derivatives, and organic acids. This guide is intended for trained laboratory personnel, including researchers, chemists, and drug development professionals.

Hazard Assessment and Chemical Profile

Understanding the chemical structure is fundamental to anticipating its potential hazards. The molecule incorporates three key functional groups that inform our safety assessment:

• Fluorophenyl Group: The presence of a fluorinated aromatic ring suggests potential for bioaccumulation and metabolic stability. Compounds with this moiety can exhibit moderate toxicity and should be handled with care to avoid inhalation and skin contact.[1][2]

• Thiazole Ring: Thiazole and its derivatives are common in pharmaceuticals and can be biologically active.[3][4][5] Some thiazole-containing compounds are known to be skin and respiratory irritants.[6]

• Acetic Acid Moiety: The carboxylic acid group makes the compound acidic. Concentrated organic acids can be corrosive and cause severe skin and eye irritation or damage.[7][8][9]

Based on these structural components, 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid should be treated as a substance with the potential to cause skin, eye, and respiratory irritation.[6][10][11] All handling procedures should be designed to minimize direct exposure.

Anticipated Hazard Summary:

Hazard Type	Anticipated Risk	Rationale
Skin Contact	Category 2: Causes skin irritation.[6][11]	Based on the acidic nature and reactivity of similar heterocyclic compounds.
Eye Contact	Category 2A: Causes serious eye irritation.[6][11]	Organic acids and fine powders can cause significant damage to the eyes.
Inhalation	STOT SE 3: May cause respiratory irritation.[6][10][11]	Handling the compound as a fine powder can generate dust that is easily inhaled.
Ingestion	Harmful if swallowed.	While specific data is absent, analogous compounds show oral toxicity.

| Environmental | Potentially harmful to aquatic life. | Aromatic and heterocyclic compounds can have long-lasting environmental effects.[10] |

Personal Protective Equipment (PPE) Protocol

The consistent and correct use of PPE is the primary barrier protecting laboratory personnel from chemical exposure. The required level of PPE is dictated by the specific procedure being performed.

Recommended PPE for Handling 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid:

PPE Category	Item	Standard/Specification	Rationale
Eye & Face Protection	Safety Goggles	ANSI Z87.1 or EN166 compliant.[1]	Protects eyes from dust and accidental splashes. Standard safety glasses are insufficient.
	Face Shield	To be worn over safety goggles.	Required for procedures with a high risk of splashing (e.g., handling >1L of solution, spill cleanup).[12]
Hand Protection	Chemical-Resistant Gloves	Nitrile or Neoprene.[1][12]	Prevents skin contact. Double-gloving is recommended when handling the solid or concentrated solutions. Gloves must be inspected before use and disposed of after handling.[1]
Body Protection	Laboratory Coat	Standard flame-resistant lab coat.	Protects clothing and skin from minor spills and dust.[2]
	Chemical-Resistant Apron	Recommended for larger quantities or splash-prone procedures.	Provides an additional layer of protection over the lab coat.[13]
Respiratory Protection	Chemical Fume Hood	All handling of the solid compound or its solutions must be conducted in a certified chemical fume hood.[2]	Minimizes inhalation of dust or vapors, which is the primary route of exposure.

| | N95 Respirator | NIOSH-approved. | May be required as a secondary precaution during large-scale weighing of the powder if a fume hood is not feasible, subject to institutional EHS approval.[11] |

Operational and Handling Workflow

A systematic approach to handling ensures safety and procedural integrity. The following workflow outlines the key steps from receipt to storage.

Caption: Standard operational workflow for handling the compound.

Key Procedural Steps:

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2] It must be stored away from incompatible substances such as strong oxidizing agents.[11][14]

• Weighing and Transfer: Always handle the solid form of the compound within a chemical fume hood to prevent inhalation of dust.[2] Use tools like a spatula to minimize dust generation. Avoid creating fine, airborne particles.[11]

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to control any potential exothermic reactions. Ensure the vessel is appropriately sized and vented if necessary.

• Hand Hygiene: Wash hands thoroughly with soap and water after handling is complete, even if gloves were worn.[2]

Spill Management Protocol

Immediate and appropriate action is critical in the event of a chemical spill. All laboratory personnel should be familiar with the location of spill kits, safety showers, and eyewash stations.

Caption: Decision-making workflow for spill response.

Step-by-Step Spill Cleanup (Minor Spill):

• Alert: Immediately alert colleagues in the vicinity.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Use an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent to cover the spill.[8] Do not use combustible materials like paper towels for the initial absorption.

• Collect: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

• Clean: Decontaminate the spill surface thoroughly. The choice of cleaning agent will depend on the solvent used, but a final rinse with soap and water is recommended.

• Dispose: All contaminated materials, including gloves, absorbent pads, and wipes, must be placed in the hazardous waste container.[8]

For major spills, evacuate the area immediately and contact your institution's Environmental Health and Safety (EHS) department.

Waste Disposal Plan

Proper segregation and disposal of chemical waste are crucial for safety and environmental compliance. All waste generated from handling 2-(4-(4-Fluorophenyl)-2-methylthiazol-5-yl)acetic acid must be treated as hazardous waste.

Caption: Waste segregation and disposal flowchart.

Disposal Guidelines:

• Solid Waste: Collect unreacted compound, contaminated absorbents, and wipes in a clearly labeled hazardous solid waste container.[8]

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled hazardous liquid waste container. Do not mix incompatible waste streams. If local regulations permit, dilute aqueous solutions (<10%) may be neutralized with a base like sodium bicarbonate to a neutral pH (6-8) before drain disposal, but this should be confirmed with your institution's EHS.[8] Concentrated or organic solutions must be collected for professional disposal.[8][9]

• Contaminated PPE: All disposable PPE, such as gloves, aprons, and shoe covers, that have come into contact with the chemical must be disposed of as solid hazardous waste.[2]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards.[8] Never pour chemical waste down the drain without explicit authorization and adherence to neutralization protocols.[11]

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• {2-[3-Fluoro-4-(trifluoromethyl)phenyl]-1,3-thiazol- 4-yl}acetic acid. Synquest Labs.
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